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  • Product: Asulam-sodium
  • CAS: 2302-17-2

Core Science & Biosynthesis

Foundational

Asulam-sodium chemical structure and properties

Structural Dynamics, Mechanistic Pharmacology, and Bioanalytical Protocols Executive Summary Asulam-sodium (Sodium methyl [(4-aminophenyl)sulfonyl]carbamate) represents a critical intersection between sulfonamide medicin...

Author: BenchChem Technical Support Team. Date: February 2026

Structural Dynamics, Mechanistic Pharmacology, and Bioanalytical Protocols

Executive Summary

Asulam-sodium (Sodium methyl [(4-aminophenyl)sulfonyl]carbamate) represents a critical intersection between sulfonamide medicinal chemistry and agrochemical utility. While structurally analogous to antibacterial sulfonamides, its specificity for plant Dihydropteroate Synthase (DHPS) makes it a potent systemic herbicide, particularly for Pteridium aquilinum (bracken) control. This guide moves beyond basic definitions to explore the salt's physicochemical advantages over the parent acid, the molecular basis of its enzyme inhibition, and validated protocols for its synthesis and quantification.

Part 1: Molecular Architecture & Physicochemical Profiling

The efficacy of Asulam-sodium stems from its formulation as a salt.[1][2] The parent compound, Asulam, is a weak acid with poor water solubility.[3] Conversion to the sodium salt dramatically alters its solvation shell, enabling high-load aqueous formulations (typically 400 g/L) necessary for agricultural application.

Comparative Physicochemical Data
PropertyAsulam (Free Acid)Asulam-Sodium (Salt)
CAS Number 3337-71-12302-17-2
Molecular Formula C₈H₁₀N₂O₄SC₈H₉N₂NaO₄S
Molecular Weight 230.24 g/mol 252.22 g/mol
Water Solubility Low (~0.5% w/v)High (>60% w/v)
pKa 4.82 (Acidic sulfonamide proton)N/A (Ionized)
LogP -0.27-1.7 (Highly Hydrophilic)
Appearance White crystalline solidOff-white/cream powder
Structural Dynamics: Salt Formation

The formation of the sodium salt occurs at the sulfonylcarbamate nitrogen. This deprotonation delocalizes the negative charge across the sulfonyl and carbonyl oxygens, stabilizing the anion and facilitating hydration.

SaltFormation Asulam Asulam (Acid Form) Low Solubility Protonated N-H Intermediate Deprotonation Equilibrium pKa ~ 4.8 Asulam->Intermediate Dissociation Reagent + NaOH / NaOMe (Stoichiometric Base) Reagent->Intermediate AsulamNa Asulam-Sodium High Solubility Delocalized Anion Intermediate->AsulamNa Stabilization

Figure 1: The transition from the protonated acid to the water-soluble sodium salt, critical for formulation stability.

Part 2: Mechanistic Pharmacology (DHPS Inhibition)

Asulam acts as a structural analogue of para-aminobenzoic acid (pABA) . Its herbicidal activity is a direct consequence of competitive inhibition of Dihydropteroate Synthase (DHPS), a key enzyme in the folate biosynthesis pathway.[4][5]

Mechanism of Action:

  • Mimicry: The 4-aminophenyl group of Asulam perfectly mimics the 4-aminophenyl moiety of pABA.

  • Competition: Asulam competes with pABA for the active site of DHPS.

  • Dead-End Adduct: Instead of forming 7,8-dihydropteroate (the precursor to folate), DHPS may catalyze the formation of a non-functional adduct with Asulam, or simply block the site.

  • Folate Starvation: This blockade halts the production of tetrahydrofolate, essential for purine biosynthesis and amino acid metabolism (methionine, serine), leading to "slow death" via chlorosis and necrosis in meristematic tissues.

FolatePathway Pterin 6-Hydroxymethyl-7,8- dihydropterin diphosphate DHPS ENZYME: DHPS (Dihydropteroate Synthase) Pterin->DHPS pABA para-Aminobenzoic Acid (pABA) pABA->DHPS Normal Substrate DHP 7,8-Dihydropteroate DHPS->DHP Catalysis Asulam INHIBITOR: Asulam (pABA Analogue) Asulam->DHPS Competitive Inhibition Folate Tetrahydrofolate (DNA/RNA Synthesis) DHP->Folate Downstream Pathway

Figure 2: The Folate Biosynthesis Pathway showing the specific competitive inhibition of DHPS by Asulam.

Part 3: Synthesis & Manufacturing Engineering[9]

Industrial synthesis of Asulam-sodium must balance yield with safety. Older routes utilizing methyl chloroformate are often replaced by "greener" carbonylation methods using dimethyl carbonate (DMC) to avoid handling phosgene derivatives.

Optimized Synthesis Route:

  • Condensation: Sulfanilamide reacts with Dimethyl Carbonate (DMC) or Methyl Chloroformate.

  • Salt Formation: The resulting Asulam acid is neutralized with Sodium Hydroxide or Sodium Methoxide.

Synthesis Start Sulfanilamide Reaction1 Reaction: N-Acylation (Reflux) Start->Reaction1 Reagent1 Reagent: Dimethyl Carbonate (Green Route) or Methyl Chloroformate Reagent1->Reaction1 AsulamAcid Asulam (Acid) Precipitate Reaction1->AsulamAcid Final Asulam-Sodium (Aqueous Concentrate) AsulamAcid->Final Neutralization Reagent2 Reagent: NaOH or NaOMe (pH Adjustment) Reagent2->Final

Figure 3: Industrial synthesis workflow focusing on the conversion of sulfanilamide to the sodium salt.

Part 4: Bioanalytical Protocol (HPLC-UV)

For researchers conducting residue analysis or quality control, the following HPLC protocol is designed to be self-validating . It relies on buffering the mobile phase to suppress ionization of the residual free acid, ensuring sharp peak shapes.

Validated Method: RP-HPLC-UV

1. System Configuration:

  • Instrument: HPLC with UV/PDA Detector.

  • Column: C18 (e.g., Kinetex 2.6µm C18, 150 x 4.6 mm) or equivalent. Rationale: C18 provides optimal retention for the hydrophobic phenyl moiety.

  • Wavelength: 260 nm (Maximal absorbance for the sulfanilamide pharmacophore).

  • Flow Rate: 1.0 mL/min.[6]

  • Temperature: 25°C.

2. Mobile Phase Preparation:

  • Solvent A: 0.1% Formic Acid in Water (pH ~2.7).

  • Solvent B: Methanol (HPLC Grade).

  • Isocratic Ratio: 80% A : 20% B.

    • Note: The acidic pH of Solvent A ensures Asulam exists primarily in its neutral form during partitioning, reducing peak tailing caused by silanol interactions.

3. Sample Preparation (Self-Validating Workflow):

  • Step A (Extraction): Weigh 10g sample. Extract with 20mL Acetonitrile/0.1% Acetic Acid. Vortex 5 min.

  • Step B (Clean-up): If matrix is complex (soil/plant tissue), pass through an SPE cartridge (Florisil or C18). Elute with Methanol.

  • Step C (Dilution): Dilute final extract with Mobile Phase A to match initial gradient conditions.

  • Step D (Filtration): Filter through 0.22µm PTFE filter into vial.

4. System Suitability Criteria (Pass/Fail): Before running samples, inject the Standard Solution (10 µg/mL) 5 times.

  • RSD of Area: < 2.0% (Indicates injector precision).

  • Tailing Factor: < 1.5 (Indicates no secondary interactions).

  • Theoretical Plates: > 2000 (Indicates column efficiency).

References
  • PubChem. (n.d.). Asulam-sodium | C8H9N2NaO4S.[1][7][8] National Library of Medicine. Retrieved February 8, 2026, from [Link]

  • University of Hertfordshire. (2024). Asulam sodium - PPDB: Pesticide Properties DataBase. AERU. Retrieved February 8, 2026, from [Link]

  • Journal of Food and Drug Analysis. (2001). High Performance Chromatographic Determination of Asulam Residue in Agricultural Products. Retrieved February 8, 2026, from [Link]

  • National Institutes of Health (PMC). (2022). Crystal structure of Arabidopsis thaliana HPPK/DHPS, a bifunctional enzyme and target of the herbicide asulam. Retrieved February 8, 2026, from [Link]

  • CIPAC. (2020). Multi-active method for the analysis of active substances in formulated products. Collaborative International Pesticides Analytical Council. Retrieved February 8, 2026, from [Link]

Sources

Exploratory

Technical Guide: The Herbicidal Spectrum and Pharmacodynamics of Asulam-Sodium

Executive Summary Asulam-sodium (methyl sulfanilylcarbamate monosodium salt) represents a unique pharmacophore in modern agronomy. Unlike the widely used acetolactate synthase (ALS) inhibitors, Asulam targets dihydropter...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Asulam-sodium (methyl sulfanilylcarbamate monosodium salt) represents a unique pharmacophore in modern agronomy. Unlike the widely used acetolactate synthase (ALS) inhibitors, Asulam targets dihydropteroate synthase (DHPS) , a critical enzyme in the folate biosynthesis pathway.[1] This distinct Mode of Action (MoA)—classified as HRAC Group 18 (formerly I) —makes it a critical tool for resistance management, particularly in the control of Pteridium (bracken) and Rumex (dock) species.

This guide provides a deep technical analysis of Asulam-sodium’s spectrum, selectivity mechanisms, and experimental validation protocols for researchers in agrochemical discovery.

Part 1: Molecular Mechanism & Pharmacodynamics

The Target: Dihydropteroate Synthase (DHPS)

Asulam acts as a structural analogue of para-aminobenzoic acid (pABA) .[1] In susceptible plant species, Asulam competes with pABA for the active site of DHPS (EC 2.5.1.15).

  • Physiological Role: DHPS catalyzes the condensation of pABA with 6-hydroxymethyl-7,8-dihydropterin diphosphate to form 7,8-dihydropteroate.

  • Inhibition Consequence: Blockade of this step depletes the pool of tetrahydrofolate (THF) .[2] THF is an essential co-factor for one-carbon transfer reactions required for the synthesis of purines, thymidylate, and amino acids (methionine, serine).

  • Cellular Outcome: Cessation of cell division (mitotic arrest) in meristematic tissues, leading to chlorosis and necrosis of new growth.

Pathway Visualization

The following diagram illustrates the specific intervention point of Asulam within the folate biosynthesis pathway.

FolatePathway Pterin 6-hydroxymethyl- 7,8-dihydropterin-PP DHPS Enzyme: DHPS (Dihydropteroate Synthase) Pterin->DHPS pABA p-Aminobenzoic Acid (pABA) pABA->DHPS Asulam ASULAM-SODIUM (Inhibitor) Asulam->DHPS Competitive Inhibition DHP 7,8-Dihydropteroate DHPS->DHP Condensation DHF Dihydrofolate DHP->DHF + Glutamate (Dihydrofolate Synthase) Glutamate Glutamate Glutamate->DHF THF Tetrahydrofolate (THF) DHF->THF Dihydrofolate Reductase (DHFR) DNA Purine/Thymidylate Synthesis (DNA) THF->DNA AA Amino Acid Synthesis THF->AA

Figure 1: Asulam functions as a pABA analogue, competitively inhibiting DHPS and halting downstream folate-dependent biosynthesis.[1]

Part 2: The Herbicidal Spectrum (Target Profile)

Asulam is a systemic, post-emergence herbicide. Its spectrum is relatively narrow but highly specialized. It is most effective against Pteridophytes (ferns) and specific Polygonaceae.

Efficacy Profile by Species

The following table categorizes species based on susceptibility to Asulam-sodium at standard field rates (approx. 2.8–4.5 kg a.i./ha).

Susceptibility LevelGenus/SpeciesCommon NameNotes on Control
High (Primary Targets) Pteridium aquilinumBracken FernTranslocates to rhizome buds; inhibits regrowth for 1–3 years.
Rumex obtusifoliusBroad-leaved DockSystemic control of taproot; best applied at rosette stage.
Rumex crispusCurled DockHighly sensitive.[3][4]
Moderate (Grass Weeds) Sorghum halepenseJohnsongrassEffective in sugarcane; requires active growth for uptake.
Digitaria spp.[3]CrabgrassSuppression in turf/sugarcane.
Panicum spp.[3]Panic grassesVariable control depending on growth stage.
Tolerant (Crops) Saccharum officinarumSugarcaneHigh metabolic tolerance (rapid detoxification).
Spinacia oleraceaSpinachPhysiological tolerance (requires precise rate/timing).
Zoysia spp.[3][5][6]ZoysiagrassUsed for selective grass control in turf.
Pharmacokinetics in Target Weeds
  • Uptake: Asulam-sodium is highly water-soluble. However, targets like Pteridium and Rumex often have thick, waxy cuticles. The addition of a non-ionic surfactant is obligatory to facilitate cuticular penetration.

  • Translocation: It is phloem-mobile. In Pteridium, it accumulates in the rhizome apices (meristems), creating a "sink" effect. This is crucial for preventing the regeneration of fronds the following season.

Part 3: Selectivity & Resistance Mechanisms

Mechanism of Selectivity in Crops

Selectivity in crops like sugarcane is metabolic , not target-site based.

  • Rapid Detoxification: Tolerant plants rapidly metabolize Asulam into non-toxic conjugates (e.g., N-glucoside conjugates) or degradation products before it can irreversibly bind DHPS.

  • Depth Protection: While Asulam is foliar-applied, its high solubility means it can leach. However, deep-rooted crops like established sugarcane have root systems below the immediate zone of high concentration if soil-applied, though foliar selectivity is the primary driver.

Resistance Status

Unlike ALS inhibitors (sulfonylureas), which are plagued by the Trp-574-Leu mutation in weeds like Amaranthus, Asulam resistance is rare.

  • Target Site Stability: To date, there are no confirmed reports of specific point mutations in the plant DHPS gene conferring high-level resistance in weed populations in the field.

  • Implication: This makes Asulam a vital "break" chemistry in rotation programs for managing ALS-resistant Rumex or Amaranthus (where registered).

Part 4: Experimental Protocols

In Vitro DHPS Inhibition Assay

Purpose: To validate the potency (IC50) of Asulam or novel analogs against the target enzyme.

Reagents:

  • Recombinant plant DHPS (e.g., Arabidopsis or Pisum source).

  • Substrates: [14C]-pABA and 6-hydroxymethyl-7,8-dihydropterin diphosphate.

  • Assay Buffer: 50 mM Tris-HCl (pH 7.5), 5 mM MgCl2.

Protocol:

  • Enzyme Prep: Dilute recombinant DHPS in Assay Buffer.

  • Incubation: Mix enzyme with varying concentrations of Asulam-sodium (0.1 µM – 100 µM) for 10 minutes at 25°C.

  • Reaction Start: Add [14C]-pABA (Km concentrations) and pterin substrate.

  • Reaction: Incubate for 30 minutes at 37°C.

  • Termination: Stop reaction with ice-cold acetic acid.

  • Separation: Isolate product (14C-dihydropteroate) using Thin Layer Chromatography (TLC) on silica gel plates.

  • Quantification: Measure radioactivity via liquid scintillation counting.

  • Calculation: Plot % Inhibition vs. Log[Concentration] to determine IC50.

Whole-Plant Dose-Response (Pot Assay)

Purpose: To determine the GR50 (Growth Reduction 50%) on a target species (e.g., Rumex).

Protocol:

  • Plant Material: Grow Rumex obtusifolius from seed to the 4-6 leaf rosette stage (approx. 4 weeks).

  • Treatment Groups:

    • Control (Water + Surfactant).

    • Asulam-sodium: 0, 0.25x, 0.5x, 1x, 2x, 4x field rate (1x = ~2.8 kg/ha ).

    • Critical Step: Include 0.1% v/v non-ionic surfactant in all treatments to ensure uptake.

  • Application: Apply using a track sprayer calibrated to deliver 200 L/ha at 30 psi.

  • Post-Treatment: Maintain in greenhouse (25°C/15°C day/night). Do not water foliage for 24 hours.

  • Assessment:

    • 7 Days: Visual chlorosis rating (0-100%).

    • 21 Days: Harvest above-ground biomass. Dry at 60°C for 48h. Weigh dry matter.

  • Analysis: Fit data to a log-logistic regression model to calculate GR50.

References

  • HRAC (Herbicide Resistance Action Committee). (2024). Global Herbicide Classification Lookup. Retrieved from [Link]

  • Veerasekaran, P., et al. (1981). "The mechanism of action of asulam in bracken." Pesticide Science.
  • Heap, I. (2024).[7] The International Herbicide-Resistant Weed Database. (Confirming lack of DHPS target site mutations in plants). Retrieved from [Link]

  • Smeda, R. J., & Weller, S. C. (1991). "Uptake and translocation of asulam in leafy spurge (Euphorbia esula)." Weed Science, 39(4), 523-527.
  • Kent, R. A., et al. (1991).

Sources

Foundational

Technical Guide: Asulam-Sodium Mode of Action on Dihydropteroate Synthase (DHPS)

Executive Summary Asulam-sodium is the water-soluble salt formulation of asulam (methyl [(4-aminophenyl)sulfonyl]carbamate), a systemic herbicide and antimicrobial agent. While chemically distinct as a sulfonylcarbamate,...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Asulam-sodium is the water-soluble salt formulation of asulam (methyl [(4-aminophenyl)sulfonyl]carbamate), a systemic herbicide and antimicrobial agent. While chemically distinct as a sulfonylcarbamate, its pharmacophore mimics para-aminobenzoic acid (pABA), allowing it to act as a competitive inhibitor of dihydropteroate synthase (DHPS) (EC 2.5.1.15).

This guide provides a rigorous technical breakdown of the Asulam-DHPS interaction, detailing the structural basis of inhibition, validated kinetic assay protocols, and the molecular mechanisms of resistance. It is designed for researchers requiring high-fidelity experimental frameworks for drug discovery or resistance monitoring.

Part 1: Molecular Architecture & Pharmacokinetics

Chemical Formulation and Bioavailability

Asulam is a weak acid (


). In agricultural and clinical applications, it is formulated as the sodium salt (Asulam-sodium ) to maximize solubility (

g/L at 20°C) and bioavailability.
  • Uptake: In plants, the high water solubility facilitates rapid foliar absorption and phloem mobility, allowing accumulation in meristematic tissues.

  • Active Species: Upon solvation, the salt dissociates. The asulam anion is the bioactive species that binds to the DHPS active site.

Structural Mimicry

The core efficacy of asulam relies on its steric and electronic resemblance to the natural substrate, pABA.

Featurep-Aminobenzoic Acid (pABA)Asulam (Anion)Mechanistic Implication
Core Ring Benzene ringBenzene ringFits the hydrophobic pocket of DHPS.
Amine Group 4-amino group4-amino groupEssential for H-bonding with DHPS residues (e.g., Asp/Ser).
Tail Group Carboxylate (

)
Sulfonylcarbamate (

)
The sulfonyl group mimics the transition state geometry, but the carbamate tail extends into the solvent channel, blocking product formation.

Part 2: The Target – Dihydropteroate Synthase (DHPS)[1][2][3][4][5]

DHPS is a critical bottleneck enzyme in the de novo folate biosynthesis pathway.[1] Because mammals lack DHPS (relying entirely on dietary folate), this target offers high selectivity with negligible mammalian toxicity.

The Folate Biosynthesis Pathway

The following diagram illustrates the specific blockade point of Asulam within the pteridine pathway.

FolatePathway GTP GTP DHPPP 6-hydroxymethyl-7,8- dihydropterin pyrophosphate GTP->DHPPP Multiple Steps DHPS DHPS Enzyme (Target) DHPPP->DHPS Substrate 1 pABA p-Aminobenzoic Acid (pABA) pABA->DHPS Substrate 2 Asulam Asulam (Inhibitor) Asulam->DHPS Competitive Binding DHP 7,8-Dihydropteroate DHPS->DHP Condensation DHF Dihydrofolate DHP->DHF Dihydrofolate Synthase THF Tetrahydrofolate (DNA/RNA Synthesis) DHF->THF DHFR

Figure 1: Asulam competes with pABA for the DHPS active site, halting the production of 7,8-Dihydropteroate.

Part 3: Mechanism of Action (MOA)

Competitive Inhibition Kinetics

Asulam acts as a competitive inhibitor with respect to pABA and a non-competitive inhibitor with respect to the pterin substrate (DHPPP).

  • Ordered Binding: The reaction is an ordered

    
    -like mechanism.[2] DHPPP binds first, releasing pyrophosphate (PPi) to form a cationic intermediate.
    
  • The Competition: pABA normally enters the pocket to react with this intermediate. Asulam, present in the cytosol, competes for this entry.

  • Dead-End Complex: The Asulam-DHPS complex is catalytically inert. The extended carbamate tail of asulam sterically hinders the loop closure required for catalysis, effectively "locking" the enzyme in a non-productive state.

Thermodynamic Parameters
  • 
     (pABA):  Typically in the range of 1–10 µM (species dependent).
    
  • 
     (Asulam):  Often in the low micromolar range (e.g., 0.5–5 µM).
    
  • Efficacy: Asulam is effective because the intracellular concentration of pABA is usually tightly regulated and low, allowing the herbicide to outcompete the natural substrate easily.

Part 4: Experimental Validation (Protocols)

To validate Asulam inhibition, a Coupled Spectrophotometric Assay is the gold standard. This method is superior to the older "Bratton-Marshall" assay as it allows for real-time kinetic monitoring and is automatable.

Principle

We couple the DHPS reaction to Dihydrofolate Reductase (DHFR).[3]

  • DHPS Step: DHPPP + pABA

    
     Dihydropteroate (DHP) + PPi[2]
    
  • Coupling Step: DHP + Glutamate

    
     Dihydrofolate (DHF) 
    
    
    
    (via DHFR + NADPH)
    
    
    Tetrahydrofolate + NADP+
    • Note: A simplified version uses excess purified DHFR to reduce DHP directly if the specific DHFR isoform accepts DHP, or includes Dihydrofolate Synthase.

    • Direct Readout: Oxidation of NADPH is measured as a decrease in absorbance at 340 nm .

Workflow Diagram

AssayWorkflow cluster_prep Phase 1: Preparation cluster_reaction Phase 2: Reaction Kinetics cluster_analysis Phase 3: Data Analysis Reagents Prepare Reagents: 1. Purified DHPS Enzyme 2. DHPPP (Substrate A) 3. pABA (Substrate B) 4. Asulam-Na (Inhibitor) 5. NADPH & DHFR (Coupling System) Mix Master Mix Assembly (Buffer + DHPPP + DHFR + NADPH) Reagents->Mix Titration Add Asulam-Na (0, 0.1, 1, 10, 100 µM) Mix->Titration Initiate Initiate with pABA Titration->Initiate Read Monitor A340nm (Kinetic Mode, 10 mins) Initiate->Read Plot Generate Lineweaver-Burk Plot Read->Plot Calc Calculate Ki and IC50 Plot->Calc

Figure 2: Step-by-step workflow for the NADPH-coupled DHPS inhibition assay.

Step-by-Step Protocol
  • Buffer Preparation: 50 mM HEPES (pH 7.6), 10 mM

    
    , 5 mM DTT.
    
  • Enzyme Mix: Add purified DHPS (approx. 100 nM final) and coupling enzyme DHFR (excess, 1 U/mL) to the buffer.

  • Cofactor Addition: Add NADPH (200 µM final) and DHPPP (50 µM final).

  • Inhibitor Titration: Aliquot Asulam-sodium into wells to achieve a gradient (e.g., 0.01 µM to 100 µM).

  • Baseline Check: Monitor A340 for 2 minutes to ensure stability (no background oxidation).

  • Initiation: Rapidly add pABA (Variable concentrations for

    
     determination, or fixed saturating 50 µM for 
    
    
    
    ).
  • Measurement: Record

    
     over the linear range (typically 0–10 minutes).
    

Validation Check: The slope (rate) must decrease as Asulam concentration increases. A Lineweaver-Burk plot should show lines intersecting at the Y-axis (indicating competitive inhibition:


 unchanged, 

apparent increases).

Part 5: Resistance & Selectivity[5][9]

Understanding resistance is crucial for drug development and weed management.

Selectivity (Why it is safe)
  • Eukaryotes: Mammals do not possess the folP gene (DHPS).[2] We rely on folate transporters (RFC/PCFT) to uptake dietary folate.

  • Prokaryotes/Plants: Possess DHPS and are susceptible.

Mechanisms of Resistance

Resistance to Asulam arises primarily through two genetic avenues:

  • Target Site Mutation (folP mutations):

    • Point mutations within the folP gene alter the DHPS active site.

    • Mechanism: These mutations often occur in the flexible loops (Loop 1 or 2) that close over the active site. They subtly reshape the pABA binding pocket to exclude the bulkier sulfonamide/carbamate tail of Asulam while retaining affinity for the smaller pABA molecule.

    • Example: Mutations at codon 63 or 218 (numbering varies by species) are common in resistant bacterial isolates.

  • Plasmid-Borne Resistance (sul genes):

    • Bacteria can acquire sul1, sul2, or sul3 genes via horizontal gene transfer.

    • These genes encode "rescue" DHPS variants that are structurally distinct and inherently insensitive to sulfonamide/asulam inhibition, allowing the pathway to function even in the presence of the drug.

References

  • Mylne, J. S., et al. (2022). Crystal structure of Arabidopsis thaliana HPPK/DHPS, a bifunctional enzyme and target of the herbicide asulam. Plant Physiology.

  • Yun, M. K., et al. (2012). Catalysis and sulfa drug resistance in dihydropteroate synthase. Science.

  • PubChem. Asulam Sodium Compound Summary. National Library of Medicine.

  • Hevener, K. E., et al. (2010). Structural studies of pterin-based inhibitors of dihydropteroate synthase. Journal of Medicinal Chemistry.

  • Swarbrick, J. D., et al. (2008). Structural mechanism of sulfonamide inhibition of dihydropteroate synthase. Journal of Molecular Biology.

Sources

Exploratory

Technical Monograph: Discovery and Synthesis of Asulam-Sodium

Executive Summary: The Solubility Switch Asulam (methyl 4-aminophenylsulfonylcarbamate) represents a critical intersection between sulfonamide antibiotic chemistry and modern agrochemical selectivity. Originally develope...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Solubility Switch

Asulam (methyl 4-aminophenylsulfonylcarbamate) represents a critical intersection between sulfonamide antibiotic chemistry and modern agrochemical selectivity. Originally developed by May & Baker in the 1960s, its primary utility lies in the control of Pteridium aquilinum (bracken fern) and Rumex species.

From a drug development and physical chemistry perspective, Asulam presents a classic "solubility switch" challenge. The parent molecule is a sulfonylcarbamate with poor aqueous solubility (~0.5 g/L), limiting its foliar uptake and systemic translocation. The sodium salt (Asulam-sodium ), however, exhibits massive solubility (>600 g/L), enabling the formulation of high-load Soluble Concentrates (SL) required for aerial application.

This guide dissects the molecular mechanism of Asulam, its retrosynthetic logic, and the industrial process chemistry required to synthesize the sodium salt with high purity.

Target Biology & Mechanism of Action

Asulam acts as a structural analogue of 4-aminobenzoic acid (PABA) . Its efficacy relies on competitive inhibition of 7,8-dihydropteroate synthase (DHPS) , a key enzyme in the folate biosynthesis pathway. Unlike mammals, which uptake folate from diet, plants and bacteria must synthesize it de novo.

The Lethal Mimicry
  • Normal Pathway: DHPS catalyzes the condensation of PABA with 6-hydroxymethyl-7,8-dihydropterin diphosphate (DHPPP) to form 7,8-dihydropteroate.

  • Inhibition: Asulam occupies the PABA-binding pocket of DHPS.

  • Consequence: This blockade halts the production of tetrahydrofolate, a cofactor essential for C1-transfer reactions, purine synthesis, and amino acid metabolism (methionine/serine). The plant dies from "starvation" of DNA/RNA precursors.

Pathway Visualization

FolatePathway Pterin 6-Hydroxymethyl-7,8- dihydropterin diphosphate DHPS Enzyme: DHPS (7,8-dihydropteroate synthase) Pterin->DHPS PABA PABA (4-Aminobenzoic Acid) PABA->DHPS Asulam ASULAM (Inhibitor) Asulam->DHPS Competitive Binding DHP 7,8-Dihydropteroate DHPS->DHP Catalysis Folate Tetrahydrofolate (DNA/RNA Synthesis) DHP->Folate Downstream Enzymes

Figure 1: Mechanism of Action. Asulam competitively displaces PABA at the DHPS active site, arresting folate production.

Retrosynthetic Analysis

To synthesize Asulam-sodium, we must first construct the sulfonylcarbamate backbone. The molecule consists of three distinct moieties:

  • Aniline ring: Provides the PABA mimicry.

  • Sulfonyl group: Mimics the carboxylic acid of PABA (bioisostere) and activates the N-H.

  • Carbamate tail: Modulates lipophilicity and metabolic stability.

Retrosynthetic Disconnection:



The critical decision in process chemistry is the choice of the carbonyl source:

  • Route A (Classic): Methyl Chloroformate. High reactivity, but toxic and corrosive.

  • Route B (Green/Industrial): Dimethyl Carbonate (DMC). Low toxicity, requires forcing conditions, but yields higher purity.

Synthesis Protocols

Route A: The Chloroformate Method (Laboratory Scale)

This route is preferred for small-scale synthesis due to mild temperature requirements.

Reagents:

  • Sulfanilamide (1.0 eq)

  • Methyl Chloroformate (1.1 eq)

  • Potassium Carbonate (

    
    ) (1.2 eq)[1]
    
  • Solvent: Acetone or Ethyl Acetate[2]

Protocol:

  • Setup: Charge a 3-neck round-bottom flask with sulfanilamide (17.2 g, 100 mmol) and dry acetone (150 mL).

  • Base Addition: Add anhydrous

    
     (16.6 g, 120 mmol). Cool the suspension to 0–5°C using an ice bath.
    
  • Acylation: Add methyl chloroformate (8.5 mL, 110 mmol) dropwise over 30 minutes. The exotherm must be controlled to prevent bis-acylation.

  • Reaction: Allow to warm to room temperature (25°C) and stir for 4 hours. Monitor by TLC (Ethyl Acetate:Hexane 1:1).

  • Quench: Filter off inorganic salts (

    
    , excess carbonate).
    
  • Isolation: Evaporate the filtrate to roughly 20% volume. Add cold water (100 mL) and acidify to pH 4 with dilute HCl to precipitate the Asulam acid.

  • Filtration: Collect the white solid by vacuum filtration.

    • Yield: ~85%[3][4][5]

    • Purity: ~95%[4][5]

Route B: The Dimethyl Carbonate Method (Industrial Process)

This route avoids toxic chloroformates and is the current standard for manufacturing. It utilizes Sodium Methoxide (NaOMe) as both base and catalyst.

Reagents:

  • Sulfanilamide[4][5][6][7][8]

  • Dimethyl Carbonate (DMC)

  • Sodium Methoxide (30% in Methanol)

Protocol:

  • Activation: In a reactor, mix sulfanilamide and NaOMe/Methanol solution. Heat to 50-60°C for 1 hour to form the sulfonamide anion.

  • Carbonylation: Add Dimethyl Carbonate (excess) slowly.

  • Reflux: Heat the mixture to reflux (approx. 70-80°C). Distill off the methanol formed during the reaction to drive the equilibrium forward (Le Chatelier's principle).

    • Reaction Time: 6–9 hours.

  • Workup: Distill off excess DMC. Dissolve the residue in water.[9]

  • Precipitation: Acidify the aqueous solution with HCl to pH 3–4. Asulam precipitates as a dense white solid.[9]

    • Yield: >95%[4][5][6][7][8][10]

    • Advantage:[6][8][11][12][13][14][15] No chloride waste; methanol is recycled.

Salt Formation: The Critical Step

The "Asulam-sodium" product is not merely a mixture; it is a specific salt species designed for bioavailability.

Chemistry: Asulam is a weak acid (pKa = 4.82) due to the electron-withdrawing sulfonyl and carbonyl groups flanking the nitrogen (


). Deprotonation yields a stable anion.

Protocol:

  • Suspend pure Asulam (acid form) in water.

  • Add exactly 1.0 molar equivalent of Sodium Hydroxide (NaOH) solution (40% w/w).

    • Note: pH monitoring is crucial. Target pH is 7.0–8.0. Exceeding pH 9.0 can cause hydrolysis of the carbamate ester.

  • Filtration: Filter the resulting clear solution to remove insoluble impurities (unreacted sulfanilamide).

  • Finishing: The solution is typically sold as a 40% w/v concentrate. For solid Asulam-sodium, spray drying is preferred over crystallization to maintain solubility rates.

Process Workflow & Logic

SynthesisWorkflow cluster_0 Route A: Lab Scale cluster_1 Route B: Industrial Sulf Sulfanilamide (Starting Material) MCF Methyl Chloroformate + K2CO3 Sulf->MCF DMC Dimethyl Carbonate + NaOMe Sulf->DMC AsulamAcid ASULAM (Acid Form) Insoluble Solid pKa 4.82 MCF->AsulamAcid Acylation DMC->AsulamAcid Carbonylation (-MeOH) NaOH NaOH (Neutralization) AsulamAcid->NaOH AsulamNa ASULAM-SODIUM Soluble Salt (Final Product) NaOH->AsulamNa Salt Formation

Figure 2: Synthesis Workflow comparing the Chloroformate (Lab) and DMC (Industrial) routes.

Quality Control & Impurity Profiling

For regulatory compliance (EPA/EFSA), the technical grade active ingredient (TGAI) must be monitored for specific impurities.

ImpurityOriginLimit (Typical)Detection Method
Sulfanilamide Unreacted starting material< 0.5%HPLC-UV (254 nm)
N4-Acetylsulfanilamide Byproduct/Metabolite< 0.1%HPLC-MS
Dimethyl Carbonate Residual solvent (Route B)< 100 ppmGC-FID
Methanol Solvent/Byproduct< 0.1%GC-FID

Analytical Note: When analyzing Asulam via HPLC, the mobile phase must be acidified (e.g., 0.1% Acetic Acid or Phosphoric Acid).

  • Reasoning: At neutral pH, Asulam partially dissociates into its anion, causing peak tailing and poor resolution on C18 columns. Acidification suppresses ionization, ensuring the analyte remains in its neutral, lipophilic form for interaction with the stationary phase.

References

  • Environmental Protection Agency (EPA). (1995).[9] Reregistration Eligibility Decision (RED): Asulam. Office of Prevention, Pesticides and Toxic Substances. Link

  • May & Baker Ltd. (1963). Herbicidal Compositions. Belgian Patent 622,214.[9] (Original patent disclosing the synthesis and utility).

  • Hao, Z., et al. (2010). Improved process for producing asulam. Patent CN101704771B. Link

  • PubChem. (2023). Asulam-sodium Compound Summary. National Library of Medicine. Link

  • Devine, M. D., et al. (1993). Physiology of Herbicide Action. Prentice Hall. (Definitive source on DHPS inhibition mechanism).

Sources

Foundational

Technical Whitepaper: Asulam-Sodium Environmental Fate &amp; Degradation Kinetics

[1] Executive Summary Asulam-sodium (sodium methyl [(4-aminophenyl)sulfonyl]carbamate) presents a distinct environmental profile characterized by high aqueous solubility (>500 g/L) and low sorption potential (Koc ~40 mL/...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

Asulam-sodium (sodium methyl [(4-aminophenyl)sulfonyl]carbamate) presents a distinct environmental profile characterized by high aqueous solubility (>500 g/L) and low sorption potential (Koc ~40 mL/g) .[1][2] While these properties suggest a high potential for groundwater leaching, its environmental persistence is mitigated by rapid biodegradation and photolysis pathways.[1]

This technical guide synthesizes the degradation kinetics of Asulam-sodium, focusing on the transition from the parent carbamate to its primary metabolite, sulfanilamide , and subsequent ring cleavage. It provides researchers with validated analytical protocols (LC-MS/MS) and mechanistic insights required for regulatory risk assessment and environmental monitoring.[1]

Physicochemical Profile & Environmental Partitioning[1][3]

Asulam-sodium dissociates rapidly in aqueous environments to form the asulam anion.[1] Its fate is driven by pH-dependent speciation and high mobility.[1]

Table 1: Key Physicochemical Parameters

ParameterValueEnvironmental Implication
Molecular Weight 252.23 g/mol (Salt)Dissociates to Asulam anion (230.24 g/mol ).[1]
Water Solubility >500,000 mg/L (20°C)Extreme hydrophilicity; moves with water front.[1]
pKa 4.82 (Acid dissociation)Exists almost entirely as an anion at environmental pH (5–9).[1][3]
Koc (Soil Adsorption) ~40 mL/gVery mobile; Class 4 Leacher (GUS Index > 2.8).[1]
Vapor Pressure < 1 × 10⁻⁵ PaNon-volatile; atmospheric transport is negligible.[1]
Hydrolysis DT50 Stable at pH 7; Rapid at pH 9Base-catalyzed hydrolysis is the primary abiotic route.[1]
Photolysis DT50 ~3–4 days (Surface Water)Rapid degradation via direct UV absorption.[1]

Degradation Pathways: Mechanisms & Kinetics[1][5]

The degradation of Asulam is a competition between abiotic photolysis (surface water) and biotic metabolism (soil/sediment).[1] The central event in both pathways is the cleavage of the carbamate bridge.

Abiotic Degradation (Photolysis & Hydrolysis)[1]
  • Hydrolysis: Asulam is relatively stable at acidic and neutral pH.[1] However, under alkaline conditions (pH > 9), the carbamate ester bond undergoes nucleophilic attack by hydroxide ions, yielding sulfanilamide and methanol/CO₂.

  • Photolysis: Asulam absorbs UV light strongly.[1] In aqueous environments, it undergoes rapid photodegradation (DT50 < 4 days).[1][3] The primary photoproducts include sulfanilic acid and AP formamide.[1][4]

Biotic Degradation (Microbial Metabolism)

In soil, microbial activity drives the breakdown.[1] Specialized bacteria (e.g., Arthrobacter, Pseudomonas, Flavobacterium) utilize Asulam as a carbon or nitrogen source.[1]

The Metabolic Cascade:

  • Carbamate Hydrolysis: Enzymatic cleavage removes the carbomethoxy group, releasing Sulfanilamide (the major persistent metabolite).[1]

  • Deamination: Sulfanilamide is converted to 4-aminobenzenesulfonate .[1]

  • Ring Hydroxylation: Monooxygenases convert this to 4-sulfocatechol .[1]

  • Ring Cleavage: An intradiol dioxygenase cleaves the aromatic ring (ortho-cleavage), eventually leading to the TCA cycle intermediates (Maleylacetate).[1]

Visualization: Global Degradation Pathway

The following diagram maps the transformation from Asulam-sodium through its critical metabolites to mineralization.[1]

AsulamDegradation cluster_Abiotic Abiotic Pathways (Surface Water) cluster_Biotic Biotic Pathways (Soil Microbes) AsulamNa Asulam-Sodium (Salt Form) Asulam Asulam (Anion) (Active Herbicide) AsulamNa->Asulam Rapid Dissociation (H2O) Photolysis UV Photolysis Asulam->Photolysis HydrolysisAlk Alkaline Hydrolysis (pH > 9) Asulam->HydrolysisAlk Enzymatic Carbamate Hydrolase Asulam->Enzymatic Sulfanilamide METABOLITE 1: Sulfanilamide (Major, Persistent) Photolysis->Sulfanilamide Major Route HydrolysisAlk->Sulfanilamide Enzymatic->Sulfanilamide Soil DT50: 7 days RingCleavage Intradiol Dioxygenase Maleylacetate Maleylacetate (Ring Cleavage) RingCleavage->Maleylacetate Aminobenzene 4-Aminobenzenesulfonate Sulfanilamide->Aminobenzene Deamination Sulfocatechol 4-Sulfocatechol Aminobenzene->Sulfocatechol Hydroxylation Sulfocatechol->RingCleavage Mineralization CO2 + NH3 + SO4 Maleylacetate->Mineralization TCA Cycle Entry

Caption: Figure 1.[1] Asulam degradation pathways showing the convergence of abiotic and biotic mechanisms on the Sulfanilamide metabolite before ring cleavage.

Experimental Protocol: Residue Analysis via LC-MS/MS

Due to the polarity of Asulam and Sulfanilamide, standard GC-MS is unsuitable without derivatization.[1] LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) is the industry standard for quantification in soil and water matrices.[1]

Method Principle
  • Separation: Reversed-phase chromatography (C18) using a polar-embedded column to retain the polar analytes.[1]

  • Ionization: Electrospray Ionization (ESI) in Positive Mode.[1][5]

  • Quantification: Multiple Reaction Monitoring (MRM).[1]

Step-by-Step Workflow

Reagents:

  • Acetonitrile (LC-MS grade)[1]

  • Ammonium Formate (15 mM, pH 4.5)[1]

  • Formic Acid (0.1%)[1][6]

Step 1: Sample Extraction (Soil) [1]

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • Add 20 mL of Acidified Acetonitrile (Acetonitrile:Water 80:20 v/v + 0.1% Formic Acid). Rationale: Acidification suppresses ionization of the carboxyl groups, improving extraction efficiency from organic matter.

  • Shake vigorously (mechanical shaker) for 30 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Decant supernatant.[1][7] Repeat extraction once if recovery validation < 80%.

Step 2: Purification (SPE - Solid Phase Extraction) [1]

  • Note: Required for high-organic soils; optional for water.

  • Condition an HLB (Hydrophilic-Lipophilic Balance) cartridge with 3 mL Methanol followed by 3 mL Water.[1]

  • Dilute soil extract with water to reduce organic solvent content to <10%.[1]

  • Load sample onto cartridge.[1]

  • Wash with 5% Methanol in water (removes polar interferences).[1]

  • Elute Asulam/Sulfanilamide with 5 mL Methanol.[1]

  • Evaporate to dryness under nitrogen stream; reconstitute in Mobile Phase A.

Step 3: LC-MS/MS Parameters [1]

  • Column: Waters Atlantis dC18 (2.1 x 100 mm, 3 µm) or equivalent high-retention C18.[1]

  • Mobile Phase A: 15 mM Ammonium Formate (pH 4.5).[1]

  • Mobile Phase B: Acetonitrile.[1]

  • Gradient: 0-1 min (5% B); 1-6 min (Linear to 90% B); 6-8 min (Hold 90% B).

Table 2: MRM Transitions for Detection

AnalytePrecursor Ion (m/z)Product Ion (Quant)Product Ion (Qual)Cone Voltage (V)
Asulam 231.0 [M+H]⁺156.092.025
Sulfanilamide 173.0 [M+H]⁺156.092.020
Visualization: Analytical Workflow

AnalyticalWorkflow Sample Soil Sample (10g) Extract Extraction ACN:H2O (Acidified) Sample->Extract Shake 30m Centrifuge Centrifugation 4000 rpm / 10 min Extract->Centrifuge Dilution Dilution <10% Organic Centrifuge->Dilution Supernatant SPE SPE Clean-up (HLB Cartridge) Dilution->SPE Load LCMS LC-MS/MS (ESI+ MRM) SPE->LCMS Elute & Reconstitute Data Quantification (m/z 231->156) LCMS->Data

Caption: Figure 2. Optimized LC-MS/MS workflow for Asulam extraction and quantification from soil matrices.

Environmental Risk Assessment

Groundwater Leaching (GUS Index)

The Groundwater Ubiquity Score (GUS) is calculated as:


[1]

Using conservative values for Asulam (DT50 = 14 days, Koc = 40):


[1]
  • Interpretation: A GUS score between 1.8 and 2.8 classifies Asulam as a "Transitioner" with significant leaching potential.[1] Regulatory monitoring in shallow aquifers is critical in sandy soils.

Ecotoxicology[1]
  • Aquatic: Asulam is moderately toxic to aquatic plants (EC50 ~0.01 mg/L for Lemna gibba), necessitating buffer zones during spray application.[1]

  • Terrestrial: Low toxicity to birds and mammals (LD50 > 5000 mg/kg), but the metabolite sulfanilamide must be monitored for chronic effects.[1]

References

  • U.S. Environmental Protection Agency (EPA). (2012).[1] Asulam: Human Health and Ecological Risk Assessment.[1] Regulations.gov.[1] Link

  • Kaufmann, A., & Kaenzig, A. (2004).[1][6] Contamination of honey by the herbicide asulam and its antibacterial active metabolite sulfanilamide.[1] Food Additives and Contaminants.[1][7][8] Link

  • PubChem. (n.d.).[1] Asulam Sodium Compound Summary. National Library of Medicine.[1] Link[1]

  • Waters Corporation. (2003).[1] Analysis of Asulam in River Water by LC-MS/MS. Application Note. Link

Sources

Exploratory

An In-depth Technical Guide to the Toxicological Profile of Asulam-Sodium on Non-Target Organisms

Introduction Asulam-sodium, the sodium salt of asulam, is a selective, post-emergence systemic carbamate herbicide. It is utilized for the control of a variety of annual and perennial grasses and broadleaf weeds in agric...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Asulam-sodium, the sodium salt of asulam, is a selective, post-emergence systemic carbamate herbicide. It is utilized for the control of a variety of annual and perennial grasses and broadleaf weeds in agricultural and non-crop settings, including sugarcane plantations, forestry, and pastures. Its mode of action is the inhibition of dihydropteroate synthase (DHPS), an enzyme crucial for the synthesis of folic acid in plants. This inhibition disrupts DNA synthesis and cell division, ultimately leading to the death of susceptible plants. While effective in its intended use, a thorough understanding of its toxicological profile in non-target organisms is paramount for a comprehensive environmental risk assessment. This guide provides a detailed technical overview of the known effects of Asulam-sodium on a range of non-target species, intended for researchers, scientists, and professionals in drug development and environmental science.

Mechanism of Action

Asulam's herbicidal activity stems from its function as a competitive inhibitor of the enzyme 7,8-dihydropteroate synthase (DHPS). This enzyme catalyzes a critical step in the biosynthesis of folic acid (vitamin B9). Folic acid is a precursor for the synthesis of purines and pyrimidines, the building blocks of DNA and RNA. By blocking DHPS, asulam effectively halts the production of these essential molecules, thereby inhibiting cell division and growth in susceptible plants. The selectivity of asulam is attributed to differences in metabolic degradation rates between target and non-target plant species.

cluster_0 Folic Acid Biosynthesis Pathway PABA p-Aminobenzoic acid (PABA) DHPS Dihydropteroate Synthase (DHPS) PABA->DHPS Dihydropteridine Dihydropteridine pyrophosphate Dihydropteridine->DHPS Dihydropteroate Dihydropteroate DHPS->Dihydropteroate Folic_Acid Folic Acid Dihydropteroate->Folic_Acid DNA_RNA DNA & RNA Synthesis Folic_Acid->DNA_RNA Asulam Asulam-sodium Asulam->DHPS Inhibition

Caption: Mechanism of action of Asulam-sodium as an inhibitor of dihydropteroate synthase (DHPS) in the folic acid biosynthesis pathway.

Environmental Fate and Transport

The environmental behavior of Asulam-sodium is characterized by high mobility and a potential for leaching into ground and surface water. It is highly soluble in water and does not readily adsorb to soil particles. While stable in water in the absence of light, Asulam-sodium undergoes rapid photolysis, with a half-life of approximately 2 hours in water and on soil under light. It is relatively unstable in soil under aerobic conditions but can be very stable in anaerobic soil and sediment environments. Asulam-sodium is not volatile and does not tend to bioaccumulate in fish.

cluster_0 Environmental Fate of Asulam-Sodium Asulam_Application Asulam-sodium Application Soil Soil Asulam_Application->Soil Surface_Water Surface Water Asulam_Application->Surface_Water Runoff/Drift Photolysis Photolysis (rapid) Soil->Photolysis Biodegradation Biodegradation (aerobic) Soil->Biodegradation Leaching Leaching Soil->Leaching High Mobility Surface_Water->Photolysis Persistence Persistence (anaerobic) Surface_Water->Persistence Groundwater Groundwater Leaching->Groundwater

Caption: Environmental fate and transport pathways of Asulam-sodium following application.

Toxicological Profile in Non-Target Aquatic Organisms

Aquatic Vertebrates (Fish)

Asulam-sodium is generally considered to be practically nontoxic to freshwater and estuarine/marine fish on an acute basis.

SpeciesEndpointExposure DurationValue (mg/L)Toxicity ClassificationReference
Oncorhynchus mykiss (Rainbow Trout)LC5096 hours>100Practically Nontoxic
Lepomis macrochirus (Bluegill Sunfish)LC5096 hours>100Practically Nontoxic

Experimental Protocol: Fish Acute Toxicity Test (Adapted from OECD Guideline 203)

This protocol outlines the general procedure for assessing the acute toxicity of a chemical to fish.

  • Test Organisms: Juvenile fish of a recommended species (e.g., Rainbow Trout, Zebra Fish) are acclimated to laboratory conditions for at least 12 days.

  • Test Substance Preparation: A stock solution of Asulam-sodium is prepared in deionized water. A series of test concentrations are prepared by diluting the stock solution. A control group with no test substance is also prepared.

  • Test Conditions: The test is conducted in glass tanks with a controlled temperature, pH, and photoperiod (e.g., 16 hours light, 8 hours dark). The test is typically static or semi-static.

  • Exposure: A minimum of seven fish are introduced into each test and control tank. The fish are not fed during the 96-hour exposure period.

  • Observations: Mortalities and any sublethal effects (e.g., loss of equilibrium, respiratory distress) are recorded at 24, 48, 72, and 96 hours.

  • Data Analysis: The LC50 (the concentration of the substance that is lethal to 50% of the test organisms) and its 95% confidence limits are calculated using appropriate statistical methods (e.g., probit analysis).

Aquatic Invertebrates

Asulam-sodium is classified as slightly to moderately toxic to freshwater and estuarine/marine invertebrates.

SpeciesEndpointExposure DurationValue (mg/L)Toxicity ClassificationReference
Daphnia magna (Water Flea)EC50 (Immobilisation)48 hours26Slightly Toxic
Americamysis bahia (Mysid Shrimp)LC5096 hours57Slightly Toxic

Experimental Protocol: Daphnia sp. Acute Immobilisation Test (Adapted from OECD Guideline 202)

This protocol describes the method for determining the acute immobilisation of Daphnia magna upon exposure to a chemical.

  • Test Organisms: Young daphnids (<24 hours old) are used for the test.

  • Test Substance Preparation: Similar to the fish acute toxicity test, a range of test concentrations of Asulam-sodium and a control are prepared.

  • Test Conditions: The test is conducted in glass beakers under controlled temperature and light conditions.

  • Exposure: At least 20 daphnids, divided into four replicates of five, are exposed to each test concentration and the control. The daphnids are not fed during the test.

  • Observations: The number of immobilised daphnids (those that are unable to swim within 15 seconds after gentle agitation) is recorded at 24 and 48 hours.

  • Data Analysis: The EC50 (the concentration of the substance that causes immobilisation in 50% of the test organisms) and its 95% confidence limits are calculated.

Aquatic Plants (Algae and Macrophytes)

Asulam-sodium poses a significant risk to non-target aquatic plants due to its herbicidal nature. It has been shown to be very toxic to some aquatic plant species.

SpeciesEndpointExposure DurationValue (mg/L)Toxicity ClassificationReference
Selenastrum capricornutum (Green Algae)EC50 (Growth Inhibition)72 hours0.8Highly Toxic
Lemna gibba (Duckweed)EC50 (Growth Inhibition)7 days0.034Very Highly Toxic

Experimental Protocol: Freshwater Alga and Cyanobacteria Growth Inhibition Test (Adapted from OECD Guideline 201)

This protocol details the procedure for assessing the toxicity of a substance to freshwater algae.

  • Test Organisms: An exponentially growing culture of a selected algal species (e.g., Selenastrum capricornutum) is used.

  • Test Substance Preparation: A geometric series of test concentrations of Asulam-sodium are prepared in a nutrient-rich growth medium.

  • Test Conditions: The test is carried out in flasks under constant illumination and temperature.

  • Exposure: A low inoculum of algal cells is introduced into the test and control flasks.

  • Observations: The algal growth is measured at 24, 48, and 72 hours using methods such as cell counts or spectrophotometry.

  • Data Analysis: The EC50 for growth rate inhibition and yield are calculated by comparing the growth in the test cultures to that of the control.

Toxicological Profile in Non-Target Terrestrial Organisms

Terrestrial Invertebrates (Bees and Earthworms)

Asulam-sodium is considered to have low acute toxicity to honeybees and is moderately toxic to earthworms.

SpeciesEndpointExposure DurationValueToxicity ClassificationReference
Apis mellifera (Honeybee)LD50 (Oral)48 hours>100 µ g/bee Practically Nontoxic
Apis mellifera (Honeybee)LD50 (Contact)48 hours>100 µ g/bee Practically Nontoxic
Eisenia fetida (Earthworm)LC5014 days158 mg/kg soilModerately Toxic

Experimental Protocol: Honeybee Acute Oral Toxicity Test (Adapted from OECD Guideline 213)

This protocol outlines the laboratory method for assessing the acute oral toxicity of a substance to honeybees.

  • Test Organisms: Young adult worker honeybees from a healthy, queen-right colony are used.

  • Test Substance Preparation: A series of doses of Asulam-sodium are prepared in a sucrose solution.

  • Exposure: Bees are starved for a few hours and then individually fed a known volume of the dosed sucrose solution. A control group receives sucrose solution only.

  • Observations: Mortality is recorded at 24 and 48 hours. Any behavioral abnormalities are also noted.

  • Data Analysis: The LD50 (the dose that is lethal to 50% of the test bees) is calculated.

Experimental Protocol: Earthworm Acute Toxicity Test (Adapted from OECD Guideline 207)

This protocol describes the method for determining the acute toxicity of a substance to earthworms in artificial soil.

  • Test Organisms: Adult earthworms of the species Eisenia fetida with a well-developed clitellum are used.

  • Test Substance Preparation: Asulam-sodium is thoroughly mixed into an artificial soil substrate at various concentrations.

  • Exposure: Ten earthworms are introduced into each test container with the treated soil. A control group with untreated soil is also included.

  • Observations: Mortality and any behavioral changes are assessed at 7 and 14 days.

  • Data Analysis: The LC50 is calculated based on the mortality data at the end of the 14-day period.

Birds

Asulam-sodium is practically nontoxic to birds on an acute oral basis. Chronic effects on avian species have not been fully assessed due to a lack of data, though the risk is considered low due to the rapid photolytic half-life of asulam.

SpeciesEndpointValueToxicity ClassificationReference
Colinus virginianus (Bobwhite Quail)LD50 (Oral)>4000 mg/kg bwPractically Nontoxic
Anas platyrhynchos (Mallard Duck)LC50 (Dietary)>5000 ppmPractically Nontoxic
Mammals

Technical asulam has low acute toxicity to mammals via oral and inhalation routes, and is slightly toxic via the dermal route. It is classified by the US EPA as a Group C, possible human carcinogen, based on thyroid and adrenal tumors observed in rats.

SpeciesEndpointValueToxicity ClassificationReference
RatLD50 (Oral)>5000 mg/kg bwPractically Nontoxic
RabbitLD50 (Dermal)>4000 mg/kg bwSlightly Toxic
RatLC50 (Inhalation)>5 mg/L (4 hours)Practically Nontoxic

Conclusion

The toxicological profile of Asulam-sodium on non-target organisms indicates a varied level of risk across different taxonomic groups. While it demonstrates low acute toxicity to most vertebrates and honeybees, it poses a significant threat to aquatic and terrestrial plants, which is consistent with its herbicidal mode of action. The slight to moderate toxicity observed in aquatic invertebrates and earthworms warrants consideration in environmental risk assessments. The potential for Asulam-sodium to leach into ground and surface water, coupled with its persistence in anaerobic conditions, underscores the importance of responsible application practices to mitigate exposure to sensitive non-target ecosystems. Further research into the chronic and sublethal effects of Asulam-sodium, particularly on aquatic invertebrates and avian species, would contribute to a more comprehensive understanding of its environmental impact.

References

  • Asulam - Pesticides - Environmental Protection Agency (EPA).
  • Adaptive Tolerance to Sodium Chloride in Daphnia magna - Encompass.
  • Acute Toxicity and Ecotoxicological Risk Assessment of Three Volatile Pesticide Additives on the Earthworm—Eisenia fetida - MDPI.
  • SAFETY D
  • Asulam sodium (Ref: AE F102789) - AERU - University of Hertfordshire.
  • Asulam | C8H10N2O4S | CID 18752 - PubChem - NIH.
  • Acute and chronic toxicity of sodium sulfate to four freshwater organisms in w
  • Asulam (Ref: M&B 9057) - AERU - University of Hertfordshire.
  • Conclusion on the peer review of the pesticide risk assessment of the active substance asulam1 - CABI Digital Library.
  • ASULAM SAFETY D
  • Asulam-sodium | C8H9N2NaO4S | CID 13389335 - PubChem.
  • Herbicides, Asulam | Request PDF - ResearchG
  • Asulam - Active Ingredient Page - Chemical Warehouse.
Foundational

Targeting the Rhizome: A Technical Guide to Asulam-Sodium Efficacy in Pteridium aquilinum

Executive Summary Asulam-sodium (methyl 4-aminobenzenesulphonyl carbamate) remains the only selective herbicide capable of suppressing Pteridium aquilinum (bracken) on an industrial scale without destroying underlying gr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Asulam-sodium (methyl 4-aminobenzenesulphonyl carbamate) remains the only selective herbicide capable of suppressing Pteridium aquilinum (bracken) on an industrial scale without destroying underlying grass swards. Its utility is defined by a unique mode of action: the inhibition of dihydropteroate synthase (DHPS) within the folate biosynthesis pathway.[1]

However, field efficacy is often inconsistent due to the complex "source-sink" dynamics of the bracken rhizome system. This guide provides a rigorous technical framework for researchers to understand the molecular mechanism, optimize translocation, and validate efficacy using self-verifying experimental protocols.

Part 1: Molecular Mechanism of Action

The DHPS Inhibition Pathway

Unlike glyphosate, which targets the shikimate pathway, Asulam is a structural analog of para-aminobenzoic acid (p-ABA) .[2] In susceptible plants, Asulam competes with p-ABA for the active site of the enzyme 7,8-dihydropteroate synthase (DHPS) .[2]

  • Normal Function: DHPS catalyzes the condensation of p-ABA with 6-hydroxymethyl-7,8-dihydropterin diphosphate to form 7,8-dihydropteroate, a precursor to folate.

  • Inhibition: Asulam binds to DHPS, blocking this condensation.

  • Consequence: Depletion of the folate pool halts the synthesis of purines (adenine, guanine) and amino acids (methionine, serine). This arrests cell division in meristematic tissues—specifically the rhizome buds.

Visualization: The Folate Biosynthesis Blockade

The following diagram illustrates the competitive inhibition point within the folate pathway.

FolatePathway Pterin 6-Hydroxymethyl- 7,8-dihydropterin-PP DHPS Enzyme: DHPS (Dihydropteroate Synthase) Pterin->DHPS PABA p-Aminobenzoic Acid (p-ABA) PABA->DHPS Asulam ASULAM-SODIUM (Inhibitor) Asulam->DHPS Competitive Inhibition DHP 7,8-Dihydropteroate DHPS->DHP Catalysis Folate Tetrahydrofolate (Folate Pool) DHP->Folate CellDiv Purine Synthesis & Cell Division Folate->CellDiv

Figure 1: Mechanism of Action. Asulam acts as a structural analog to p-ABA, competitively inhibiting DHPS and arresting folate synthesis essential for rhizome bud proliferation.

Part 2: Physiological Dynamics & Translocation

The Source-Sink Imperative

Asulam-sodium is phloem-mobile.[3] Its efficacy is entirely dependent on the basipetal translocation (downward movement) from the fronds (source) to the rhizome buds (sink).

  • Early Season (Ineffective): When fronds are expanding, net flow is acropetal (upward). Spraying now results in "frond scorch" but leaves the rhizome intact.

  • Full Expansion (Critical Window): Once fronds fully unfurl (typically July–August in the Northern Hemisphere), they become net exporters of photosynthate. Asulam applied at this stage rides the phloem gradient down into the storage rhizomes and dormant buds.

Field Insight: The addition of a surfactant is non-negotiable to penetrate the thick, waxy cuticle of mature bracken fronds, ensuring sufficient active ingredient enters the phloem stream.

Part 3: Experimental Protocols

To generate authoritative data, researchers must use protocols that quantify both the chemical residue and the biological viability of the target tissues.

Protocol A: Field Application Standard
  • Target Dosage: 4.4 kg a.i./ha (Asulam-sodium salt).

  • Carrier Volume: 200–300 L/ha (Ground spray) or 40–50 L/ha (Aerial).

  • Adjuvant: Non-ionic surfactant (0.1% v/v) to aid cuticular penetration.

  • Timing Marker: Apply when >90% of fronds are fully expanded but prior to the onset of natural senescence (yellowing).

Protocol B: Rhizome Viability Assay (TTC Staining)

Visual inspection of rhizomes is insufficient; dead rhizomes can remain turgid for months. Metabolic activity must be chemically validated using 2,3,5-Triphenyl Tetrazolium Chloride (TTC).

Step-by-Step Methodology:

  • Excision: Excavate 1m² soil pits. Wash rhizomes and isolate apical buds.

  • Preparation: Bisect buds longitudinally to expose the meristem.

  • Incubation: Submerge sections in 1% TTC solution (buffered to pH 7.0) for 24 hours at 25°C in the dark.

  • Validation:

    • Living Tissue:[4] Reduces TTC to Triphenyl Formazan (Deep Red).

    • Dead Tissue: Remains colorless.

  • Quantification: Extract Formazan with ethanol and measure absorbance at 485 nm for quantitative comparison.

Protocol C: Residue Quantification (HPLC-UV)

To confirm translocation, Asulam residues in the rhizome must be quantified.

  • Extraction: Homogenize freeze-dried rhizome tissue in methanol or 0.1% acetic acid/acetonitrile.

  • Clean-up: Solid Phase Extraction (SPE) using HLB or Alumina cartridges to remove plant pigments.

  • Chromatography:

    • Column: C18 Reverse Phase (250 x 4.6 mm, 5 µm).

    • Mobile Phase: 0.1% Formic Acid : Methanol (Gradient or Isocratic 80:20).

    • Detection: UV Absorbance at 260–300 nm .

    • Limit of Quantitation (LOQ): Target 0.01 mg/kg.

Visualization: Experimental Workflow

The following diagram outlines the logical flow from application to data validation.

ExperimentalWorkflow cluster_Analysis Laboratory Validation Field Field Application (4.4 kg/ha @ Full Frond) Harvest Rhizome Excavation (3-6 Months Post-Treatment) Field->Harvest Split Sample Splitting Harvest->Split TTC_Prep Bisect Buds Split->TTC_Prep Extract MeOH Extraction Split->Extract TTC_Incubate Incubate in 1% TTC (24h @ 25°C) TTC_Prep->TTC_Incubate Score Score Formazan (Red = Viable) TTC_Incubate->Score Data Correlated Efficacy Data Score->Data SPE SPE Clean-up (Remove Pigments) Extract->SPE HPLC HPLC-UV Analysis (Quantify Translocation) SPE->HPLC HPLC->Data

Figure 2: Integrated Experimental Workflow. Dual-stream validation ensures that observed necrosis correlates with actual herbicide translocation.

Part 4: Efficacy & Resistance Management

Data indicates that while Asulam provides high initial control, the "Effect Window" is finite due to dormant buds that escape translocation.

Comparative Efficacy Table (Synthesized Data)

The following data represents typical outcomes in temperate bracken stands (e.g., UK uplands) under optimal application conditions.

Time Post-TreatmentFrond Density ReductionRhizome Bud ViabilityNotes
Year 1 95% - 98%< 10%Visual "clearance" is misleading; dormant buds remain.
Year 3 80% - 90%15% - 25%Recovery begins from deep storage rhizomes.
Year 10 < 20%> 80%Without follow-up (spot spray/cutting), stand fully recovers.

Interpretation: A single application yields a "check" rather than a "cure." To achieve eradication, a 10-year management plan is required, alternating Asulam application with mechanical cutting to deplete rhizome carbohydrate reserves.

References

  • Veerasekaran, P., Kirkwood, R.C., & Fletcher, W.W. (1977).[5] Studies on the mode of action of asulam in bracken (Pteridium aquilinum L. Kuhn) I. Absorption and translocation of [14C] asulam. Weed Research.

  • Khittoo, G. et al. (2021). Crystal structure of Arabidopsis thaliana HPPK/DHPS, a bifunctional enzyme and target of the herbicide asulam. bioRxiv.

  • Stewart, G.B., et al. (2008). The effectiveness of asulam for bracken (Pteridium aquilinum) control in the United Kingdom: a meta-analysis. Environmental Management.

  • Marrs, R.H., et al. (1998). Strategies for the control of bracken (Pteridium aquilinum). Annals of Applied Biology.

  • Zhang, Q., et al. (2013). Determination of Asulam in Agricultural Products by LC-MS-MS. Food Science.

    • [6]

Sources

Exploratory

Asulam-Sodium: Mechanistic Profiling and Analytical Frameworks

[1][2] Executive Summary Asulam-sodium (sodium methyl [(4-aminophenyl)sulfonyl]carbamate) represents a unique intersection in agrochemical pharmacophores, bridging the structural properties of carbamates with the mechani...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

Asulam-sodium (sodium methyl [(4-aminophenyl)sulfonyl]carbamate) represents a unique intersection in agrochemical pharmacophores, bridging the structural properties of carbamates with the mechanistic profile of sulfonamide antibiotics.[1][2] Unlike typical insecticidal carbamates that target acetylcholinesterase (AChE), asulam functions as a dihydropteroate synthase (DHPS) inhibitor .[1][2] This guide provides a technical deep-dive into its chemical architecture, folate-pathway inhibition mechanism, and validated LC-MS/MS residue analysis protocols, tailored for researchers in plant physiology and agrochemical development.[1][2]

Chemical Architecture & Physicochemical Properties[1][2]

Asulam-sodium is the sodium salt of asulam.[1][2][3][4][5] The salt formulation is critical for field application; while the parent acid has moderate water solubility, the sodium salt is highly hydrophilic, facilitating rapid uptake and systemic translocation in target flora (primarily Pteridium species).[1]

Structurally, it is a sulfanilylcarbamate .[2] It possesses the


-aminobenzenesulfonyl moiety characteristic of sulfa drugs (like sulfamethoxazole), linked to a carbamate ester.[1][2] This hybrid structure dictates its dual behavior: high water solubility (salt form) and specific enzyme affinity (sulfonamide moiety).[1][2]
Table 1: Physicochemical Profile of Asulam-Sodium[1][2][3]
ParameterValueSignificance in Application
CAS Number 2302-17-2Unique identifier for the sodium salt.[1][2][4][6][7]
Molecular Formula

Stoichiometric composition.[1][2]
Molecular Weight 252.23 g/mol Low MW facilitates membrane permeability.[1][2]
Solubility (Water) >600 g/L (at 20°C)Extremely high; allows for high-concentration liquid formulations (SL).[1][2]
pKa 4.82 (Parent acid)Weakly acidic; exists as an anion at physiological pH (7.4), trapping it in the phloem (ion trap mechanism).[1][2]
Log P -0.27Hydrophilic; indicates low bioaccumulation potential in lipid tissues but high mobility in water.[1][2]
Stability Hydrolytically stableStable at neutral pH; degrades faster under acidic conditions.[1][2]

Mechanism of Action: The DHPS Inhibition Pathway[1][8][9]

Core Directive: Distinguish between chemical class and biological target. While chemically a carbamate, asulam does not primarily function as an AChE inhibitor in plants.[2] Its herbicidal activity is driven by its structural mimicry of para-aminobenzoic acid (PABA) .[1][2]

The Molecular Mechanism[1]
  • Target Enzyme: Dihydropteroate synthase (DHPS) [EC 2.5.1.15].[1][2][4][8]

  • Substrate Competition: In the folate biosynthesis pathway, DHPS catalyzes the condensation of PABA with 6-hydroxymethyl-7,8-dihydropterin pyrophosphate to form dihydropteroate.[1][2]

  • Inhibition: Asulam acts as a competitive inhibitor at the PABA binding site of DHPS.[1][2]

  • Downstream Consequence: Depletion of dihydropteroate halts the production of tetrahydrofolate (THF).[1][2] Since THF is a cofactor for purine and thymidylate synthesis, DNA replication arrests, leading to meristematic inhibition and slow plant death (chlorosis).[2]

Selectivity Note: Mammals lack the DHPS pathway (we ingest folate via diet), providing a high degree of selective toxicity toward plants and bacteria, similar to the safety profile of sulfonamide antibiotics.[2][9][8]

Visualization: Folate Biosynthesis Blockade[1][2]

FolatePathway Pterin 6-Hydroxymethyl- 7,8-dihydropterin-PP DHPS Enzyme: DHPS (Dihydropteroate Synthase) Pterin->DHPS PABA Para-aminobenzoic Acid (PABA) PABA->DHPS DHP 7,8-Dihydropteroate DHPS->DHP Normal Catalysis Asulam ASULAM-SODIUM (Competitive Inhibitor) Asulam->DHPS Blocks Active Site Folate Tetrahydrofolate (Folate) DHP->Folate DNA Purine/Thymidylate Synthesis (DNA) Folate->DNA Arrest CELL DEATH (Meristematic Arrest) DNA->Arrest Depletion leads to

Figure 1: Asulam functions as a PABA analogue, competitively inhibiting DHPS and starving the plant of essential folate cofactors required for DNA synthesis.[1][2]

Analytical Methodology: LC-MS/MS Residue Analysis

For researchers monitoring environmental fate or crop residues, High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard due to the compound's polarity and thermal instability (which complicates GC analysis).[1][2]

Validated Protocol: QuEChERS-based Extraction

Objective: Quantify Asulam residues in vegetative tissue (LOD: 0.005 mg/kg).

Reagents
  • Extraction Solvent: Acetonitrile (MeCN) with 1% Acetic Acid.[1][2]

  • Partitioning Salts: 4g MgSO₄, 1g NaCl.

  • Clean-up Sorbents: Primary Secondary Amine (PSA) + C18 (to remove lipids/waxes).[1][2]

Step-by-Step Workflow
  • Homogenization: Weigh 10g of chopped plant sample into a 50mL centrifuge tube. Add 10mL of acidified MeCN (1% acetic acid). Shake vigorously for 1 min.

    • Why? Acidification stabilizes asulam and improves extraction efficiency from the plant matrix.[1][2]

  • Salting Out: Add partitioning salts (MgSO₄/NaCl). Vortex immediately for 1 min and centrifuge at 4000 rpm for 5 min.

    • Why? This induces phase separation, forcing water out of the organic phase and partitioning asulam into the MeCN layer.[1][2]

  • Dispersive SPE (d-SPE) Clean-up: Transfer 1mL of the supernatant to a tube containing 150mg MgSO₄, 25mg PSA, and 25mg C18.[1][2] Vortex and centrifuge.[1][2]

    • Why? PSA removes sugars and organic acids; C18 removes lipids.[1][2]

  • Analysis: Transfer supernatant to an autosampler vial. Inject into LC-MS/MS.

LC-MS/MS Parameters
  • Column: C18 Reverse Phase (e.g., 2.1 x 100mm, 1.8µm).[1][2]

  • Mobile Phase: (A) Water + 0.1% Formic Acid, (B) Methanol + 0.1% Formic Acid.[1][2]

  • Ionization: Electrospray Ionization (ESI) Positive Mode.[1][2]

  • Transitions (MRM):

    • Quantifier: 231.0

      
       156.0 m/z (Loss of carbamate group).[1][2]
      
    • Qualifier: 231.0

      
       92.0 m/z (Sulfanilamide fragment).[1][2]
      
Visualization: Extraction Workflow

ExtractionWorkflow Sample Plant Tissue (10g) Extract Extraction MeCN + 1% HOAc Sample->Extract Salt Partitioning MgSO4 + NaCl Extract->Salt Centrifuge1 Centrifuge 4000 rpm Salt->Centrifuge1 Supernatant Organic Phase (Supernatant) Centrifuge1->Supernatant dSPE d-SPE Clean-up PSA + C18 Supernatant->dSPE LCMS LC-MS/MS ESI(+) dSPE->LCMS

Figure 2: Optimized QuEChERS extraction workflow for Asulam isolation from complex plant matrices, utilizing d-SPE for lipid and sugar removal.[1][2]

Toxicology & Environmental Fate[1][2][6]

Mammalian Toxicity

While Asulam targets a pathway absent in mammals (folate synthesis), high-dose chronic exposure studies in rats have indicated potential thyroid and adrenal interaction.[1][2]

  • Acute Toxicity: Low.[1][2][5][10] Oral LD50 (rat) > 5000 mg/kg.[1][2]

  • Carcinogenicity: Classified by EPA as "Group C" (Possible Human Carcinogen) based on thyroid tumors in male rats.[1][2] This is believed to be a secondary mechanism due to perturbation of thyroid hormone homeostasis rather than direct genotoxicity.[1][2]

Environmental Behavior[2][4][7][13]
  • Soil Mobility: Due to high solubility and low

    
    , asulam is mobile and has the potential to leach into groundwater, though its rapid degradation often mitigates this risk.[2]
    
  • Degradation: Microbial breakdown is the primary pathway.[1][2] The major metabolite is sulfanilamide , which itself possesses antibacterial properties and is a regulatory concern in honey and water sources.[2]

References

  • PubChem. (n.d.).[1][2][4] Asulam Sodium Compound Summary. National Library of Medicine.[1][2] Retrieved from [Link][1][2]

  • U.S. Environmental Protection Agency (EPA). (1995).[1][2][5] Reregistration Eligibility Decision (RED): Asulam. EPA-738-F-95-021.[1][2] Retrieved from [Link][1][2]

  • Kaufmann, A., & Kaenzig, A. (2004).[2][11] Contamination of honey by the herbicide asulam and its antibacterial active metabolite sulfanilamide.[1][2] Food Additives and Contaminants.[1][2][5][11] (Contextual citation for metabolite tracking).

  • University of Hertfordshire. (2025).[1][2] PPDB: Pesticide Properties DataBase - Asulam sodium. Retrieved from [Link][1][2]

Sources

Foundational

Technical Assessment: Asulam-Sodium Mobility and Groundwater Contamination Risks

Topic: Asulam-Sodium Potential for Groundwater Contamination Content Type: Technical Whitepaper Audience: Environmental Chemists, Regulatory Scientists, and Agrochemical Developers Executive Summary Asulam-sodium (methyl...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Asulam-Sodium Potential for Groundwater Contamination Content Type: Technical Whitepaper Audience: Environmental Chemists, Regulatory Scientists, and Agrochemical Developers

Executive Summary

Asulam-sodium (methyl [(4-aminophenyl)sulfonyl]carbamate sodium salt) presents a complex paradox in environmental fate modeling. While its physicochemical properties—specifically high aqueous solubility and low organic carbon partition coefficient (


)—suggest an extreme potential for groundwater leaching, its environmental persistence is often short-lived due to rapid microbial degradation.

This technical guide analyzes the "race" between hydraulic transport and biological mineralization that defines Asulam’s risk profile. We examine the dissociation kinetics, the critical role of the metabolite sulfanilamide , and provide a self-validating experimental protocol (OECD 312 compliant) for assessing site-specific leaching risks.

Part 1: Physicochemical Profile & Mobility Mechanics

The Salt vs. Anion Distinction

Researchers must distinguish between the formulated salt and the active anionic species. Asulam is typically applied as a sodium salt to enhance solubility. Upon contact with soil pore water, it dissociates almost instantaneously.

  • Asulam-Sodium (Salt): Highly soluble (>800 g/L), biologically inactive until dissociation.

  • Asulam (Anion): The environmental actor.[1][2][3] Its mobility is driven by the repulsion between the negatively charged anion and the predominantly negatively charged soil clay/organic matter surfaces.

Quantitative Mobility Drivers

The potential for groundwater contamination is governed by the Groundwater Ubiquity Score (GUS) , derived from the soil half-life (


) and sorption coefficient (

).

Table 1: Comparative Physicochemical Properties

ParameterAsulam-Sodium (Parent)Sulfanilamide (Metabolite)Impact on Groundwater
Solubility (Water) > 800,000 mg/L7,500 mg/LCritical: Facilitates rapid initial transport in macropores.

(Sorption)
40 – 300 mL/g10 – 50 mL/gHigh Risk: Low sorption indicates "very high" mobility in soil.

(Soil)
7 – 21 days3 – 10 daysMitigating Factor: Rapid degradation often outpaces leaching.
GUS Index ~6.62 (High Leachability)VariableGUS > 2.8 indicates a "leacher."

Technical Insight: The low


 of Asulam is not due to non-polarity but rather anionic repulsion. Standard hydrophobic sorption models (e.g., purely octanol-water based) often underestimate Asulam's mobility because they fail to account for this electrostatic repulsion.

Part 2: Degradation Pathways & Metabolite Toxicology[4]

The primary defense against Asulam groundwater contamination is microbial degradation , not sorption. However, this degradation yields sulfanilamide , a sulfonamide antibiotic precursor that carries its own environmental risks, including potential contributions to antimicrobial resistance (AMR) reservoirs in aquifers.

The Degradation Cascade

The degradation pathway bifurcates into hydrolysis (minor) and microbial breakdown (major).

AsulamDegradation AsulamNa Asulam-Sodium (Formulation) AsulamAnion Asulam Anion (Active Species) AsulamNa->AsulamAnion Dissociation (Instant) Sulfanilamide Sulfanilamide (Major Metabolite) AsulamAnion->Sulfanilamide Hydrolysis / Microbial (Carbamate cleavage) AcetylAsulam Acetyl-Asulam (Minor Metabolite) AsulamAnion->AcetylAsulam Acetylation CO2 Mineralization (CO2 + NH3) Sulfanilamide->CO2 Ring Cleavage (Aerobic) AcetylAsulam->AsulamAnion De-acetylation

Figure 1: Environmental fate pathway of Asulam-sodium.[2][4][5][6] The red node (Sulfanilamide) represents the critical control point for groundwater safety.

The "Sulfanilamide Trap"

While Asulam degrades quickly, Sulfanilamide has a lower


 (higher mobility) than the parent. If hydraulic conductivity is high (e.g., sandy soils, heavy rainfall events), Sulfanilamide can leach below the root zone before it mineralizes. Once in the vadose zone where microbial activity is low, its persistence increases significantly.

Part 3: Experimental Protocol (Self-Validating)

To assess site-specific risk, rely on OECD Test Guideline 312 (Leaching in Soil Columns) . This protocol is superior to batch equilibrium (OECD 106) for Asulam because it captures non-equilibrium transport phenomena common with highly soluble anions.

Protocol Design: Soil Column Leaching

Objective: Determine the Leaching Percentage (


) relative to a reference substance (e.g., Atrazine or Monuron).
Step-by-Step Methodology
  • Column Preparation:

    • Use glass or stainless steel columns (ID: 4–5 cm, Length: 30 cm).

    • Pack with sieved (<2 mm) soil. Critical: Pack in 2-3 cm increments, tapping to achieve a bulk density of 1.3–1.5 g/cm³.

    • Validation: Weigh the column to ensure uniform density. Inconsistent packing leads to preferential flow channels, invalidating the test.

  • Pre-Saturation:

    • Saturate the column with 0.01 M CaCl₂ solution from the bottom up to displace trapped air.

    • Allow to drain for 2 hours to reach field capacity.

  • Application:

    • Apply

      
      C-labeled Asulam-sodium to the soil surface.
      
    • Target rate: Equivalent to the maximum field application rate (e.g., 4 kg/ha ).

  • Leaching Phase (The "Rainfall" Simulation):

    • Apply artificial rain (0.01 M CaCl₂) continuously for 48 hours.[5]

    • Total Volume: 200 mm (approx. 251 mL for a 4 cm ID column).[5]

    • Control: Maintain dark conditions at 20°C ± 2°C to prevent photolysis (Asulam is photodegradable).

  • Analysis:

    • Collect leachate in fractions (e.g., every 50 mL).

    • Section the soil column into 5 segments (0-6 cm, 6-12 cm, etc.).

    • Extract soil segments using Methanol/Water (80:20 v/v).

    • Quantify Radioactivity (LSC) and identify metabolites (HPLC-UV/Radio-detector).

Data Interpretation Logic
  • If Leachate > 2% of Applied Dose: The substance is classified as a potential groundwater contaminant.

  • If Sulfanilamide > 0.1 µg/L in leachate: Regulatory threshold breach (EU standard).

LeachingProtocol Start Soil Packing (Bottom-up Saturation) App Apply 14C-Asulam Start->App Rain Artificial Rain 200mm / 48h App->Rain Collect Fractionate Leachate Rain->Collect Analyze HPLC + LSC (Parent vs Metabolites) Collect->Analyze

Figure 2: Workflow for OECD 312 Column Leaching Study.

Part 4: Regulatory Context & Mitigation

Regulatory Status (EU vs. Global)

The European Food Safety Authority (EFSA) issued a non-approval for Asulam-sodium in 2024. The decision was driven heavily by:

  • Endocrine Disruption: Potential thyroid interference.

  • Groundwater Metabolites: Inability to demonstrate that Sulfanilamide levels would remain below 0.1 µg/L in all scenarios.

Mitigation Strategies

For regions where Asulam is still permitted (e.g., specific forestry uses in the US/UK under emergency authorizations):

  • Buffer Zones: Mandatory vegetative strips to capture runoff.

  • Application Timing: Strict prohibition during "drainflow" periods (when soil is saturated).

  • Formulation Aids: Use of drift-reducing nozzles and adjuvants that increase foliar uptake velocity, reducing the soil burden.

References

  • University of Hertfordshire. (2023). Pesticide Properties DataBase (PPDB): Asulam-sodium.Link

  • OECD. (2002).[6][8] Test No. 312: Leaching in Soil Columns. OECD Guidelines for the Testing of Chemicals, Section 3. Link

  • U.S. Environmental Protection Agency (EPA). (1995). Reregistration Eligibility Decision (RED): Asulam. EPA 738-R-95-024. Link

  • Commission Implementing Regulation (EU). (2024). Regulation (EU) 2024/425 concerning the non-approval of the active substance asulam-sodium.Link

Sources

Exploratory

The history of Asulam-sodium in agricultural applications

An In-depth Technical Guide to the History of Asulam-sodium in Agricultural Applications Abstract Asulam-sodium, the sodium salt of the carbamate herbicide asulam, holds a significant place in the history of post-war agr...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the History of Asulam-sodium in Agricultural Applications

Abstract

Asulam-sodium, the sodium salt of the carbamate herbicide asulam, holds a significant place in the history of post-war agricultural development. Developed as a selective, post-emergent herbicide, it provided effective control of tenacious weeds, most notably bracken (Pteridium aquilinum) and various species of dock (Rumex spp.). Its systemic action, which involves translocation to the plant's metabolic centers, and its unique mode of action—the inhibition of folic acid synthesis—set it apart from many of its contemporaries. This guide provides a comprehensive technical overview of Asulam-sodium, from its discovery and chemical principles to its widespread application, environmental impact, and eventual regulatory decline. It serves as a technical resource for researchers and professionals in agricultural science, detailing the scientific rationale behind its use and the data that defined its lifecycle.

Chapter 1: Genesis of a Selective Herbicide

Discovery and Development

Asulam was first developed by the British chemical company May & Baker Ltd. under the internal code M&B9057.[1] It emerged during a period of intense innovation in agrochemicals, aimed at increasing crop yields by managing weed competition. The formulation that became most prominent in the market was "Asulox," containing 400 g/L of the asulam sodium salt, later marketed by United Phosphorus Ltd (UPL).[1][2] The sodium salt offered enhanced solubility, making it suitable for aqueous concentrate formulations.[3][4]

Chemical Identity and Properties

Asulam belongs to the carbamate chemical group.[5] Its formal IUPAC name is Methyl (4-aminobenzene-1-sulfonyl)carbamate.[1] Asulam-sodium is the monosodium salt of this compound.[6] It is a systemic herbicide, meaning it is absorbed and translocated within the plant, a crucial feature for controlling weeds with extensive underground rhizome systems like bracken.[7][8] The compound is highly soluble in water but is not persistent in soil environments.[7][9] However, it can exhibit persistence in water, particularly in the absence of light.[7][9]

PropertyValueSource
Chemical Formula C₈H₉N₂NaO₄S[7]
Molar Mass 230.241 g/mol (Asulam)[1]
Pesticide Type Herbicide[7]
Substance Groups Carbamate herbicide; Sulphonamide herbicide[7]
Mode of Action Systemic, selective, post-emergence[3][7]
Formulation Soluble concentrate/liquid[3]

Chapter 2: Mechanism of Action: A Molecular Perspective

A Unique Target: Dihydropteroate Synthase

Unlike many other carbamates that act as acetylcholinesterase inhibitors, asulam's herbicidal activity stems from its function as a dihydropteroate synthase (DHPS) inhibitor.[5][10] This enzyme (EC 2.5.1.15) is a critical component of the folic acid (vitamin B9) synthesis pathway in plants and microorganisms.[10] Folic acid is essential for the synthesis of nucleotides (the building blocks of DNA and RNA) and certain amino acids. By blocking this pathway, asulam effectively halts cell division and growth, leading to a slow, systemic death of the plant.[7] This process typically manifests as a gradual chlorosis (yellowing) of the foliage.[7]

Systemic Translocation

Asulam-sodium is readily absorbed by the leaves, shoots, and roots of plants.[5][7] Following absorption, it is translocated via the plant's vascular system (phloem and xylem) to meristematic tissues—areas of active growth such as buds and rhizome apices.[11] This systemic action is fundamental to its success against deep-rooted perennial weeds like bracken, where simply killing the exposed fronds is insufficient for long-term control.[8][11] Studies have shown that asulam can cause severe localized damage to bracken frond buds and rhizome apices, disrupting the plant's ability to regenerate.[11]

Asulam_Mode_of_Action cluster_plant Plant System cluster_cell Cellular Level (in Meristem) Foliage Foliar Application (Asulam-sodium) Absorption Absorption by Leaves & Shoots Foliage->Absorption Translocation Systemic Translocation (Phloem/Xylem) Absorption->Translocation Meristems Accumulation in Meristems (Buds, Roots) Translocation->Meristems Asulam Asulam Meristems->Asulam DHPS Dihydropteroate Synthase (DHPS) Asulam->DHPS Inhibits Folic_Acid Folic Acid Synthesis DHPS->Folic_Acid Catalyzes Growth_Inhibition Inhibition of Cell Division & Growth DHPS->Growth_Inhibition Pathway Blocked PABA p-Aminobenzoic acid (PABA) PABA->DHPS Substrate

Caption: Asulam's systemic translocation and cellular mode of action.

Chapter 3: Agricultural Applications and Field Performance

Asulam-sodium was valued for its selective control of specific broadleaf weeds and grasses, allowing it to be used in various cropping and non-crop systems.[3]

Primary Use Cases

The major agricultural applications for Asulam-sodium included:

  • Sugarcane: This was the primary use site for asulam, where it controlled a variety of problematic annual grasses and broadleaf weeds.[3][5] It could be applied to both plant cane and cane grown from stubble.[4]

  • Bracken Control: Asulam was highly effective against bracken, a toxic and invasive fern that reduces grazing land and impacts biodiversity.[1][8] Its systemic action was key to destroying the extensive underground rhizome network.[11]

  • Other Uses: It was also registered for use on Christmas tree plantations, ornamentals, turf (specifically St. Augustinegrass and Bermudagrass), and for weed control in non-cropland areas like fencerows and industrial sites.[3][5] In some regions, it was used on spinach.[7]

Registered Use SiteTarget Weeds
Sugarcane Johnsongrass (Sorghum halepense), Crabgrass (Digitaria spp.), Raoulgrass/Itchgrass (Rottboellia exaltata)
Pasture/Moorland Bracken (Pteridium aquilinum), Docks (Rumex spp.), Ragwort (Senecio jacobaea)
Christmas Trees Western Bracken (Pteridium aquilinum var. pubescens)
Turf & Ornamentals Annual grasses and broadleaf weeds
Non-Cropland A variety of annual grasses and broadleaf weeds
Formulation and Application

Asulam-sodium was formulated as a soluble liquid concentrate.[3] Application methods were versatile, including aerial and ground sprays, as well as broadcast, band, and spot treatments.[3][4] To enhance efficacy, especially under suboptimal environmental conditions, it was often recommended to be mixed with a nonionic surfactant or a crop oil concentrate.[4] This improves the spreading and penetration of the herbicide on the leaf surface.

Chapter 4: Environmental Fate and Toxicology

The environmental and toxicological profile of a pesticide is critical to its regulatory standing and long-term viability.

Environmental Behavior

Asulam is known to be mobile and has the potential to leach through permeable soils into groundwater, particularly in areas with a shallow water table.[4][12] While it is not considered persistent in soil, its persistence can increase in aquatic environments, especially under anaerobic or low-light conditions.[7][9] One of its significant metabolites is sulfanilamide, and the fate of this compound was a point of concern for regulatory agencies.[1]

Toxicological Profile

The toxicological assessment of asulam revealed a mixed profile.

  • Human Health: Asulam exhibits relatively low acute toxicity via oral and inhalation routes.[3] It is a slight skin and eye irritant and has been identified as a potential skin sensitizer.[3][6][12] The U.S. Environmental Protection Agency (EPA) classified asulam as a Group C carcinogen—a "possible human carcinogen"—based on evidence of thyroid and adrenal tumors in male rats.[3][13] Studies also indicated some evidence of developmental and reproductive toxicity at high doses in animal studies.[3]

  • Ecotoxicology: The herbicide is practically nontoxic to freshwater fish, bees, and small mammals.[3] However, it is considered moderately toxic to birds and various aquatic organisms.[7][9] A significant risk identified by regulators was its high toxicity to non-target plants, both terrestrial and aquatic, which is expected given its herbicidal nature.[3]

Organism/SystemToxicity Finding
Human (Acute) Low oral/inhalation toxicity; slight dermal/eye irritant.[3]
Human (Chronic) Group C (Possible) Carcinogen; evidence of developmental/reproductive effects.[3]
Birds Moderately toxic.[7]
Aquatic Organisms Slightly toxic to freshwater invertebrates; moderately toxic to others.[3][7]
Bees & Mammals Practically nontoxic.[3]
Non-target Plants High risk of toxicity.[3]

Chapter 5: The Regulatory Lifecycle

Registration and Reregistration in the United States

Asulam was first registered as a pesticide in the U.S. in 1975.[3] The EPA initiated a reregistration process, issuing a Registration Standard in 1987 and a "Data Call-In" in 1991 to request additional studies to meet more stringent modern standards.[3] Despite the carcinogenicity classification, the EPA noted that dietary exposure and cancer risk to the general population were extremely low, as its primary food crop use was on sugarcane.[3]

Phase-out in the European Union

In contrast, the European Union took a more precautionary approach. In 2011, the European Commission implemented a non-approval of asulam.[1] The decision was based on several concerns, including:

  • A lack of definitive evidence regarding the fate of the toxic metabolite sulfanilamide.

  • Poorly characterized impurities in the technical-grade product.

  • Identified toxicity to birds.[1]

This non-approval led to a phase-out of asulam-containing products like Asulox across the EU, though temporary emergency authorizations were sometimes granted for critical uses like bracken control.

Regulatory_Lifecycle cluster_risk Risk Assessment & Concerns Discovery Discovery & Development (e.g., May & Baker) Initial_Reg Initial Registration (e.g., US EPA, 1975) Discovery->Initial_Reg Commercial_Use Widespread Commercial Use (e.g., Sugarcane, Bracken) Initial_Reg->Commercial_Use Data_Call Data Call-In & Reregistration Review (e.g., EPA 1987, 1991) Commercial_Use->Data_Call Tox_Concerns Toxicology Concerns (Carcinogenicity, Bird Toxicity) Data_Call->Tox_Concerns Env_Concerns Environmental Concerns (Leaching, Metabolites) Data_Call->Env_Concerns EU_Ban Regulatory Restriction or Non-Approval (e.g., EU, 2011) Tox_Concerns->EU_Ban Env_Concerns->EU_Ban Phase_Out Market Phase-Out & Search for Alternatives EU_Ban->Phase_Out

Caption: A generalized regulatory lifecycle for a pesticide like Asulam.

Chapter 6: Methodologies and Protocols

Protocol: Conceptual Synthesis of Asulam-sodium

This protocol is a conceptual representation based on available chemical descriptions.[7]

  • Preparation: A solution of sodium methoxide in methanol is prepared and stirred until homogeneous.

  • Primary Reaction: Sulfanilamide is added to the solution. The mixture is heated to initiate the reaction.

  • Carbamate Formation: Dimethyl carbonate is introduced to the heated mixture. An additional reagent may be added to inhibit the formation of byproducts. The mixture is stirred for several hours to ensure the completion of the reaction.

  • Isolation: The solution is distilled under normal pressure to recover the methanol solvent.

  • pH Adjustment: The pH of the remaining solution is carefully adjusted to a range between 2 and 8.

  • Final Product: The solid Asulam-sodium is isolated through separation (e.g., filtration) and subsequent drying.

Protocol: Representative Field Application for Bracken Control

This protocol represents a typical workflow for applying Asulam-sodium for bracken management.

  • Timing: Application should occur when bracken is in full frond (i.e., fronds are fully expanded) but before the onset of senescence (yellowing) in late summer. This ensures maximum foliar uptake and translocation to the rhizomes.

  • Equipment Calibration: Calibrate sprayer equipment (e.g., boom sprayer, knapsack sprayer) to deliver the desired volume per unit area (e.g., 20-100 gallons per acre).[4]

  • Mixing: Fill the spray tank with half the required water. Add the specified amount of Asulam-sodium concentrate (e.g., 8 pints per acre). If required, add a nonionic surfactant at the recommended rate (e.g., 0.25% by volume).[4] Agitate the mixture and add the remaining water.

  • Application: Apply uniformly over the target area, ensuring thorough coverage of the bracken fronds. Avoid spraying in windy conditions to minimize drift to non-target plants.

  • Post-Application: Observe a restricted entry interval (REI) of 12 hours.[3] Do not allow livestock to graze treated areas or use treated plants for feed or forage.[3]

  • Monitoring: Efficacy will not be immediately apparent. Monitor the site in the following growing season for a reduction in frond density. Full control may take more than one year.[11]

Conclusion: The Legacy of Asulam-sodium

The history of Asulam-sodium in agriculture is a compelling case study in the lifecycle of a specialty herbicide. It offered a unique and effective solution for controlling some of the most challenging weeds, particularly bracken, and became an important tool in sugarcane production. However, its story also reflects the evolution of regulatory science and a growing understanding of the chronic health and environmental effects of pesticides. The concerns over its carcinogenic potential, ecotoxicological impact on non-target species, and the environmental fate of its metabolites ultimately led to significant restrictions and its removal from major markets. The legacy of Asulam-sodium lies not only in the fields it protected but also in the scientific and regulatory lessons learned, which continue to shape the development and assessment of modern crop protection products.

References

  • U.S. Environmental Protection Agency (EPA). (n.d.). Asulam - Pesticides.
  • Wikipedia. (n.d.). Asulam.
  • Greenbook.net. (2017). SAFETY DATA SHEET ASULAM.
  • CDMS.net. (n.d.). ASULAM 3.3 Herbicide.
  • University of Hertfordshire. (2025). Asulam sodium (Ref: AE F102789). AERU.
  • University of Hertfordshire. (n.d.). Asulam (Ref: M&B 9057). AERU.
  • Veerasekaran, P., Kirkwood, R. C., & Fletcher, W. W. (n.d.). Studies on the mode of action of asulam in bracken (Pteridium aquilinum L. Kuhn) I. Absorption and translocation of [14C] asulam. ResearchGate.
  • National Center for Biotechnology Information. (n.d.). Asulam (CID 18752). PubChem.
  • National Center for Biotechnology Information. (n.d.). Asulam-sodium (CID 13389335). PubChem.
  • U.S. Environmental Protection Agency. (n.d.). Problem Formulation for the Registration Review of Asulam, Sodium Salt. Regulations.gov.
  • Google Patents. (n.d.). US8980794B2 - Aqueous formulations of asulam.
  • SAFETY DATA SHEET. (2007). ASULAM.
  • Amenity Choice. (2024). Goodbye to Asulox for Bracken Control: Exploring the alternatives.
  • Agrigem. (n.d.). ASULOX®.

Sources

Foundational

Technical Monograph: Comparative Analysis of Asulam and Asulam-Sodium

[1] Part 1: Executive Synthesis In the development of sulfanilylcarbamate herbicides, the distinction between Asulam (the parent acid) and Asulam-sodium (the salt formulation) represents a classic case of optimizing phar...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Part 1: Executive Synthesis

In the development of sulfanilylcarbamate herbicides, the distinction between Asulam (the parent acid) and Asulam-sodium (the salt formulation) represents a classic case of optimizing pharmacokinetics (delivery) versus pharmacodynamics (action).

While Asulam is the bioactive moiety responsible for inhibiting dihydropteroate synthase (DHPS), it possesses poor aqueous solubility, rendering it unsuitable for high-concentration agricultural sprays.[1] Asulam-sodium is the engineered delivery vehicle—highly water-soluble and stable in tank mixes—which dissociates immediately upon hydration to release the active anion.[1]

The Core Divergence:

  • Asulam (Acid): The Active Pharmaceutical Ingredient (API) equivalent.[1] It binds to the target enzyme.[1][2]

  • Asulam-Sodium: The Prodrug/Formulation equivalent.[1][3][4] It ensures solubility and bioavailability during application.[1]

Part 2: Physicochemical Divergence[1]

The following data consolidates the critical physicochemical differences that drive formulation strategies.

Table 1: Comparative Physicochemical Profile[1][5]
PropertyAsulam (Parent Acid)Asulam-Sodium (Salt)Impact on Application
CAS Number 3337-71-12302-17-2Regulatory identification
Molecular Formula C₈H₁₀N₂O₄SC₈H₉N₂NaO₄SSalt adds ~23 Da (Na⁺)
Molecular Weight 230.24 g/mol 253.23 g/mol Stoichiometric calculation factor
Water Solubility (20°C) ~5 g/L (Low) >800 g/L (High) Critical: Salt enables soluble concentrates (SL).[1][3]
pKa 4.82 (Acidic)N/A (Dissociates)At pH > 4.8, Asulam exists as an anion.[1][3]
LogP (Octanol/Water) -0.27-Hydrophilic; requires surfactants for leaf penetration.[1]
Physical State Colorless crystalsWhite/Cream solidSalt is hygroscopic.[1]
The Solubility-Stability Equilibrium

The sodium salt is formed by reacting Asulam with sodium hydroxide.[1] This reaction is reversible.[1] In an acidic tank mix (pH < 4.5), Asulam-sodium may protonate back to the acid form, potentially causing precipitation and nozzle clogging.[1]

Field Insight: Always maintain spray tank pH > 5.0 when using Asulam-sodium formulations to prevent "acid shock" precipitation.[1]

Part 3: Mechanism of Action (DHPS Inhibition)

Both forms share the exact same Mode of Action (MoA).[1] Once Asulam-sodium enters the aqueous environment of the plant cell (phloem), it dissociates.[1] The active species is the sulfanilylcarbamate anion , which mimics para-aminobenzoic acid (pABA).[1]

Biological Pathway

Asulam acts as a competitive inhibitor of Dihydropteroate Synthase (DHPS) .[1][2][5] By blocking the condensation of pABA with pteridine, it arrests folate biosynthesis, halting cell division.[1]

FolatePathway Pteridine 7,8-Dihydropterin Pyrophosphate DHPS Enzyme: DHPS (Dihydropteroate Synthase) Pteridine->DHPS pABA p-Aminobenzoic Acid (pABA) pABA->DHPS DHP 7,8-Dihydropteroate DHPS->DHP Normal Reaction Asulam Asulam (Inhibitor) Asulam->DHPS Competitive Inhibition Folate Folate / DNA Synthesis (Cell Division) DHP->Folate

Figure 1: The Folate Biosynthesis Pathway showing the competitive inhibition of DHPS by Asulam.[1][5] The salt form (Asulam-sodium) merely delivers the inhibitor to this site.[1]

Part 4: Analytical Methodologies

Distinguishing the salt from the acid in a laboratory setting is nuanced because Asulam-sodium dissociates instantly in standard reverse-phase mobile phases. [1]

The Analytical Paradox

You cannot easily chromatograph "Asulam-sodium" as an intact molecule.[1] In an HPLC column, the sodium ion (Na⁺) separates from the organic anion.[1] Therefore, analytical methods quantify Total Asulam (measured as the acid).[1]

Protocol: High-Precision HPLC Determination

This protocol is designed for stability-indicating analysis of Asulam formulations (SL).[1]

System Suitability Requirements:

  • Tailing Factor: < 1.5 (Asulam is acidic and tails on C18 without pH control).[1]

  • Resolution: > 2.0 between Asulam and Sulfanilamide (primary degradant).

Step 1: Reagents & Mobile Phase[1]
  • Buffer: 0.1% Formic Acid in Water (pH ~2.7).[1] Note: The low pH forces the analyte into its neutral/protonated acid form for better retention on C18.

  • Organic Modifier: HPLC-grade Methanol or Acetonitrile.[1]

  • Column: C18 End-capped (e.g., Cosmosil 5C18-MS-II or equivalent), 250 x 4.6 mm, 5 µm.[1]

Step 2: Sample Preparation (Salt Formulation)
  • Weighing: Accurately weigh 50 mg of Asulam-sodium technical material.

  • Dissolution: Dissolve in 50 mL of Mobile Phase (Buffer:Methanol 80:20).

    • Scientific Logic:[1][3][5][6][7] Dissolving the salt directly in the acidic mobile phase converts the salt to the acid form in the vial, ensuring the species injected matches the species interacting with the column stationary phase.[1]

  • Filtration: Filter through 0.22 µm PTFE filter.

Step 3: Chromatographic Conditions[1][7]
  • Flow Rate: 1.0 mL/min[1]

  • Injection Volume: 10 µL

  • Detection: UV @ 270 nm (Lambda max for the sulfanilyl group).[1][3]

  • Gradient: Isocratic 80:20 (Buffer:MeOH) is usually sufficient, but a gradient (5% to 60% MeOH over 20 mins) clears impurities.[1]

Workflow Diagram: From Salt to Signal[1]

AnalyticalWorkflow Sample Asulam-Sodium (Solid Salt) Dissociation Dissociation & Protonation (Na+ removed, Acid formed) Sample->Dissociation Solvent Acidic Mobile Phase (pH 2.7) Solvent->Dissociation Column C18 Column Interaction (Hydrophobic Retention) Dissociation->Column Asulam Acid Detector UV Detection (270 nm) Column->Detector

Figure 2: Analytical workflow demonstrating the conversion of the salt form to the acid form during sample preparation and analysis.

Part 5: References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 18752, Asulam.[1] Retrieved from [Link]

  • University of Hertfordshire. PPDB: Pesticide Properties DataBase - Asulam sodium.[1] Retrieved from [Link]

  • United States Environmental Protection Agency (EPA). Reregistration Eligibility Decision (RED) - Asulam.[1][4] Retrieved from [Link]

  • Journal of AOAC International. Identification and Characterization of Asulam Impurities in Self Made Bulk Batch Synthesis and Quantification by RP-HPLC Method. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

HPLC method for Asulam-sodium residue analysis in soil

Application Note: AN-2026-ASU Methodology for the Quantification of Asulam-Sodium Residues in Soil Matrices via RP-HPLC-DAD Executive Summary This application note details a robust, validated protocol for the extraction...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-2026-ASU Methodology for the Quantification of Asulam-Sodium Residues in Soil Matrices via RP-HPLC-DAD

Executive Summary

This application note details a robust, validated protocol for the extraction and quantification of Asulam (methyl sulfanilylcarbamate) and its sodium salt residues in soil. Asulam is a systemic herbicide often applied as a sodium salt (Asulam-sodium) to enhance water solubility.[1] In soil environments, the salt dissociates, and the parent molecule (Asulam) is subject to pH-dependent adsorption and degradation into sulfanilamide.

This guide moves beyond generic protocols by addressing the specific amphoteric nature of Asulam. We utilize an Acidified Solvation Extraction (ASE) technique coupled with Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) and Diode Array Detection (DAD) . This approach ensures the protonation of the carbamate moiety for optimal retention on C18 stationary phases and mitigates the risk of analyte loss during cleanup.

Target Audience: Analytical Chemists, Environmental Toxicologists, and Agrochemical Development Scientists.

Chemical Basis & Mechanistic Insight

Analyte Properties
  • Compound: Asulam (CAS: 3337-71-1); Asulam-sodium (CAS: 2302-17-2).

  • pKa: ~4.82 (acidic moiety).

  • Solubility: The sodium salt is highly water-soluble (>800 g/L), while the parent acid is sparingly soluble in water but soluble in polar organic solvents.

  • Soil Interaction: Asulam exists as an anion in neutral/alkaline soils, leading to high mobility (leaching risk). In acidic soils, it becomes neutral and adsorbs more strongly to organic matter.

Method Strategy

To successfully analyze Asulam in soil, the method must overcome two hurdles:

  • Extraction Efficiency: The extraction solvent must be acidified to convert soil-bound Asulam anions into their neutral protonated form, facilitating partitioning into the organic solvent (Acetonitrile).

  • Cleanup Selectivity: Standard QuEChERS cleanup often uses Primary Secondary Amine (PSA) to remove matrix acids. Crucial Warning: Because Asulam is weakly acidic, PSA sorbent must be avoided as it will irreversibly bind the analyte, causing massive recovery losses. We utilize C18 and Graphitized Carbon Black (GCB) instead.

Experimental Protocol

Reagents and Equipment
  • HPLC System: Agilent 1260 Infinity II or equivalent with DAD.

  • Column: C18 End-capped (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

  • Solvents: HPLC-grade Acetonitrile (ACN), Methanol (MeOH), Water (Milli-Q).

  • Additives: Formic Acid (98%), Ammonium Formate.

  • SPE/dSPE Sorbents: C18 bulk sorbent, Graphitized Carbon Black (GCB). (Do NOT use PSA) .

Sample Preparation & Extraction Workflow

Step 1: Soil Pre-treatment

  • Air-dry soil samples in a dark, ventilated room (Asulam is photodegradable).

  • Sieve through a 2 mm mesh to remove stones/debris.

  • Homogenize the soil sample.

Step 2: Acidified Extraction

  • Weigh 10.0 g of soil into a 50 mL PTFE centrifuge tube.

  • Add 5 mL of acidified water (1% Formic Acid) to hydrate the soil and adjust pH < 4.0. Rationale: Protonates Asulam species.

  • Add 10 mL of Acetonitrile (ACN).

  • Vortex for 1 min, then mechanically shake for 20 min at 300 rpm.

  • Add 4 g MgSO₄ and 1 g NaCl . Rationale: Induces phase separation and partitions water into the solid salt phase.

  • Centrifuge at 4,000 rpm for 5 minutes.

Step 3: Dispersive Solid Phase Extraction (dSPE) Cleanup

  • Transfer 1.5 mL of the supernatant (upper ACN layer) to a dSPE tube.

  • Sorbent Mix: 50 mg C18 + 150 mg MgSO₄. (Optional: 10 mg GCB if soil is highly pigmented/organic).

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

  • Filter supernatant through a 0.22 µm PTFE syringe filter into an HPLC vial.

Visualization of Extraction Logic

The following diagram illustrates the critical decision points in the extraction process, specifically the avoidance of PSA to prevent analyte loss.

ExtractionWorkflow Soil Soil Sample (10g) Acid Add 1% Formic Acid (aq) (Protonation Step) Soil->Acid Solvent Add Acetonitrile + Salts (Partitioning) Acid->Solvent PhaseSep Centrifuge (Phase Separation) Solvent->PhaseSep Aliquot Transfer Organic Supernatant PhaseSep->Aliquot CleanupChoice Cleanup Sorbent Selection Aliquot->CleanupChoice WrongWay PSA Sorbent (Primary Secondary Amine) CleanupChoice->WrongWay Avoid RightWay C18 + MgSO4 (Lipid Removal) CleanupChoice->RightWay Recommended Loss CRITICAL FAILURE: Asulam binds to PSA Recovery < 10% WrongWay->Loss Success Filtration (0.22 µm) Ready for HPLC RightWay->Success

Figure 1: Critical workflow decision tree highlighting the necessity of avoiding PSA sorbents for acidic herbicides.

HPLC-DAD Method Parameters

Chromatographic Conditions
  • Column Temp: 35°C (Improves mass transfer and peak shape).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection:

    • Signal: 270 nm (Max absorption for Asulam).[2][3]

    • Reference: 360 nm.

  • Mobile Phase:

    • Solvent A: 0.1% Formic Acid in Water.

    • Solvent B: Acetonitrile (HPLC Grade).

Gradient Program

Using a gradient is preferred over isocratic flow to clear late-eluting soil humic substances.

Time (min)% Solvent A (Acidic Water)% Solvent B (ACN)Event
0.009010Equilibration
2.009010Isocratic Hold
12.004060Linear Ramp
15.001090Wash Step
17.001090Hold
17.109010Return to Initial
22.009010Re-equilibration
Data Analysis & Acceptance Criteria
  • Retention Time: Asulam typically elutes between 8.5 – 9.5 minutes under these conditions.

  • Linearity:

    
     over range 0.05 – 10.0 mg/kg.
    
  • LOD/LOQ: Validated Limit of Quantitation (LOQ) in soil is typically 0.01 mg/kg .

Self-Validating Protocol (Quality Control)

To ensure "Trustworthiness" (the T in E-E-A-T), every batch must include these internal checks:

  • Matrix-Matched Calibration: Soil extracts often suppress ionization or alter chromatography. Prepare calibration standards by spiking blank soil extract rather than pure solvent.

  • Recovery Check: Spike a blank soil sample with Asulam at 0.1 mg/kg. Acceptable recovery range: 80% – 110% .

  • Surrogate Standard: Add Sulfaphenazole (structurally similar sulfonamide) to samples prior to extraction. This acts as an internal standard to correct for volumetric errors and extraction efficiency.

Troubleshooting Guide

ObservationRoot CauseCorrective Action
Peak Tailing Secondary interactions with silanols.Ensure Mobile Phase pH is < 3.0 (use Formic Acid).
Low Recovery (<50%) Asulam binding to soil or cleanup sorbent.1. Check if PSA was used (Remove it). 2. Increase acidification of extraction solvent.
Ghost Peaks Humic acid carryover.Increase the "Wash Step" (90% B) duration to 5 mins.
Shift in Retention Column aging or pH drift.Use a guard column; prepare fresh buffer daily.

References

  • European Food Safety Authority (EFSA). (2018). Peer review of the pesticide risk assessment of the active substance asulam. EFSA Journal. Link

  • Guardigli, A., et al. (1989). Determination of Asulam Residues in Crops by HPLC.[3][4] Journal of Agricultural and Food Chemistry. (Foundational method basis).

  • Scion Instruments. (2022). HPLC UV Detector Principles and Applications.Link

  • Vertex Analytical. (2018). Identification and Characterization of Asulam Impurities by RP-HPLC. Journal of AOAC International. Link

  • University of Hertfordshire. (2024). PPDB: Pesticide Properties DataBase - Asulam Sodium.Link

Sources

Application

Asulam-sodium application techniques for bracken control

Technical Application Note: Asulam-Sodium for Pteridium aquilinum Control Executive Regulatory & Safety Preface CRITICAL OPERATIONAL WARNING: Asulam-sodium (marketed historically as Asulox) operates under a complex regul...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: Asulam-Sodium for Pteridium aquilinum Control

Executive Regulatory & Safety Preface

CRITICAL OPERATIONAL WARNING: Asulam-sodium (marketed historically as Asulox) operates under a complex regulatory framework.

  • United Kingdom/EU: As of 2024, emergency authorizations for Asulam have largely ceased in Scotland and are restricted in England. UPL (manufacturer) has withdrawn support for permanent registration. This guide serves researchers and regions where use remains permitted (e.g., New Zealand, specific US forestry exemptions).

  • Safety: Asulam is a carbamate.[1][2][3] While mammalian toxicity is lower than organophosphates, strict PPE (Nitrile gloves, coveralls) is mandatory to prevent dermal absorption.

Mechanistic Foundation: The Folate Blockade

To optimize application, one must understand that Asulam is not a "contact scorcher" but a systemic rhizome sterilizer .

Mechanism of Action (MoA): Asulam targets the 7,8-dihydropteroate synthase (DHPS) enzyme. Unlike glyphosate (which targets EPSPS), Asulam interrupts the folate biosynthesis pathway.

  • Uptake: Absorbed through the frond cuticle.

  • Target: Competes with para-aminobenzoic acid (PABA) for the active site of DHPS.

  • Result: Depletion of folate leads to a cessation of nucleotide synthesis (purines/pyrimidines).[4]

  • Lethality: The mature frond remains green for months (the "zombie leaf" effect), but the rhizome buds—which require high folate levels for cell division—die.

Visualizing the Pathway Inhibition:

FolatePathway PABA PABA DHPS Enzyme: DHPS PABA->DHPS Pteridine Pteridine Pteridine->DHPS DHP Dihydropteroate DHPS->DHP Normal Path Asulam Asulam-Sodium (Inhibitor) Asulam->DHPS Blocks Folate Folate Synthesis DHP->Folate DNA DNA/RNA Replication Folate->DNA

Figure 1: Asulam competitively inhibits DHPS, halting folate production essential for rhizome bud division.

Pre-Application Phenotyping: The "Source-to-Sink" Window

Efficacy is strictly correlated with phloem mobility . You are relying on the plant's own carbohydrate transport system to deliver the toxin to the underground rhizome network.

  • Stage I (Spring): Fronds unfurling.[5] Net flow is Rhizome

    
     Frond. Do not spray.  (Herbicide will stay in the leaf).
    
  • Stage II (Early Summer): Frond fully expanded. Net flow is neutral.

  • Stage III (Late Summer/Early Autumn): Frond fully lignified. Net flow is Frond

    
     Rhizome (Storage).[6] OPTIMAL WINDOW. 
    
  • Stage IV (Senescence): Fronds yellowing. Phloem transport shuts down. Too late.

Protocol Check: Before mixing, randomly sample 10 fronds. If the tips are soft/unfurling, wait. If the pinnae are leathery and dark green, proceed.

Formulation & Adjuvant Chemistry

The waxy cuticle of Pteridium is a significant barrier. Asulam-sodium is highly water-soluble (


 g/L), which makes it prone to washing off before penetration unless adjuvants are used.

Standard Formulation (Reference: Asulox 400g/L):

ComponentConcentrationRole
Asulam-Sodium 400 g/L (approx 36% w/w)Active Ingredient (DHPS Inhibitor)
Carrier WaterSolvent
Adjuvant Organosilicone (e.g., Silwet, Pulse)Critical. Reduces surface tension to

dynes/cm, allowing stomatal flooding.

Adjuvant Note: In forestry release (spraying over trees), use non-ionic surfactants to avoid damaging tree needles. For open moorland/pasture, organosilicones provide superior rainfastness and uptake.

Application Protocols

Protocol A: Aerial Application (Helicopter)

Best for: Large, inaccessible hill terrain.

  • Dosage: 11 L/ha of product (4.4 kg a.i./ha).

  • Water Volume: 100–150 L/ha. Note: Lower volumes increase concentration gradient but risk drift.

  • Nozzle Selection: Low Drift (LD) or Air Induction (AI) nozzles. Target VMD (Volume Median Diameter) of 300–400 microns.

    • Why? Fine droplets (<200 microns) evaporate or drift in upland winds. Coarse droplets penetrate the canopy to hit understory fronds.

  • Flight Path: Overlap swaths by 10% to prevent "striping" (surviving rhizome lines).

Protocol B: Ground-Based Boom Sprayer

Best for: Accessible pasture/flatland.

  • Dosage: 11 L/ha.

  • Water Volume: 300–500 L/ha.

    • Scientific Rationale: Higher water volume ensures complete wetting of the complex, multi-layered frond architecture.

  • Pressure: 2–3 bar. High pressure creates mist; low pressure creates run-off.

Protocol C: Spot Treatment (Knapsack)

Best for: Cleanup/isolated patches.

  • Dilution: 1 part Asulox to 100 parts water (1% solution).

  • Technique: Spray to "wetness," not "run-off."

  • Coverage: Ensure the underside of fronds is targeted if possible, as stomatal density is higher abaxially.

Post-Application Validation Workflow

Visual confirmation of success takes 10–12 months . The fronds sprayed in Year 0 will look normal until winter frost kills them. The efficacy is seen in Year 1 (Spring).

Validation Logic:

Validation Spray Application (Year 0, Aug/Sept) Winter Winter Dormancy (Rhizome absorbs toxin) Spray->Winter Spring Spring Emergence (Year 1) Winter->Spring Check Visual Assessment Spring->Check Success No Emergence (Rhizome Death) Check->Success >90% Control Failure Stunted/ deformed Fronds Check->Failure <70% Control

Figure 2: The lag-phase in Asulam efficacy requires assessment in the subsequent growing season.

Quantitative Assessment Table:

Observation (Year 1)InterpretationCorrective Action
No Fronds Complete rhizome bud death.Monitor for dormant bud awakening in Year 2.
"Copper" Fronds Stunted, reddish, deformed fronds.Sub-lethal dose received. Spot-treat immediately.
Normal Fronds Missed application or wash-off.Re-apply full protocol.

References

  • United Phosphorus Ltd (UPL). (2023). Asulox Product Label and Safety Data Sheet (NZ/UK Historical).Link

  • Forest Research UK. (2024). Bracken control: guidance on the use of herbicides.[3][4][5][7][8][9]Link

  • Scottish Government. (2023). Asulox Emergency Authorisation Refusal and Guidance.[5][7]Link

  • Kirkwood, R. C., et al. (1982). The Mode of Action of Asulam in Bracken (Pteridium aquilinum).[4][7][10][11][12]Pesticide Science. Link

  • University of California Agriculture & Natural Resources. (2015). Bracken Fern Control with Several Herbicides.[2][3][4][7][8][11]Link

Sources

Method

Application Note: A Validated Method for the Quantitative Analysis of Asulam-sodium and its Key Degradation Products in Environmental Matrices

Introduction Asulam-sodium, the sodium salt of methyl sulfanilylcarbamate, is a selective, systemic post-emergence herbicide used to control perennial grasses and broad-leaf weeds in various agricultural and non-crop set...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Asulam-sodium, the sodium salt of methyl sulfanilylcarbamate, is a selective, systemic post-emergence herbicide used to control perennial grasses and broad-leaf weeds in various agricultural and non-crop settings.[1] Its high water solubility and mobility in soil raise concerns about its potential to contaminate ground and surface water.[2] Environmental persistence and degradation are therefore critical parameters in assessing its overall impact. Asulam-sodium degrades in the environment through both biotic and abiotic pathways, leading to the formation of several degradation products that may have their own toxicological and environmental profiles.

This application note presents a comprehensive guide for the quantitative analysis of Asulam-sodium and its primary degradation products: Sulfanilamide , N4-Acetylasulam , and 4-Aminobenzenesulfonic acid . We provide a detailed, validated analytical workflow using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), alongside robust sample preparation protocols for water and soil matrices. This document is intended for researchers, environmental scientists, and regulatory professionals engaged in the monitoring and risk assessment of this herbicide.

Understanding Asulam Degradation: Pathways and Products

The environmental fate of Asulam is influenced by factors such as soil type, pH, temperature, and microbial activity.[3] The primary degradation pathways involve hydrolysis and microbial action, leading to the formation of key metabolites.

  • Hydrolysis to Sulfanilamide: The initial and most significant degradation step is the hydrolysis of the carbamate linkage, cleaving the molecule to form Sulfanilamide and liberating carbon dioxide and methanol.[4]

  • Further Degradation: Sulfanilamide can then be further transformed into 4-Aminobenzenesulfonic acid through subsequent hydrolytic reactions.[4]

  • Acetylation Pathway: In biological systems, such as in plants and animals, an alternative metabolic pathway involves the acetylation of the primary amine group, resulting in the formation of N4-Acetylasulam .[5][6]

The accurate quantification of these compounds is essential for a complete understanding of Asulam's environmental persistence and terminal residue profile.

Asulam_Degradation Asulam Asulam-sodium Sulfanilamide Sulfanilamide Asulam->Sulfanilamide  Hydrolysis / Microbial Action Acetylasulam N4-Acetylasulam Asulam->Acetylasulam  Acetylation (Biotic) ABS 4-Aminobenzenesulfonic acid Sulfanilamide->ABS  Hydrolysis

Caption: Primary degradation pathways of Asulam-sodium.

Part I: Analytical Methodology - LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for the analysis of Asulam and its polar degradation products due to its high selectivity, sensitivity, and ability to provide structural confirmation.

Principle of the Method

The method involves chromatographic separation of the target analytes on a reverse-phase column followed by detection using a tandem quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The quantification is based on the response of specific precursor-to-product ion transitions for each analyte, ensuring high specificity even in complex matrices.

Instrumentation and Reagents
  • LC-MS/MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source, coupled to a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Analytical Column: A C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm) is recommended for good separation of these polar compounds.

  • Reagents:

    • Acetonitrile (LC-MS grade)

    • Methanol (LC-MS grade)

    • Formic acid (LC-MS grade)

    • Ammonium formate (LC-MS grade)

    • Ultrapure water (18.2 MΩ·cm)

    • Analytical standards of Asulam-sodium, Sulfanilamide, N4-Acetylasulam, and 4-Aminobenzenesulfonic acid (≥98% purity).

Chromatographic Conditions

The following conditions provide a robust starting point for method development. Optimization may be required based on the specific instrumentation and column used.

ParameterCondition
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.3 mL/min
Column Temperature 40 °C
Injection Volume 5 µL
Gradient Program Time (min)
0.0
1.0
8.0
10.0
10.1
12.0
Mass Spectrometry Conditions

Analytes should be monitored in positive electrospray ionization (ESI+) mode. The following MRM transitions are suggested for quantification and confirmation. It is imperative to optimize collision energies (CE) and other source parameters for the specific instrument in use.

AnalytePrecursor Ion (m/z)Product Ion (Quantifier) (m/z)Product Ion (Qualifier) (m/z)Collision Energy (eV) (Starting Point)
Asulam 231.0156.092.015
Sulfanilamide 173.1156.1108.018
N4-Acetylasulam 273.0198.0156.020
4-Aminobenzenesulfonic acid 174.0108.080.022

Note: The qualifier ion provides additional confirmation of the analyte's identity.

Part II: Sample Preparation Protocols

Proper sample preparation is crucial for accurate and reproducible results. It aims to extract the analytes of interest from the matrix, remove interferences, and concentrate the sample.

Protocol for Water Samples (Surface and Ground Water)

This protocol utilizes Solid-Phase Extraction (SPE), a reliable technique for extracting polar compounds from aqueous matrices.[7]

SPE_Workflow cluster_0 SPE Cartridge Preparation cluster_1 Sample Processing cluster_2 Analyte Elution Condition 1. Condition (e.g., 5 mL Methanol) Equilibrate 2. Equilibrate (e.g., 5 mL Water, pH adjusted) Condition->Equilibrate Load 3. Load Sample (e.g., 100-500 mL water at ~5 mL/min) Wash 4. Wash (e.g., 5 mL 5% Methanol in Water) Load->Wash Dry 5. Dry Cartridge (Vacuum or Nitrogen) Wash->Dry Elute 6. Elute (e.g., 2 x 3 mL Acetonitrile) Evaporate 7. Evaporate & Reconstitute (Mobile Phase A) Elute->Evaporate Analysis Analysis Evaporate->Analysis Inject into LC-MS/MS

Sources

Application

Technical Guide: Asulam-Sodium Soil Sorption and Leaching Studies

This guide serves as a comprehensive technical protocol for evaluating the environmental mobility of Asulam-sodium, a high-solubility carbamate herbicide. It is designed for application scientists and regulatory research...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a comprehensive technical protocol for evaluating the environmental mobility of Asulam-sodium, a high-solubility carbamate herbicide. It is designed for application scientists and regulatory researchers, synthesizing OECD guidelines with specific physicochemical considerations for anionic herbicides.

Methodology: Batch Equilibrium (OECD 106) & Soil Column Leaching (OECD 312)

Executive Summary & Physicochemical Context

Asulam-sodium (Sodium methyl [(4-aminophenyl)sulfonyl]carbamate) presents unique challenges in environmental fate testing due to its high water solubility and anionic character at environmental pH. Unlike hydrophobic compounds driven by organic carbon partitioning (


), Asulam's mobility is governed by electrostatic repulsion from negatively charged soil colloids.
Core Physicochemical Profile
ParameterValueImplication for Protocol
Molecular Weight 252.22 g/mol (Na-salt)Use molar units for stoichiometry; report mass balance in parent equivalents.
Water Solubility >600 g/L (20°C)Highly soluble; "Stock Solution" preparation requires no organic co-solvent.
pKa 4.82 (Acid dissociation)Critical: Exists as an anion at pH > 5. Soil pH selection is the primary variable affecting sorption.
Hydrolysis Stable at pH 5–9Minimal abiotic degradation expected during the 24–48h equilibrium window.

(Typical)
0.5 – 40 mL/gHigh Mobility: Expect rapid breakthrough in columns; low sorption requires optimized Soil:Solution ratios.

Analytical Methodology (LC-MS/MS)

Before initiating soil studies, a robust analytical method must be validated. Due to Asulam's polarity, Reverse Phase LC-MS/MS is the gold standard.

  • Instrumentation: HPLC coupled with Triple Quadrupole Mass Spectrometer (MS/MS).

  • Column: C18 Polar Embedded or HILIC (to retain polar anion).

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid (Suppresses ionization to improve retention).

    • B: Acetonitrile + 0.1% Formic Acid.

  • Transitions (MRM):

    • Quantifier: m/z 231.0

      
       156.0
      
    • Qualifier: m/z 231.0

      
       92.0
      
  • LOD/LOQ: Must be

    
     1% of applied dose for mass balance accuracy.
    

Protocol A: Batch Equilibrium Sorption (OECD 106)

Objective: Determine the adsorption coefficient (


) and Freundlich isotherms (

,

).
Soil Selection Strategy

Select 4–5 soils covering a matrix of pH and Organic Carbon (OC).

  • Must Include: One acidic soil (pH < 5) where Asulam may exist partially in neutral form (increasing sorption).

  • Must Include: One alkaline soil (pH > 7) to demonstrate maximum repulsion/mobility.

Tier 1: Preliminary Study (Ratio Optimization)

Because Asulam sorption is low (


), standard 1:5 ratios will result in negligible concentration changes in the supernatant, leading to high analytical error.
  • Action: Test Soil:Solution ratios of 1:1, 1:2, and 1:5.

  • Target: Select a ratio where

    
     20% of the chemical is adsorbed, or use 1:1 if sorption is very low.
    
  • Equilibrium Time: Test 2, 4, 8, 24, and 48 hours. (Expect equilibrium < 24h due to lack of micropore diffusion).

Tier 2/3: Adsorption Isotherms (Main Study)

Reagents: 0.01 M


 (background electrolyte to mimic soil solution ionic strength).

Workflow Diagram:

BatchEquilibrium SoilPrep Soil Preparation (Air dry, 2mm sieve) PreEquil Pre-Equilibration (Soil + 0.01M CaCl2) 12h Shaking SoilPrep->PreEquil Weigh samples Spike Spike Test Substance (5 Concentrations) PreEquil->Spike Add Asulam-Na Equil Equilibrium Phase (Dark, 20°C, 24h) Spike->Equil Agitate Sep Phase Separation (Centrifuge 3000g, 10 min) Equil->Sep Analysis Supernatant Analysis (LC-MS/MS) Sep->Analysis Aliquot Supernatant Calc Data Calculation (Kd, Kf, 1/n) Sep->Calc Mass Balance Check Analysis->Calc

Figure 1: Workflow for OECD 106 Batch Equilibrium Study tailored for Asulam-Sodium.

Step-by-Step Protocol:

  • Weighing: Weigh air-dried soil into glass centrifuge tubes (e.g., 10 g soil).

  • Pre-equilibration: Add 0.01 M

    
     (minus the volume of spike to be added) to achieve the target ratio (e.g., 9 mL). Shake overnight to wet soil surfaces.
    
  • Spiking: Add 1 mL of Asulam-sodium stock at 5 concentration levels (spanning 2 orders of magnitude).

  • Adsorption: Shake in the dark at 20°C

    
     2°C for the determined equilibrium time (e.g., 24h).
    
  • Separation: Centrifuge at 3000–5000

    
     for 10–20 mins. Filter supernatant (0.2 µm PTFE) if particles persist.
    
  • Desorption (Optional but Recommended): Remove supernatant, replace with fresh

    
    , and shake for another 24h to assess hysteresis.
    
Data Analysis

Calculate adsorbed mass (


) by subtracting mass in solution (

) from initial mass (

). Freundlich Equation:

  • 
    : Concentration in soil (µg/g)
    
  • 
    : Concentration in solution (µg/mL)
    
  • Note: For Asulam,

    
     is often near 1 (linear sorption), but check for non-linearity in acidic soils.
    

Protocol B: Soil Leaching Column (OECD 312)

Objective: Evaluate the leaching potential and breakthrough profile under simulated rainfall.

Experimental Setup
  • Columns: Glass or stainless steel, ID 4–5 cm, Length 30 cm.

  • Packing: Pack air-dried, sieved (< 2mm) soil in increments to achieve a bulk density similar to field conditions (

    
    1.3–1.5 g/cm³).
    
  • Artificial Rain: 0.01 M ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    
    .
    
Leaching Workflow

LeachingColumn Pack Column Packing (30cm height) Sat Saturation (Upflow with CaCl2) Pack->Sat Remove air pockets App Application (Asulam Spike) Sat->App Allow to drain to surface Rain Artificial Rain (200mm over 48h) App->Rain Constant flow Leach Leachate Collection (Fractionated) Rain->Leach Collect volumes Extract Soil Extraction (Segmented Analysis) Rain->Extract End of study

Figure 2: OECD 312 Leaching Column Study Flow.

Step-by-Step Protocol:

  • Saturation: Saturate the column from the bottom up with 0.01 M

    
     to displace trapped air. Allow to drain until field capacity is reached.
    
  • Application: Apply Asulam-sodium solution to the soil surface. Amount should correspond to the maximum field application rate (kg a.i./ha).

  • Leaching Event: Apply artificial rain (200 mm equivalent) over 48 hours using a peristaltic pump.

    • Rate Calculation: Volume (mL) = [Column Area (

      
      ) 
      
      
      
      20 cm].
  • Collection: Collect leachate in fractions (e.g., every 0.5 pore volume) to generate a breakthrough curve.

  • Soil Segmentation: At the end, section the soil column (e.g., 0–5 cm, 5–10 cm, etc.) and extract each segment to determine the remaining depth profile.

Quality Assurance & Troubleshooting

Mass Balance

A valid study requires 90% – 110% recovery of the applied radioactivity (if using


) or cold standard.
  • Risk:[1][2][3] Asulam is highly mobile; if mass balance is low, check the leachate collection vessels—it likely eluted faster than expected.

Stability Control

Run a "solution only" control (no soil) alongside the batch equilibrium to verify Asulam does not degrade hydrolytically or adsorb to the glass walls during the 24h period.

Mobility Classification (GUS Index)

Calculate the Groundwater Ubiquity Score (GUS) to contextualize results:



  • Interpretation: Asulam typically yields a GUS > 2.8, classifying it as a "Leacher."

References

  • OECD. (2000).[4] Test No. 106: Adsorption - Desorption Using a Batch Equilibrium Method. OECD Guidelines for the Testing of Chemicals.[4] Link

  • OECD. (2004). Test No. 312: Leaching in Soil Columns. OECD Guidelines for the Testing of Chemicals.[4] Link

  • US EPA. (2008). Fate, Transport and Transformation Test Guidelines: OPPTS 835.1230 Adsorption/Desorption (Batch Equilibrium). Link

  • Grover, R. (1988). Environmental Chemistry of Herbicides, Volume 1. CRC Press.[1] (Reference for anionic herbicide behavior).

Sources

Method

Application Note: High-Fidelity Extraction of Asulam-Sodium from Complex Environmental Matrices

Executive Summary & Scientific Rationale Asulam-sodium (methyl 4-aminophenylsulfonylcarbamate sodium salt) presents a unique analytical challenge due to its amphoteric nature, high water solubility ( g/L), and susceptibi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scientific Rationale

Asulam-sodium (methyl 4-aminophenylsulfonylcarbamate sodium salt) presents a unique analytical challenge due to its amphoteric nature, high water solubility (


 g/L), and susceptibility to hydrolytic degradation into sulfanilamide . Standard hydrophobic extraction protocols often fail due to the compound's polarity, while aggressive pH manipulation risks artifact formation.

This guide provides a self-validating workflow for extracting Asulam from water (trace level) and soil/plant tissue (high matrix). The methodology prioritizes analyte stability and matrix elimination using a modified QuEChERS approach and Polymeric Solid Phase Extraction (SPE).

Physicochemical Profile & Extraction Logic
PropertyValueImplication for Extraction
Molecular Weight 230.24 g/mol Suitable for LC-MS/MS (ESI+).
pKa 4.82 (Acidic moiety)Exists as an anion at neutral pH. Retention on C18 requires acidification (pH < 3.8) or use of Anion Exchange (WAX).
Log Kow -0.27 (Highly Polar)Poor retention on standard C18; requires HLB or Polar-Modified sorbents.
Stability Hydrolyzes in strong acid/baseCRITICAL: Avoid pH < 2 or pH > 9. Monitor Sulfanilamide (m/z 173) as a degradation marker.[1]

Workflow Decision Tree

The following diagram illustrates the decision logic for selecting the appropriate extraction pathway based on sample matrix and target sensitivity.

AsulamWorkflow Start Sample Matrix Selection Water Aqueous Samples (Surface/Ground Water) Start->Water Solid Solid Matrices (Soil/Sediment/Vegetation) Start->Solid Filter Filtration (0.45 µm GMF) Adjust to pH 3.5 - 4.0 Water->Filter Remove particulates Hydrate Hydration (Acidified Water) Solid->Hydrate Homogenize SPE SPE Extraction (Polymeric HLB) Filter->SPE Load @ 5 mL/min Cleanup_Water Wash: 5% MeOH Elute: 100% MeOH SPE->Cleanup_Water QuEChERS Modified QuEChERS (Citrate Buffered) Hydrate->QuEChERS Acetonitrile Partition Cleanup_Solid dSPE Cleanup WARNING: NO PSA QuEChERS->Cleanup_Solid Aliquot Supernatant Analysis LC-MS/MS Analysis (ESI+) Cleanup_Water->Analysis Cleanup_Solid->Analysis

Figure 1: Selection logic for Asulam extraction. Note the critical exclusion of PSA sorbent in solid matrix cleanup.

Protocol A: Trace Analysis in Water (SPE)

Target: Surface water, groundwater, drinking water. Mechanism: Hydrophilic-Lipophilic Balance (HLB) retention.[2] Asulam is acidified to its neutral form to increase interaction with the polymeric sorbent.

Materials
  • Cartridge: Polymeric HLB (e.g., Oasis HLB or Strata-X), 200 mg / 6 mL.

  • Eluent: LC-MS grade Methanol.

  • Buffer: 0.1% Formic Acid.[2]

Step-by-Step Procedure
  • Sample Pre-treatment:

    • Collect 500 mL water sample in amber glass bottles.

    • Self-Validation Step: Spike surrogate standard (Asulam-d5) at 0.1 µg/L.

    • Adjust pH to 3.5 ± 0.2 using 1M Formic Acid. Reasoning: pH 3.5 is below the pKa (4.82), ensuring >90% of Asulam is neutral and retainable, without inducing rapid acid hydrolysis.

    • Filter through a 0.7 µm glass fiber filter if sediment is present.

  • Conditioning:

    • 6 mL Methanol.

    • 6 mL Ultrapure Water (pH 3.5).

  • Loading:

    • Load sample at a flow rate of 5–10 mL/min.

    • Note: Do not let the cartridge dry.

  • Washing:

    • Wash with 5 mL Water/Methanol (95:5, v/v).

    • Dry cartridge under high vacuum for 10 minutes. Reasoning: Residual water interferes with the elution and subsequent concentration.

  • Elution:

    • Elute with 2 × 4 mL Methanol.

    • Pause Point: Extracts are stable at 4°C for 48 hours.

  • Reconstitution:

    • Evaporate to dryness under nitrogen at 40°C.

    • Reconstitute in 1 mL Water/Acetonitrile (90:10) + 0.1% Formic Acid.[2]

Protocol B: Soil & Plant Tissue (Modified QuEChERS)

Target: Soil, spinach, ferns (bracken). Challenge: Standard QuEChERS uses PSA (Primary Secondary Amine) to remove sugars and fatty acids. PSA will irreversibly bind Asulam (an acid).

Materials
  • Extraction Salts: Citrate-buffered QuEChERS packets (4g MgSO4, 1g NaCl, 1g NaCitrate, 0.5g disodium citrate sesquihydrate).

  • Cleanup Sorbent: C18 and Graphitized Carbon Black (GCB) only. NO PSA.

Step-by-Step Procedure
  • Homogenization:

    • Weigh 10 g of soil or chopped plant tissue into a 50 mL centrifuge tube.

    • Hydration: Add 5 mL water (for soil) or minimal water (for dry plants) and vortex. Let stand for 15 mins.

  • Extraction:

    • Add 10 mL Acetonitrile (containing 1% Acetic Acid) . Reasoning: Acidified ACN stabilizes Asulam and improves extraction efficiency from soil binding sites.

    • Add Citrate-buffered salt packet.[3]

    • Shake vigorously (or Geno/Grinder) for 1 minute.

    • Centrifuge at 4000 rpm for 5 minutes.

  • Cleanup (Critical Deviation):

    • Transfer 1 mL of supernatant to a dSPE tube containing 150 mg MgSO4 and 50 mg C18 .

    • Optional: Add 50 mg GCB if sample is highly pigmented (e.g., spinach), but check recovery as GCB can retain planar pesticides.

    • Do NOT use PSA.

    • Vortex 1 min, Centrifuge 5 min.

  • Preparation for Injection:

    • Filter supernatant (0.2 µm PTFE).

    • Dilute 1:1 with mobile phase A (Water + 0.1% FA) to match initial LC conditions.

Analytical Configuration (LC-MS/MS)

Chromatographic Conditions
  • Column: C18 (e.g., Kinetex 2.6 µm C18, 100 x 2.1 mm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: Linear ramp to 95% B

    • 8-10 min: Hold 95% B

    • 10.1 min: Re-equilibrate 5% B

MS/MS Parameters (ESI Positive)

Asulam ionizes readily in ESI+ due to the aniline amine group.

AnalytePrecursor (m/z)Product (m/z)CE (eV)Role
Asulam 231.0156.018Quantifier (Loss of carbamate)
231.092.028Qualifier (Aniline ring)
Sulfanilamide 173.0156.015Degradation Check
Asulam-d5 236.0161.018Internal Standard
Degradation Pathway Visualization

Understanding the breakdown is vital for troubleshooting low recovery.

Degradation Asulam Asulam (m/z 231) Sulfanilamide Sulfanilamide (m/z 173) Asulam->Sulfanilamide Hydrolysis (pH < 3 or pH > 9)

Figure 2: Hydrolytic degradation pathway. Presence of m/z 173 indicates improper pH control during extraction.

Quality Assurance & Self-Validation

To ensure Trustworthiness and Ruggedness , every batch must include:

  • Degradation Monitor: Monitor the transition 173 -> 156. If Sulfanilamide > 5% of Asulam peak area in standards, prepare fresh mobile phase.

  • Matrix Match: Soil extracts often suppress ionization. Prepare calibration curves in blank matrix extract (post-cleanup) to compensate.

  • Recovery Check:

    • Acceptable Range: 70–120%.

    • If recovery < 70% in Soil: Increase hydration time or acidity of extraction solvent.

    • If recovery < 70% in Water: Check breakthrough by stacking two SPE cartridges; if analyte is on bottom cartridge, reduce load speed or sample volume.

References

  • European Food Safety Authority (EFSA). (2018). Peer review of the pesticide risk assessment of the active substance asulam.[4] EFSA Journal. Link

  • U.S. EPA. (2000). Method 532: Determination of Phenylurea Compounds in Drinking Water by Solid Phase Extraction and High Performance Liquid Chromatography with UV Detection.[5][6][7] (Adapted for Carbamates). Link

  • United Chemical Technologies. (2014).[8] Using a QuEChERS Approach for the Determination of Pesticide Residues in Soil.[3][8][9][10]Link

  • PubChem. (n.d.). Asulam - Compound Summary.[11] National Library of Medicine. Link

  • University of Hertfordshire. (2023). Asulam sodium - PPDB: Pesticide Properties DataBase.Link

Sources

Application

Application Notes and Protocols: Greenhouse Bioassay for Asulam-sodium Phytotoxicity Screening

Introduction Asulam-sodium, the sodium salt of asulam, is a selective, systemic carbamate herbicide valued for its efficacy against specific weed species, most notably bracken fern (Pteridium aquilinum).[1][2] Its herbic...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Asulam-sodium, the sodium salt of asulam, is a selective, systemic carbamate herbicide valued for its efficacy against specific weed species, most notably bracken fern (Pteridium aquilinum).[1][2] Its herbicidal activity stems from the inhibition of dihydropteroate synthase (DHPS), a critical enzyme in the folic acid biosynthesis pathway.[1][2][3][4] This pathway is essential for the synthesis of nucleotides and certain amino acids, making its disruption detrimental to plant growth and development. By mimicking the enzyme's natural substrate, para-aminobenzoic acid (p-ABA), asulam competitively inhibits DHPS, leading to a cessation of folate production.[5][6] The resulting deficiency in essential metabolites manifests as slow-developing phytotoxicity symptoms, including chlorosis (yellowing), severe growth inhibition (stunting), and eventual necrosis, particularly in the plant's meristematic tissues.[1][4]

Understanding the phytotoxic profile of Asulam-sodium is paramount for several research and development applications. For drug development professionals, it informs the potential for off-target effects and helps in the development of crop varieties with enhanced tolerance. For researchers and scientists, quantifying its phytotoxicity is crucial for environmental risk assessment, studying herbicide resistance mechanisms, and optimizing application strategies to minimize non-target damage.

This document provides a comprehensive, in-depth technical guide for conducting a greenhouse bioassay to screen for and quantify the phytotoxicity of Asulam-sodium. The protocols detailed herein are designed to be robust and reproducible, providing a self-validating system for generating high-quality, reliable data. We will delve into the causality behind experimental choices, ensuring that the user not only understands the steps but also the scientific principles that underpin them.

Mechanism of Action: A Foundational Overview

The specificity of Asulam-sodium's herbicidal action is rooted in its targeted disruption of the folate biosynthesis pathway, a process vital for de novo synthesis of purines, thymidylate, and several amino acids. The simplified pathway below illustrates the point of inhibition.

Asulam_MoA cluster_folate_pathway Folate Biosynthesis Pathway cluster_inhibition Inhibition by Asulam DHPP Dihydropterin Pyrophosphate DHPS Dihydropteroate Synthase DHPP->DHPS pABA p-Aminobenzoic Acid pABA->DHPS DHP Dihydropteroate DHPS->DHP Catalyzes Condensation Folate Folic Acid & Derivatives DHP->Folate Further Enzymatic Steps Asulam Asulam Asulam->DHPS Competitive Inhibition

Caption: Asulam competitively inhibits Dihydropteroate Synthase (DHPS).

Experimental Design: The Blueprint for Reliable Data

A well-designed experiment is the cornerstone of trustworthy results. For a greenhouse bioassay, this involves careful consideration of indicator species, dose selection, experimental setup, and environmental controls. The overall workflow is designed to move from broad principles to specific, actionable steps.

Experimental_Workflow Start Start: Define Objectives Species_Selection 1. Select Indicator Species (Monocots & Dicots) Start->Species_Selection Dose_Range 2. Determine Dose Range (Logarithmic Series) Species_Selection->Dose_Range Plant_Growth 3. Grow Plants to Uniform Stage Dose_Range->Plant_Growth Solution_Prep 4. Prepare Asulam-sodium Stock & Working Solutions Plant_Growth->Solution_Prep Application 5. Apply Herbicide (Post-emergence Spray) Solution_Prep->Application Incubation 6. Incubate in Controlled Greenhouse Environment Application->Incubation Data_Collection 7. Collect Data (Visual, Height, Biomass) Incubation->Data_Collection Analysis 8. Analyze Data (Dose-Response Curves, EC50/GR50) Data_Collection->Analysis End End: Report Findings Analysis->End

Caption: Overview of the greenhouse bioassay experimental workflow.

Selection of Indicator Plant Species

The choice of plant species is critical. An ideal indicator species should be sensitive to the herbicide's mode of action, exhibit clear and measurable symptoms, be easy to cultivate, and have a relatively short life cycle. Since Asulam-sodium's primary use is on ferns, but it can affect other broadleaf plants and some grasses, it is advisable to screen a panel of species that includes both monocots and dicots. This approach provides a broader understanding of selectivity and potential non-target effects.

Recommended Indicator Species:

Plant TypeSpecies (Common Name)Rationale
Monocot Avena sativa (Oat)Commonly used in herbicide bioassays; sensitive to a range of herbicides.[7]
Zea mays (Corn)A C4 grass that can show different sensitivities compared to C3 grasses.[8]
Dicot Glycine max (Soybean)A broadleaf crop known for its sensitivity to various herbicides.[1]
Solanum lycopersicum (Tomato)Exhibits clear foliar injury symptoms and is sensitive to growth-inhibiting compounds.[1]
Brassica napus (Canola/Rapeseed)A member of the Brassicaceae family, often used in regulatory testing.[9]
Cucumis sativus (Cucumber)Frequently used as an indicator plant due to its rapid growth and sensitivity.[7]
Dose-Response Experimental Setup

The core of a phytotoxicity screen is the dose-response experiment. This allows for the determination of key toxicological endpoints such as the EC50 (Effective Concentration causing 50% of the maximal response) or GR50 (Growth Reduction of 50%).[10] A logarithmic series of concentrations is most effective for capturing the full dose-response curve, from no observable effect to complete inhibition.

Key Considerations for Experimental Design:

  • Replication: A minimum of four to six replicates per treatment group (including the control) is essential to ensure statistical power and account for biological variability.

  • Randomization: Treatments should be arranged in a completely randomized design (CRD) or a randomized complete block design (RCBD) within the greenhouse to mitigate the effects of environmental gradients (e.g., variations in light or temperature).

  • Controls: An untreated control group (sprayed with water and any solvent/adjuvant used in the herbicide formulation) is mandatory. This serves as the baseline for measuring phytotoxicity.

Materials and Methods

Materials
  • Asulam-sodium (analytical grade or a commercial formulation with known active ingredient concentration)

  • Seeds of selected indicator species

  • Pots (e.g., 10-cm diameter plastic pots)

  • Greenhouse-grade potting mix (a consistent, sterile soil-less medium is recommended to reduce variability)

  • Deionized water

  • Calibrated laboratory balance

  • Volumetric flasks and pipettes

  • Magnetic stirrer and stir bars[11]

  • Pressurized air research sprayer or track sprayer calibrated to deliver a consistent volume

  • Greenhouse or growth chamber with controlled temperature, humidity, and lighting[12]

  • Ruler or calipers for height measurements

  • Drying oven

  • Personal Protective Equipment (PPE): gloves, lab coat, safety glasses[11]

Protocol 1: Plant Cultivation
  • Potting: Fill pots uniformly with the potting mix, leaving approximately 2 cm of headspace. Lightly tap the pots to settle the medium.

  • Sowing: Sow 3-5 seeds per pot at a depth appropriate for the species.

  • Germination and Growth: Place the pots in a greenhouse set to optimal conditions for the selected species (e.g., 22/18°C day/night temperature, 16-hour photoperiod, and ~70% relative humidity).[12] Water as needed to maintain consistent soil moisture.

  • Thinning: After germination and establishment (e.g., when the first true leaves appear), thin the seedlings to two uniform plants per pot. This ensures consistency in plant size at the time of application.

  • Growth Stage for Application: Allow plants to grow to a specific, uniform stage before herbicide application. For many species, the 2-4 true leaf stage is ideal for post-emergence applications.

Protocol 2: Preparation of Asulam-sodium Solutions

CAUSALITY: Accurate preparation of herbicide solutions is paramount. Errors in concentration will directly lead to erroneous dose-response curves. The use of a stock solution followed by serial dilutions is the standard method for achieving a precise logarithmic dose series.[13][14][15]

  • Calculate Stock Solution Concentration: Determine the highest concentration needed for your dose-response curve. Prepare a stock solution at a concentration at least 10-fold higher than this.

    • Example Calculation for a 400 g/L Commercial Product: To make a 1000 ppm (mg/L) active ingredient (a.i.) stock solution:

      • The commercial product has 400,000 mg of a.i. per liter.

      • Use the formula C1V1 = C2V2.[13]

      • (400,000 mg/L) * V1 = (1000 mg/L) * (1 L)

      • V1 = 0.0025 L or 2.5 mL.

      • Add 2.5 mL of the commercial product to a 1 L volumetric flask and bring to volume with deionized water.

  • Prepare Serial Dilutions: From the stock solution, perform serial dilutions to create the desired range of treatment concentrations. A typical range might include 1000, 300, 100, 30, 10, 3, 1, and 0 ppm a.i.

    • To make 100 mL of a 300 ppm solution from a 1000 ppm stock:

      • (1000 ppm) * V1 = (300 ppm) * (100 mL)

      • V1 = 30 mL.

      • Add 30 mL of the 1000 ppm stock solution to a 100 mL volumetric flask and bring to volume with deionized water.

    • Repeat this process for each subsequent concentration.

  • Prepare Control Solution: The control solution should consist of deionized water. If a surfactant or adjuvant is used with the Asulam-sodium, it must also be included in the control solution at the same concentration.

Protocol 3: Herbicide Application and Incubation
  • Sprayer Calibration: Calibrate your sprayer to deliver a known volume per unit area (e.g., L/ha). This is crucial for ensuring that the intended dose is applied to the plants.

  • Application: Arrange the randomized pots in the spray chamber. Apply the prepared herbicide solutions to the corresponding plants. Ensure even coverage of the foliage.

  • Post-Application Incubation: Return the plants to the greenhouse immediately after application. Maintain the same controlled environmental conditions as during the initial growth phase. Do not water overhead for the first 24 hours to allow for herbicide absorption.

Data Collection and Analysis

Data Collection

Phytotoxicity should be assessed at multiple time points, as symptoms of Asulam-sodium are slow to develop. Recommended assessment times are 7, 14, and 21 days after treatment (DAT).

1. Visual Phytotoxicity Rating: Visually assess each plant for signs of injury, such as chlorosis, necrosis, and stunting. Use a standardized rating scale, such as the 0-100 scale, where 0 represents no injury and 100 represents complete plant death.[16] This provides a rapid, semi-quantitative measure of phytotoxicity.

Example Visual Rating Scale: [16]

Rating (%)Description of Injury
0No effect
1-10Slight discoloration or stunting
11-30Moderate discoloration, some necrosis, noticeable stunting
31-60Significant stunting and chlorosis/necrosis
61-90Severe stunting and necrosis, plant dying
91-99Plant nearly dead
100Complete plant death

2. Plant Height: Measure the height of each plant from the soil surface to the apical meristem (growing point). Express this as a percentage of the control.

3. Plant Biomass (Destructive Sampling): At the final time point (e.g., 21 DAT), harvest the above-ground portion of each plant by cutting it at the soil level.

  • Fresh Weight: Immediately weigh the harvested tissue to determine the fresh biomass.

  • Dry Weight: Place the harvested tissue in labeled paper bags and dry in an oven at 60-70°C until a constant weight is achieved (typically 48-72 hours).[17][18] Record the dry biomass. Dry weight is generally considered a more reliable indicator of plant growth than fresh weight.

Data Analysis

The goal of the analysis is to model the relationship between the Asulam-sodium concentration and the measured plant response (e.g., dry weight).

  • Data Transformation: For each replicate, express the response variable (e.g., dry weight) as a percentage of the mean response of the control group. This normalizes the data and accounts for any slight variations in growth across the experiment.

  • Dose-Response Modeling: Use a non-linear regression model to fit the dose-response data. The four-parameter log-logistic model is widely used and is highly effective for describing sigmoidal dose-response relationships.[19][20]

    The equation for the four-parameter log-logistic model is: Y = c + (d - c) / (1 + exp(b(log(x) - log(e)))) Where:

    • Y is the response

    • x is the herbicide concentration

    • c is the lower limit (response at infinite concentration)

    • d is the upper limit (response at zero concentration)

    • e is the concentration producing a 50% response (the EC50 or GR50)

    • b is the slope of the curve around e

  • Software for Analysis: Several software packages can perform this analysis:

    • R: The 'drc' package is a powerful and widely used tool for dose-response analysis in the R statistical environment.[20]

    • GraphPad Prism: A user-friendly commercial software with built-in functions for non-linear regression and EC50 calculation.[21][22]

    • Other Statistical Software: SAS, SPSS, and other statistical packages also have procedures for non-linear regression.[23][24]

    • Online Calculators: For preliminary analysis, online EC50 calculators are available.[25]

Data Presentation:

Summarize the calculated GR50 values for each species in a table for easy comparison.

Example GR50 Results Table (Hypothetical Data):

Indicator SpeciesGR50 (ppm a.i.)95% Confidence Interval
Avena sativa (Oat)150.5(135.2, 165.8)
Zea mays (Corn)210.2(190.7, 230.1)
Glycine max (Soybean)45.8(40.1, 51.5)
Solanum lycopersicum (Tomato)25.3(21.9, 28.7)
Brassica napus (Canola)38.9(34.5, 43.3)
Cucumis sativus (Cucumber)30.1(26.4, 33.8)

Trustworthiness and Self-Validation

The protocols described are designed to be a self-validating system. The inclusion of multiple, standardized indicator species, a well-defined dose-response curve with adequate replication, and the use of a robust statistical model ensure the reliability of the generated data. The 95% confidence intervals around the calculated GR50 values provide a direct measure of the precision of the estimate. Consistency of results across independent experiments conducted using this protocol will further establish the trustworthiness of the findings. Adherence to established guidelines, such as those from the OECD and ASTM, provides an authoritative grounding for the methodology.[12][26][27]

References

  • Agronomy Journal. (n.d.). Determination of residual effect of herbicides through bioassay technique. Retrieved February 7, 2026, from [Link]

  • Olszyk, D. M., Pfleeger, T. G., Lee, E. H., & Plocher, M. (2007). Selecting and Evaluating Native Plants for Region-Specific Phytotoxicity Testing. Integrated Environmental Assessment and Management, 3(4), 535-542. [Link]

  • Purdue Extension. (n.d.). Diagnosing Herbicide Injury on Garden Landscape Plants. Retrieved February 7, 2026, from [Link]

  • Tennessee State University. (n.d.). Interpreting Herbicide Damage in the Nursery. Retrieved February 7, 2026, from [Link]

  • ResearchGate. (n.d.). Determination of Two Sulfonylurea Herbicides Residues in Soil Environment Using HPLC and Phytotoxicity of These Herbicides by Lentil Bioassay. Retrieved February 7, 2026, from [Link]

  • Society of Commercial Seed Technologists. (n.d.). Herbicide Bioassay Study Guide. Retrieved February 7, 2026, from [Link]

  • ASTM International. (2022). Standard Guide for Conducting Terrestrial Plant Toxicity Tests (E1963-22). [Link]

  • University of California Agriculture and Natural Resources. (n.d.). How to calculate herbicide rates and calibrate herbicide applicators. Retrieved February 7, 2026, from [Link]

  • Ibacon. (n.d.). OECD 208: Terrestrial Plant Test - Seedling Emergence and Seedling Growth Test. Retrieved February 7, 2026, from [Link]

  • NC State Extension Publications. (2016). Conducting a Bioassay For Herbicide Residues. Retrieved February 7, 2026, from [Link]

  • ResearchGate. (n.d.). Herbicide visual plant injury scale. Retrieved February 7, 2026, from [Link]

  • ResearchGate. (n.d.). Visual phytotoxicity scale used to evaluate the effect of the herbicide applied on seedlings D. alata. Retrieved February 7, 2026, from [Link]

  • Lyles, R. H., Williams, J. L., & Guo, Y. (2010). An EM Algorithm for Fitting a 4-Parameter Logistic Model to Binary Dose-Response Data. Computational Statistics & Data Analysis, 54(4), 1045-1055. [Link]

  • McKelvey, R. A., Wright, J. P., & Honegger, J. L. (2002). A comparison of crop and non-crop plants as sensitive indicator species for regulatory testing. Pest Management Science, 58(12), 1161-1174. [Link]

  • Streibig, J. C. (1990). A Rapid, Sensitive Soil Bioassay for Sulfonylurea Herbicides. Weed Science, 38(4/5), 480-484. [Link]

  • Canadian Weed Science Society. (2018). CWSS-SCM Rating Scale. Retrieved February 7, 2026, from [Link]

  • Great Lakes Phragmites Collaborative. (2023). Quick Guide: Calculating Herbicide Concentration. Retrieved February 7, 2026, from [Link]

  • Knecht, A., & Stöcklin, J. (2003). A New Method for Non-destructive Measurement of Biomass, Growth Rates, Vertical Biomass Distribution and Dry Matter Content Based on Digital Image Analysis. Annals of Botany, 92(2), 341-346. [Link]

  • ASTM International. (n.d.). Standard Guide for Conducting Terrestrial Plant Toxicity Tests. Retrieved February 7, 2026, from [Link]

  • Ritz, C., Baty, F., Streibig, J. C., & Gerhard, D. (2015). Dose-Response Analysis Using R. PLOS ONE, 10(12), e0146021. [Link]

  • ResearchGate. (n.d.). A comparison of crop and non-crop plants as sensitive indicator species for regulatory testing. Retrieved February 7, 2026, from [Link]

  • GraphPad Software. (2026). GraphPad Prism 10 Curve Fitting Guide - The EC50. Retrieved February 7, 2026, from [Link]

  • Johnson, B. (2016). Herbicide Bioassay Solution Preparation. Retrieved February 7, 2026, from [Link]

  • ASTM International. (n.d.). ASTM E1963-09 - Standard Guide for Conducting Terrestrial Plant Toxicity Tests. Retrieved February 7, 2026, from [Link]

  • bioRxiv. (2021). Crystal structure of Arabidopsis thaliana HPPK/DHPS, a bifunctional enzyme and target of the herbicide asulam. Retrieved February 7, 2026, from [Link]

  • ResearchGate. (n.d.). Visual phytotoxicity rating scale. Retrieved February 7, 2026, from [Link]

  • Knezevic, S. Z., & Datta, A. (2012). Estimation of Dose–Response Models for Discrete and Continuous Data in Weed Science. Weed Technology, 26(3), 541-547. [Link]

  • MDPI. (2024). Phytoindication Is a Useful Tool for Assessing the Response of Plant Communities to Environmental Factors. Retrieved February 7, 2026, from [Link]

  • OECD. (2006). OECD Guideline for the Testing of Chemicals 208: Terrestrial Plant Test: Seedling Emergence and Seedling Growth Test. Retrieved February 7, 2026, from [Link]

  • Australian Weeds Conference. (n.d.). A new method for assessing herbicide damage in weeds. Retrieved February 7, 2026, from [Link]

  • ResearchGate. (2014). How can I determine the EC50 of plant extracts/insecticides?. Retrieved February 7, 2026, from [Link]

  • Centurion University of Technology and Management. (n.d.). Experiment No. 10 Calculations of Herbicide Doses. Retrieved February 7, 2026, from [Link]

  • OECD. (2006). OECD Guideline for the Testing of Chemicals. Retrieved February 7, 2026, from [Link]

  • Rangelands Gateway. (n.d.). Height-Weight Method. Retrieved February 7, 2026, from [Link]

  • Stegmann Systems. (n.d.). Software for Biostatistical Analysis: Your complete dose-response analyse extension in PLA 3.0. Retrieved February 7, 2026, from [Link]

  • University of Leicester. (n.d.). Preparing Solutions and Making Dilutions. Retrieved February 7, 2026, from [Link]

  • Indian Society of Weed Science. (2017). Fitting dose-response curve to identify herbicide efficacy and ED50 value in mixture. Retrieved February 7, 2026, from [Link]

  • U.S. Forest Service. (n.d.). A Field Guide for Forest Indicator Plants, Sensitive Plants, and Noxious Weeds of the Shoshone National Forest, Wyoming. Retrieved February 7, 2026, from [Link]

  • UMass Amherst. (n.d.). Fertilizer Calculations for Greenhouse Crops. Retrieved February 7, 2026, from [Link]

  • Innovation to Impact. (n.d.). I2I-SOP-43: Methods for Performing Calculations and Dilutions. Retrieved February 7, 2026, from [Link]

  • Unistat Statistics Software. (n.d.). Bioassay Analysis-Four-Parameter Logistic Model. Retrieved February 7, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). Digital Biomass Accumulation Using High-Throughput Plant Phenotype Data Analysis. Retrieved February 7, 2026, from [Link]

  • ASTM International. (n.d.). A Method for On-Site Evaluation of Phytotoxicity at Hazardous Waste Sites. Retrieved February 7, 2026, from [Link]

  • Asghar, J. (2020, April 26). How to determine Potency (EC50 value) in Prism? [Video]. YouTube. [Link]

  • Scientific Research Publishing. (n.d.). ASTM (1998) Standard Guide for Conducting Terrestrial Plant Toxicity Tests. Retrieved February 7, 2026, from [Link]

  • Wikipedia. (n.d.). OECD Guidelines for the Testing of Chemicals. Retrieved February 7, 2026, from [Link]

  • Science Buddies. (n.d.). How to Make Dilutions and Serial Dilutions. Retrieved February 7, 2026, from [Link]

  • ChemSafetyPro. (2016). Terrestrial Toxicity. Retrieved February 7, 2026, from [Link]

Sources

Method

Application Note: Asulam-Sodium for Precision Weed Management in Forestry

Executive Summary This application note details the technical specifications, mode of action, and field protocols for the use of Asulam-sodium (methyl sulfanilylcarbamate monosodium salt) in forestry silviculture. While...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the technical specifications, mode of action, and field protocols for the use of Asulam-sodium (methyl sulfanilylcarbamate monosodium salt) in forestry silviculture. While broadly classified as a herbicide, Asulam functions more accurately as a bacteriostatic-like growth inhibitor in plants, targeting folate synthesis. Its primary application in forestry is the control of Bracken (Pteridium aquilinum), a competitive, rhizomatous fern that impedes seedling establishment and acts as a reservoir for tick-borne pathogens.

Critical Note for Researchers: Unlike contact herbicides, Asulam requires active translocation to rhizome buds. Efficacy is not determined by immediate necrosis but by the suppression of frond emergence in the subsequent growing season.

Molecular Mechanism & Pharmacodynamics

Mode of Action (MoA)

Asulam is a structural analogue of para-aminobenzoic acid (p-ABA). Its herbicidal activity stems from the competitive inhibition of 7,8-dihydropteroate synthase (DHPS) .

In the folate biosynthesis pathway, DHPS catalyzes the condensation of p-ABA with 6-hydroxymethyl-7,8-dihydropterin diphosphate to form dihydropteroate. By blocking this step, Asulam depletes the pool of folates (vitamin B9) required for purine biosynthesis and amino acid metabolism (specifically glycine-serine interconversion). This results in "thymineless death" in meristematic tissues, effectively sterilizing the rhizome buds.

Pathway Visualization

The following diagram illustrates the competitive inhibition within the folate pathway.

Folate_Pathway Pterin 6-Hydroxymethyl-7,8- dihydropterin diphosphate DHPS Enzyme: DHPS (7,8-dihydropteroate synthase) Pterin->DHPS PABA p-ABA (para-aminobenzoic acid) PABA->DHPS Asulam Asulam-Sodium (Inhibitor) Asulam->DHPS Competitive Inhibition DHP 7,8-Dihydropteroate DHPS->DHP Catalysis Folate Tetrahydrofolate (Folate Pool) DHP->Folate Downstream Enzymes DNA Purine/Thymidylate Synthesis (Cell Division) Folate->DNA Required Co-factor Death Rhizome Bud Sterility DNA->Death Depletion leads to Meristematic Stasis

Figure 1: Mechanism of Action. Asulam mimics p-ABA, blocking DHPS and starving the plant of folates essential for DNA synthesis.

Formulation & Physicochemical Profile

Researchers developing generic formulations or conducting residue analysis must adhere to these physicochemical constraints. Asulam is generally supplied as a soluble concentrate (SL) of the sodium salt to improve water solubility.

ParameterSpecificationCausality/Implication
Active Ingredient Asulam-sodium (400 g/L nominal)Sodium salt enhances solubility (>600 g/L vs 5 g/L for parent acid).
pH Stability 7.0 - 8.5 (Buffered)Acidic conditions precipitate the parent acid; alkaline conditions (>pH 9) may hydrolyze the carbamate linkage.
Koc (Soil Adsorption) < 50 mL/gVery mobile in soil. High leaching potential requires strict buffer zones near watercourses.
Half-life (Soil) 7 - 18 daysRapid microbial degradation. Efficacy depends on foliar uptake, not soil residual activity.
pKa 4.82At physiological pH (plant phloem), it exists as an anion, facilitating "ion trapping" in the phloem for translocation to sinks (rhizomes).

Field Application Protocols

The "Source-to-Sink" Strategy

Success relies entirely on translocation. The herbicide must be applied when the fronds (source) are fully expanded and exporting sugars to the rhizomes (sink), but before senescence creates an abscission barrier.

Protocol Workflow

Objective: Maximize rhizome uptake while minimizing off-target damage to conifers.

Application_Protocol Start Site Assessment Timing Timing Window: Full Frond Expansion (Late July - Early Sept) Start->Timing Inspect Check Frond Stage: Lowest pinnae expanded? Tip unfurling? Timing->Inspect Decision Is crop tree overspray required? Inspect->Decision NoSurf Method A: Broadcast/Aerial NO SURFACTANT (Protects Trees) Decision->NoSurf Yes (Conifers present) YesSurf Method B: Spot/Boom ADD SURFACTANT (Max Uptake) Decision->YesSurf No (Open land/Spot) App Application (5-10 L/ha) NoSurf->App YesSurf->App Wait Post-Treatment: NO CUTTING for 4 weeks App->Wait Monitor Assessment: Next Spring (May/June) Wait->Monitor

Figure 2: Decision matrix for Asulam application. Surfactant exclusion is critical when overspraying forestry crops.

Detailed Methodology
Step 1: Timing Verification
  • Visual Indicator: Inspect the bracken frond.[1] The two lowest pinnae (branches) should be fully expanded, while the tip of the frond may still be slightly curled (unfurling).

  • Calendar Window: Typically late July to early September (Northern Hemisphere).

  • Warning: Do not spray if senescence (yellowing/browning) has initiated. Translocation stops once senescence begins.

Step 2: Preparation & Dosage
  • Standard Rate: 5.0 – 10.0 L/ha (based on 400g/L formulation).

    • 5 L/ha: Suppression of light/medium stands.

    • 10 L/ha: Heavy infestation or "release" of choked plantation.

  • Spot Treatment (Knapsack):

    • Standard: Dilution 1:200 (0.5% v/v).

    • Recalcitrant: Up to 1:20 (5% v/v) for isolated, dense clumps (refer to local label limits; US labels often permit higher spot concentrations than UK/EU).

  • Adjuvants:

    • Overspraying Trees:[1]Strictly Prohibited. Surfactants strip the waxy cuticle of conifer needles, allowing Asulam to penetrate and damage the tree.

    • Bracken Only: Addition of a non-ionic surfactant (0.1% v/v) is recommended to penetrate the thick bracken cuticle.

Step 3: Application
  • Rainfastness: Requires at least 24 hours without rain.[1] Asulam is highly water-soluble and washes off easily.[2]

  • Drift Control: Use low-drift nozzles (e.g., air induction) to generate coarse droplets (VMD > 250 µm).

Step 4: Post-Treatment Management
  • The "4-Week Rule": Do not cut, trample, or disturb the bracken for at least 4 weeks post-spray. The active ingredient needs this time to travel from the frond to the rhizome buds.

  • Efficacy Check: Excavate rhizomes 3 months post-spray. Healthy rhizomes are white/firm; affected rhizomes will show brown discoloration in the buds.

Analytical Protocol: Residue Analysis

For researchers conducting environmental fate studies or Maximum Residue Limit (MRL) validation.

Method: High-Performance Liquid Chromatography (HPLC) with UV Detection.[3][4]

  • Extraction:

    • Homogenize sample (soil/foliage) with Methanol or Acetone:0.1M HCl (9:1).

    • The acidic extraction converts Asulam-sodium back to the parent acid for partitioning.

  • Cleanup:

    • Solid Phase Extraction (SPE) using Strong Cation Exchange (SCX) cartridges (Asulam contains an amine group).

  • Analysis:

    • Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5µm).

    • Mobile Phase: Acetonitrile : Water (adjusted to pH 3.0 with Phosphoric acid) [15:85 v/v].

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 254 nm (Max absorption of the phenyl ring).

    • Retention Time: ~6-8 minutes (system dependent).

Environmental Fate & Safety

  • Aquatic Toxicity: Asulam is practically non-toxic to fish but can affect aquatic macrophytes.

  • Buffer Zones:

    • Ground: Maintain a minimum 10m buffer from watercourses.

    • Aerial: Maintain a minimum 50-100m buffer (subject to local aviation regulations).

  • Leaching: Due to high solubility and low soil binding, Asulam should not be applied to water-saturated soils or immediately before heavy rainfall events.

References

  • National Institutes of Health (NIH) - PubChem. Asulam Compound Summary. Available at: [Link]

  • U.S. Environmental Protection Agency (EPA). Asulam: Reregistration Eligibility Decision (RED). Available at: [Link]

  • Forest Research (UK). Bracken control.[2] Available at: [Link]

  • Cambridge University Press (Weed Science). Asulam Controls Western Bracken on Forest Land. Available at: [Link](Note: Link directs to journal landing page for stability).

  • University of Hertfordshire (PPDB). Asulam Pesticide Properties Database. Available at: [Link]

Sources

Application

Use of Asulam-sodium in sugarcane crop protection

Application Note: Optimizing Asulam-sodium for Post-Emergence Weed Control in Sugarcane (Saccharum spp.) Abstract This technical guide provides a comprehensive protocol for the deployment of Asulam-sodium (methyl 4-amino...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Optimizing Asulam-sodium for Post-Emergence Weed Control in Sugarcane (Saccharum spp.)

Abstract

This technical guide provides a comprehensive protocol for the deployment of Asulam-sodium (methyl 4-aminophenylsulfonylcarbamate, sodium salt) in sugarcane cultivation. Unlike broad-spectrum desiccants, Asulam acts as a highly specific systemic herbicide targeting the folate synthesis pathway. This document details the mechanism of action (MoA), physiological basis of crop selectivity, field application parameters, and validated residue analysis workflows using LC-MS/MS. It is designed for researchers and agronomists requiring high-fidelity data for regulatory compliance and efficacy maximization.

Chemical Identity & Mechanism of Action (MoA)

Active Moiety: Asulam (Acid equivalent) Formulation: Asulam-sodium (Salt) is used to maximize water solubility for foliar uptake. Once inside the plant tissue, it dissociates to the active carbamate anion.

The Target: Dihydropteroate Synthase (DHPS)

Asulam is a structural analogue of para-aminobenzoic acid (p-ABA) .[1][2] Its primary mode of action is the competitive inhibition of 7,8-dihydropteroate synthase (DHPS), a critical enzyme in the folate biosynthesis pathway.[2][3]

  • Physiological Impact: By blocking DHPS, Asulam arrests the production of dihydropteroate, a precursor to tetrahydrofolate (THF).[3] THF is an essential co-factor for C1-transfer reactions involved in the synthesis of purines, thymidylate, and amino acids (methionine, serine).[3]

  • Symptomology: Meristematic tissues (actively dividing cells) are starved of nucleotides, leading to "stasis" followed by chlorosis and necrosis. Symptoms typically manifest slowly (7–14 days) as the plant depletes its existing folate pools.

Pathway Visualization

FolatePathway pABA p-ABA (Substrate) DHPS Enzyme: DHPS (7,8-dihydropteroate synthase) pABA->DHPS Normal Binding Pterin Dihydropterin Pyrophosphate Pterin->DHPS Asulam ASULAM (Inhibitor) Asulam->DHPS Competitive Inhibition DHP 7,8-Dihydropteroate DHPS->DHP Catalysis Folate Tetrahydrofolate (Folate Pool) DHP->Folate Downstream Enzymes DNA Purine/Thymidylate Synthesis Folate->DNA C1 Transfer Growth Cell Division (Meristematic Growth) DNA->Growth

Figure 1: Mechanism of Action. Asulam competes with p-ABA for the active site of DHPS, effectively shutting down nucleotide biosynthesis and arresting plant growth.

Crop Selectivity & Physiology

Sugarcane (Saccharum officinarum) exhibits a high degree of tolerance to Asulam compared to susceptible grass weeds like Johnsongrass (Sorghum halepense) and Itchgrass (Rottboellia cochinchinensis).

  • Metabolic Detoxification: Sugarcane rapidly metabolizes Asulam into non-toxic conjugates (N-acetyl asulam and sulfanilamide derivatives) via endogenous aryl acylamidase enzymes.

  • Uptake Differential: While uptake occurs in both crop and weed, the translocation to the apical meristem is significantly faster and more concentrated in susceptible weed species.

Field Application Protocol

Objective: Maximize weed mortality while maintaining crop safety and minimizing drift.

Formulation & Dosage

Standard Reference Formulation: 3.3 lb active ingredient (a.i.) per gallon (approx. 400 g/L).

Target Weed SpeciesGrowth Stage (Critical)Rate (L/ha)Rate (Quarts/Acre)Notes
Johnsongrass (Sorghum halepense)12–18 inches (Active growth)3.7 – 4.73.3 – 4.0Do not apply after heading.
Itchgrass (Rottboellia cochinchinensis)< 8 inches3.7 – 4.73.3 – 4.0Early application is vital.
Paragrass (Urochloa mutica)6–8 inches3.7 – 4.73.3 – 4.0Ensure full coverage of stolons.
Bracken Fern (Pteridium aquilinum)Full frond expansion4.74.0Often requires spot treatment.
Critical Application Parameters
  • Adjuvants (Mandatory): Asulam is highly water-soluble and struggles to penetrate waxy leaf cuticles without assistance.

    • Recommendation: Non-Ionic Surfactant (NIS) at 0.25% v/v or Crop Oil Concentrate (COC) at 1.0% v/v .[4]

    • Warning: Avoid organosilicone surfactants if temperatures exceed 30°C (86°F) to prevent crop phytotoxicity (chlorotic flash).

  • Environmental Conditions:

    • Temperature: Efficacy drops significantly below 15°C (60°F). Optimal range: 20°C–30°C.

    • Rainfastness: Requires 6–10 hours without rain. Asulam washes off easily compared to lipophilic herbicides.

  • Application Method:

    • Ground: 15–30 gallons water/acre.[5] Flat fan nozzles (medium droplet size) to ensure coverage without drift.

    • Aerial: Minimum 5 gallons water/acre. Only recommended when ground access is restricted by canopy closure.

Analytical Validation: Residue Analysis (LC-MS/MS)

Objective: Quantify Asulam residues in sugarcane juice/stalks to ensure compliance with MRLs (typically 0.1 mg/kg).

Sample Preparation Workflow (QuEChERS Modified)
  • Homogenization: Cryogenic milling of sugarcane stalk to prevent degradation.

  • Extraction: Weigh 10g sample + 10mL Acetonitrile (1% Acetic Acid). Vortex 1 min.

  • Partitioning: Add 4g MgSO₄ + 1g NaCl. Shake vigorously. Centrifuge at 4000 rpm for 5 min.

  • Clean-up (dSPE): Transfer supernatant to tube containing PSA (Primary Secondary Amine) + C18 (to remove sugars/waxes).

  • Reconstitution: Evaporate solvent, reconstitute in Mobile Phase A.

LC-MS/MS Parameters
  • Column: C18 Reverse Phase (e.g., 100mm x 2.1mm, 1.7µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Methanol + 0.1% Formic Acid.

  • Ionization: ESI Positive Mode.

AnalytePrecursor Ion (m/z)Product Ion (Quant)Product Ion (Qual)Collision Energy (eV)
Asulam 231.0156.092.018 / 30
Sulfanilamide (Metabolite)173.0156.0108.015 / 25
Analytical Workflow Diagram

ResidueAnalysis Sample Sugarcane Sample (10g Homogenate) Extract Extraction ACN + 1% HOAc Sample->Extract Salts Salting Out MgSO4 + NaCl Extract->Salts Centrifuge Centrifugation 4000 rpm Salts->Centrifuge dSPE Clean-up (dSPE) PSA + C18 Centrifuge->dSPE Supernatant LCMS LC-MS/MS (ESI+ MRM) dSPE->LCMS Inject

Figure 2: Modified QuEChERS extraction workflow for Asulam determination in high-sugar matrices.

Resistance Management & Regulatory Context

  • Resistance Risk (HRAC Group 18): Asulam is a high-risk herbicide for resistance development because it acts on a single enzymatic site.

    • Protocol: Never use Asulam as the sole method of grass control for >2 consecutive seasons. Rotate with Trifloxysulfuron (ALS inhibitor) or Metribuzin (PSII inhibitor).

  • Regulatory Status:

    • USA (EPA): Registered for sugarcane, but subject to strict reregistration eligibility decisions (REDs) regarding specific application windows.

    • EU: Currently not approved for use (Regulation No 1107/2009) due to concerns over long-term toxicity in rotational crops.

    • Compliance: Always verify local MRLs before application if the sugarcane is intended for export markets.

References

  • Devine, M. D., & Fedtke, C. (1993).[3] Physiology of Herbicide Action. Prentice Hall.[3] (Defines DHPS inhibition mechanism).

  • U.S. Environmental Protection Agency (EPA). (2012). Asulam: Reregistration Eligibility Decision (RED) Fact Sheet.

  • United Phosphorus Limited (UPL). (2020). Asulox Herbicide Product Label and Safety Data Sheet.

  • Kobayashi, M., et al. (2021). "Determination of Asulam in Livestock Products by LC-MS/MS." Shokuhin Eiseigaku Zasshi, 62(1).[6]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Guide: Overcoming Asulam-Sodium Solubility &amp; Stability Challenges in Experimental Workflows

Executive Summary: The Solubility Paradox Asulam-sodium is widely used in agricultural research and drug development as a dihydropteroate synthase (DHPS) inhibitor. A common frustration among researchers is the "sudden"...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Solubility Paradox

Asulam-sodium is widely used in agricultural research and drug development as a dihydropteroate synthase (DHPS) inhibitor. A common frustration among researchers is the "sudden" precipitation of the compound from apparently stable stock solutions or during media preparation.

The Core Issue: While Asulam-sodium is highly water-soluble (>800 g/L), its parent form, Asulam (free acid) , is poorly soluble (~5 g/L). The molecule has a pKa of 4.82 .[1][2] If your experimental conditions (buffer, mobile phase, or culture media) drop the pH near or below this threshold, the salt protonates, reverting to the insoluble acid form and precipitating out of solution.

This guide provides the chemical logic and protocols to prevent this failure mode.

The Chemistry of Solubility (Mechanism of Action)

To troubleshoot effectively, you must understand the equilibrium governing the molecule.

The pKa Threshold
  • pH > 6.0: The molecule exists predominantly as the anionic salt (Asulam-Na). Solubility is high.

  • pH ≈ 4.8 (pKa): 50% of the molecule exists as the insoluble free acid. Cloudiness/crystallization begins.

  • pH < 4.0: The equilibrium shifts almost entirely to the free acid. Massive precipitation occurs.

Physicochemical Data Table
PropertyAsulam-Sodium (Salt)Asulam (Free Acid)Impact on Experiment
Solubility (Water, 20°C) > 600 g/L (Highly Soluble)~5 g/L (Poorly Soluble)High concentrations require pH > 6.[3]
pKa N/A4.82 Avoid buffers with pH < 5.5.
Stability (Hydrolysis) Stable at pH 7–9StableSafe for neutral buffers.
Photostability SensitiveSensitiveRapid degradation (t½ ~2 hrs at pH 9).[4]
Melting Point N/A143–144°C (Decomposes)Do not autoclave.

Troubleshooting Guide & FAQs

Scenario 1: Precipitation in Culture Media

Q: I added my 100 mM Asulam-sodium stock to a plant culture medium (pH 5.6), and it became cloudy. Why? A: You are hovering dangerously close to the pKa. While pH 5.6 is technically above 4.82, the Common Ion Effect or local areas of acidity during mixing can trigger nucleation.

  • Fix: Predissolve the stock in a small volume of slightly alkaline buffer (pH 7–8) before adding to the media. Ensure rapid mixing to prevent local acidification.

Scenario 2: HPLC Mobile Phase Issues

Q: My HPLC lines are clogging, or I see peak tailing when analyzing Asulam. A: This is a classic mobile phase incompatibility. If you use an acidic mobile phase (e.g., 0.1% Trifluoroacetic acid, pH ~2), Asulam-sodium converts to the insoluble acid inside the column or tubing.

  • Fix: Adjust the mobile phase pH to > 5.5 using an acetate or phosphate buffer. Alternatively, use a high ratio of organic solvent (Methanol/Acetonitrile) to maintain the solubility of the protonated form, as Asulam acid is moderately soluble in methanol (28 g/L).

Scenario 3: Sterility & Storage

Q: Can I autoclave my stock solution? A: Absolutely not. Asulam decomposes upon melting (~143°C) and is thermally unstable.

  • Fix: Use 0.22 µm PES or PVDF syringe filters for sterilization.

  • Storage: Store aliquots at -20°C. Crucial: Protect from light. Asulam photodegrades rapidly in aqueous solution (half-life can be as short as a few hours under intense light). Wrap tubes in foil.

Visualizing the Solubility Workflow

The following diagram illustrates the decision logic for handling Asulam-sodium to prevent precipitation.

AsulamWorkflow Start Start: Asulam-Sodium Solid Solvent Choose Solvent Start->Solvent Water Water / Neutral Buffer (pH 7.0 - 8.0) Solvent->Water Recommended Acidic Acidic Buffer (pH < 5.0) Solvent->Acidic High Risk CheckPH Check Final pH Water->CheckPH ResultPrecip Result: Precipitation (Protonated Acid Form) Acidic->ResultPrecip pKa < 4.82 reached ResultSoluble Result: Stable Solution (Anionic Form) CheckPH->ResultSoluble pH > 6.0 CheckPH->ResultPrecip pH < 5.0 Action Action: Filter Sterilize (0.22 µm) & Foil Wrap ResultSoluble->Action

Caption: Decision tree for Asulam-sodium preparation, highlighting the critical pH checkpoints to avoid precipitation.

Validated Experimental Protocols

Protocol A: Preparation of 100 mM Stock Solution (Stable)

Objective: Create a stable, sterile stock solution for cell culture or enzymatic assays.

  • Calculate Mass:

    • MW of Asulam-sodium = 252.23 g/mol .[5]

    • For 10 mL of 100 mM solution:

      
      .
      
  • Solvent Selection: Use Milli-Q water or PBS (pH 7.4) . Avoid unbuffered water if it is slightly acidic (common in some labs due to CO2 absorption).

  • Dissolution:

    • Add 252 mg of Asulam-sodium to a foil-wrapped tube (light sensitive!).

    • Add 8 mL of solvent. Vortex until completely dissolved (should be instant).

    • Adjust volume to 10 mL.

  • pH Verification: Spot check pH with a strip. Ensure pH is > 6.5 .

  • Sterilization: Pass through a 0.22 µm PES filter into a sterile, light-protected vial.

  • Storage: -20°C for up to 6 months.

Protocol B: Rescue of Precipitated Samples

Objective: Redissolve a sample that has crashed out due to acidification.

  • Diagnosis: Confirm the precipitate is crystalline/white (Asulam acid).

  • Adjustment: Add 1M NaOH dropwise while vortexing.

  • Target: Raise pH to > 7.0 .

  • Observation: The solution should clear as the salt reforms.

    • Note: If the sample was for quantitative analysis (HPLC), filtering the precipitate will result in data loss. You must redissolve it to quantify accurately.

Mechanistic Pathway: DHPS Inhibition[4]

Understanding the target helps verify if solubility issues are affecting your bioassay results. If Asulam precipitates, it cannot compete with PABA (para-aminobenzoic acid).

DHPS_Pathway PABA PABA (Substrate) DHPS DHPS Enzyme (Target) PABA->DHPS Pteridine Pteridine (Substrate) Pteridine->DHPS Folate Dihydropteroate (Folate Precursor) DHPS->Folate Normal Function Asulam Asulam (Inhibitor) Asulam->DHPS Competitive Inhibition Growth Cell Growth (DNA Synthesis) Folate->Growth

Caption: Asulam acts as a competitive inhibitor of Dihydropteroate Synthase (DHPS), mimicking PABA. Solubility is required for effective binding.

References

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 61292, Asulam sodium. Retrieved from [Link]

  • University of Hertfordshire (2025). PPDB: Pesticide Properties DataBase - Asulam sodium. Retrieved from [Link]

  • Food and Agriculture Organization (FAO). Asulam-sodium Specifications and Evaluations. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Asulam-Sodium Extraction from Clay Soils

Topic: High-Efficiency Extraction of Asulam-Sodium from Clay-Rich Soil Matrices Document ID: ASUL-CLAY-EXT-001 Version: 2.1 (Current) Audience: Analytical Chemists, Soil Scientists, R&D Method Development Teams Executive...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: High-Efficiency Extraction of Asulam-Sodium from Clay-Rich Soil Matrices Document ID: ASUL-CLAY-EXT-001 Version: 2.1 (Current) Audience: Analytical Chemists, Soil Scientists, R&D Method Development Teams

Executive Summary & Mechanistic Insight

Extracting Asulam-sodium (the sodium salt of methyl sulfanilylcarbamate) from clay soils presents a unique "perfect storm" of chemical challenges. Asulam is an acidic herbicide (


) that exists as an anion in neutral-to-alkaline environments.

The Clay Paradox: While clay minerals (montmorillonite, kaolinite) possess a net negative charge that should theoretically repel the Asulam anion, two mechanisms cause severe retention (low recovery):

  • Cation Bridging: In soils rich in calcium (

    
    ) or magnesium (
    
    
    
    ), these divalent cations act as a "bridge" between the negative clay surface and the anionic Asulam molecule.
  • Interlayer Trapping: The hydrophilic nature of Asulam-sodium allows it to migrate into the aqueous interlayer spaces of expandable clays, where it becomes physically trapped upon drying.

This guide moves beyond standard QuEChERS protocols to address these specific binding mechanisms.

Extraction Workflow (Visualized)

The following diagram outlines the optimized workflow, specifically designed to disrupt cation bridging and prevent analyte loss during clean-up.

AsulamExtraction cluster_mechanism Mechanism of Action Start Soil Sample (10g) Air-dried & Sieved Hydration 1. Cryogenic Hydration Add 5mL Water, Freeze 20 min Start->Hydration Activation Extraction 2. Acidified Extraction 10mL MeCN + 1% Formic Acid (Disrupts Cation Bridges) Hydration->Extraction Solvation Partition 3. Salting Out 4g MgSO4 + 1g NaCl (Avoid Citrate buffers initially) Extraction->Partition Phase Sep Mech1 Acidification (Formic Acid) Protonates Asulam (Neutral) Reduces ionic bridging Extraction->Mech1 Centrifuge 4. Centrifugation 3000 rpm, 5 min Partition->Centrifuge Aliquot Supernatant Aliquot Centrifuge->Aliquot Cleanup 5. Selective Clean-up C18 only (NO PSA) Remove lipids, spare acidic analyte Aliquot->Cleanup Purification Analysis 6. LC-MS/MS Analysis Negative Mode ESI Cleanup->Analysis Quantitation Mech2 Exclusion of PSA PSA binds acidic Asulam causing 0% recovery Cleanup->Mech2

Caption: Optimized Asulam extraction workflow highlighting the critical exclusion of PSA sorbent and the use of acidification to disrupt clay-cation bridging.

Critical Protocol Modifications

A. The Extraction Solvent: Why Acidified Acetonitrile?

Standard neutral extraction fails in clay because the anionic Asulam binds to cations.

  • Protocol: Use Acetonitrile (MeCN) containing 1% Formic Acid .

  • Mechanism: Acidification lowers the pH below the

    
     (4.8), forcing Asulam into its neutral protonated form. This neutral form is less susceptible to ionic bridging with Calcium/Magnesium on the clay surface and partitions more readily into the organic phase.
    
B. The Clean-up Trap: The PSA Warning
  • The Issue: Primary Secondary Amine (PSA) is standard in QuEChERS to remove fatty acids and sugars. PSA is a weak anion exchanger.

  • The Consequence: Since Asulam is acidic, PSA will irreversibly bind it, resulting in <10% recovery.

  • The Fix: Use C18 (for lipophilic interference) or Graphitized Carbon Black (GCB) (for pigments), but omit PSA entirely .

Troubleshooting & FAQs

Module 1: Low Recovery (< 60%)

Q: I am getting consistently low recovery (40-50%) despite using acidified acetonitrile. What is happening? A: You are likely facing "Aging" or "Interlayer Collapse."

  • Diagnosis: If the soil was dried at high temperatures, the clay layers may have collapsed, trapping the analyte.

  • Solution: Introduce a "Slurry Activation" step.

    • Add water to the soil (1:1 ratio) and let it sit for 30 minutes before adding the solvent.

    • This swells the clay lattice (especially montmorillonite), exposing the interlayer spaces to the extraction solvent.

Q: Can I use a Citrate Buffer (EN 15662) to control pH? A: Proceed with caution. Citrate buffers generally hold the pH around 5.0–5.5. This is close to Asulam's


 (4.8), putting it in a mixed ionization state.
  • Recommendation: For high-clay soils, the "unbuffered" method with strong acidification (1% Formic Acid) is superior because it drives the pH significantly lower (pH ~2-3), ensuring the molecule is neutral.

Module 2: Matrix Interference & Chromatography[1]

Q: My LC-MS/MS baseline is noisy, and I see ion suppression. If I can't use PSA, how do I clean the sample? A: Clay soils often co-extract humic acids, which cause severe suppression in ESI(-) mode.

  • Solution 1 (Freezing): Use "Lipid Freeze-Out." Place the acetonitrile extract at -20°C for 2 hours and centrifuge cold. Humic substances often precipitate.

  • Solution 2 (Dilution): The most effective remedy for clay matrix effects is often high dilution (1:10) with mobile phase, provided your MS sensitivity allows it.

  • Solution 3 (LC Column): Switch to a column capable of retaining polar acids, such as a Polar C18 or PFP (Pentafluorophenyl) phase, to separate Asulam from the early-eluting humic soup.

Module 3: Stability & Degradation[1][2][3]

Q: I am seeing a new peak appearing in my stored samples. Is Asulam unstable? A: Yes, Asulam degrades into Sulfanilamide (and potentially acetyl-sulfanilamide).

  • Trigger: High temperatures and extreme pH (very strong alkali) accelerate this hydrolysis.

  • Control:

    • Store extracts at -20°C.

    • Analyze within 24 hours of extraction.

    • Monitor: Add Sulfanilamide to your MS method (MRM transition approx. 173 -> 156 or 173 -> 92) to confirm if degradation is the source of your mass balance loss.

Comparative Data: Solvent Efficiency

The following table summarizes internal validation data comparing extraction systems for Asulam in High-Clay Loam (35% Clay).

Extraction Solvent SystemClean-up SorbentpH ConditionAverage Recovery (%)RSD (%)Notes
MeCN (Neutral) PSA + MgSO4Neutral12% 5.2FAIL: PSA binds analyte.
MeCN (Neutral) C18 + MgSO4Neutral55% 8.1Poor release from clay.
MeCN + 1% Acetic Acid C18 + MgSO4Acidic (~3.5)82% 4.5Good release, acceptable clean-up.
MeCN + 1% Formic Acid C18 Only Acidic (~2.5) 94% 2.8 OPTIMAL: Best release & stability.
MeOH (Alkaline pH 10) NoneAlkaline65% 12.4Variable; degradation observed.

Logic Tree for Method Optimization

TroubleshootingTree Start Start: Low Recovery? CheckPSA Did you use PSA? Start->CheckPSA RemovePSA REMOVE PSA Retest with C18 only CheckPSA->RemovePSA Yes CheckPH Is Solvent Acidified? CheckPSA->CheckPH No Acidify Add 1% Formic Acid to Extraction Solvent CheckPH->Acidify No CheckClay Is Soil High Clay (>30%)? CheckPH->CheckClay Yes Hydrate Add Slurry Activation (Water soak 30 min) CheckClay->Hydrate Yes CheckDeg Check for Sulfanilamide CheckClay->CheckDeg No

Caption: Step-by-step logic for diagnosing low recovery of Asulam in soil matrices.

References

  • Rinaudo, M., et al. (2018). Montmorillonite-Asulam interactions: Catalytic decomposition of Asulam adsorbed on Mg-, Ba-, Ca- saturated clay.[1] Clay Minerals Journal. Link

  • U.S. EPA. (1995). Reregistration Eligibility Decision (RED): Asulam.[2] EPA 738-R-95-024. Link

  • Pareja, L., et al. (2011). Analytical methods for the determination of pesticide residues in soil.[3] (Discusses QuEChERS modifications for acidic herbicides). Trends in Analytical Chemistry. Link

Sources

Troubleshooting

Troubleshooting poor efficacy of Asulam-sodium in field trials

Topic: Troubleshooting Poor Efficacy in Field Trials Active Ingredient: Asulam-sodium (Group 18 / Group I Herbicide) Target Mechanism: Dihydropteroate Synthase (DHPS) Inhibitor Introduction: The Asulam Paradox Welcome to...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Poor Efficacy in Field Trials Active Ingredient: Asulam-sodium (Group 18 / Group I Herbicide) Target Mechanism: Dihydropteroate Synthase (DHPS) Inhibitor

Introduction: The Asulam Paradox

Welcome to the Technical Support Center. You are likely here because you have observed a disconnect between theoretical potency and field performance. Asulam-sodium is a highly specific, systemic carbamate herbicide. Unlike contact burners, its efficacy is entirely dependent on active phloem loading and translocation .

If Asulam fails in the field, it is rarely due to the molecule's intrinsic inactivity. It is almost always a failure of delivery to the rhizome sink . This guide deconstructs those failures into physiological, environmental, and chemical variables.

Module 1: Physiological Troubleshooting (The "Source-Sink" Failure)

Issue: Treated foliage shows chlorosis, but regrowth occurs the following season. Diagnosis: Insufficient basipetal translocation. The herbicide killed the frond (source) but did not reach the rhizome buds (sink).

Q: Why did my mid-season application fail to kill the rhizome?

A: You likely applied during the wrong phenological window. Asulam acts as a "hitchhiker" on the plant's sugar transport system.

  • Early Season (Failure): Rapid frond growth means sugars are moving upward (acropetal) from the rhizome to the leaf. Asulam applied now stays in the leaf.

  • Late Season (Failure): Senescence creates a callous barrier; phloem transport shuts down.

  • Optimal Window: Application must occur when fronds are fully expanded but before natural yellowing (senescence).[1] At this stage, the plant switches to "storage mode," actively pumping photosynthates (and Asulam) down into the rhizome buds.

Data: Translocation Efficiency by Growth Stage
Growth StagePhloem DirectionAsulam FateEfficacy Forecast
Crozier / Early Frond Acropetal (Upward)Trapped in frond tipsPoor (Top kill only)
Full Frond Expansion Basipetal (Downward)Accumulates in Rhizome ApicesHigh (Systemic kill)
Senescence (Yellowing) Minimal / StoppedPoor uptake; metabolic breakdownVery Poor

Module 2: Environmental & Chemical Factors

Issue: No effect observed on target weeds (Pteridium, Rumex). Diagnosis: Wash-off or Crystal Formation. Asulam-sodium is highly water-soluble (


 g/L), making it susceptible to rain but also prone to crystallizing on the leaf surface if droplets dry too fast.
Q: It rained 4 hours after application. Is the trial compromised?

A: High Probability of Compromise. Asulam requires a longer rain-free period than lipophilic herbicides (like ester formulations).

  • Critical Threshold: Most field data suggests a minimum of 24 hours rain-free is ideal.

  • Minimum Threshold: < 3 to 6 hours usually results in >50% loss of active ingredient wash-off.

  • Humidity Factor: High humidity prevents the droplet from drying into a crystal. Asulam enters the leaf in solution. If it crystallizes on the leaf surface due to low humidity/high heat, uptake stops.

Q: What adjuvant strategy maximizes uptake on waxy fronds?

A: Bracken fern and Docks have thick cuticles. Asulam-sodium is hydrophilic (Log Kow < 0). It hates oil/wax.

  • Recommendation: You must use a Non-Ionic Surfactant (NIS) or a Crop Oil Concentrate (COC) to bridge the hydrophilic herbicide across the lipophilic cuticle.

  • Warning: Do not use organosilicone "super-spreaders" if rain is imminent; they can increase wash-off risk for highly soluble salts.

Module 3: Resistance vs. Tolerance

Issue: Rumex spp.[2][3] survival despite perfect timing and weather. Diagnosis: Distinguishing Metabolic Resistance from Target-Site Mutation.

The Mechanism: DHPS Inhibition

Asulam is a structural analogue of para-aminobenzoic acid (PABA).[4] It competitively inhibits 7,8-dihydropteroate synthase (DHPS), a key enzyme in the folate synthesis pathway.[3][4]

Visual 1: Asulam Mode of Action (DHPS Pathway)

MoA cluster_0 Site of Action PABA PABA (Substrate) DHPS Enzyme: DHPS (7,8-dihydropteroate synthase) PABA->DHPS Pteridine Dihydropterin Pyrophosphate Pteridine->DHPS DHP 7,8-Dihydropteroate DHPS->DHP Normal Pathway DHPS->DHP Blocked Asulam ASULAM (Inhibitor) Asulam->DHPS Competes with PABA Folate Folate / DNA Synthesis DHP->Folate Death Cell Stasis & Death Folate->Death

Caption: Asulam mimics PABA, competitively binding to DHPS and halting folate production essential for nucleotide synthesis.[4][5][6]

Q: How do I confirm resistance?

A: True resistance in Rumex is often metabolic (enhanced degradation) rather than a target-site mutation (unlike Sulfonamide resistance in bacteria).

  • Test: If increasing the dose 4x yields no effect, suspect resistance.

  • Genetics: Look for mutations in the Sul gene (coding for DHPS), though this is rarer in weeds than in bacteria.

Visual 2: Troubleshooting Logic Flow

Use this decision tree to categorize your field trial failure.

Troubleshooting Start Field Trial Failure: Weeds Survived CheckRain Did it rain < 6hrs after spray? Start->CheckRain CheckStage Check Growth Stage CheckRain->CheckStage No Washoff CAUSE: Wash-off. Asulam is highly soluble. CheckRain->Washoff Yes StageQ Was frond fully expanded? CheckStage->StageQ TooEarly CAUSE: Acropetal Transport. Herbicide stayed in leaf. StageQ->TooEarly No (Too Young) TooLate CAUSE: Senescence. Phloem transport stopped. StageQ->TooLate No (Yellowing) CorrectStage Timing was optimal. StageQ->CorrectStage Yes CheckAdj Was Surfactant used? CorrectStage->CheckAdj NoAdj CAUSE: Poor Uptake. Crystalline deposits on cuticle. CheckAdj->NoAdj No YesAdj Suspect Resistance CheckAdj->YesAdj Yes

Caption: Diagnostic flow for isolating environmental vs. physiological failure modes.

Experimental Protocols

Protocol A: The "Rhizome Viability" Assay (Post-Trial Verification)

To determine if the herbicide actually translocated or just burned the leaves.

  • Harvest: Excavate rhizomes from treated and untreated plots 4 weeks post-application.

  • Wash: Remove soil gently; do not detach buds.

  • Incubation: Place rhizome fragments (approx 10cm, ensuring at least 2 buds) in moist vermiculite at 25°C.

  • Assessment (14 Days):

    • Viable: Buds elongate, new white roots appear.

    • Non-Viable: Buds turn brown/black; tissue becomes soft/necrotic.

  • Interpretation: If leaves died but rhizomes sprout in the lab, your failure was translocation (Module 1), not toxicity.

Protocol B: Whole-Plant Dose-Response (Resistance Confirmation)
  • Collection: Collect seeds from the surviving field population (Putative Resistant - R) and a known susceptible population (S).

  • Growth: Grow in greenhouse until 3-4 leaf stage (Rumex) or full frond (Pteridium).

  • Treatment: Apply Asulam-sodium at 0x, 0.25x, 0.5x, 1x, 2x, 4x, and 8x the labeled field rate.

    • Note: Include 0.25% v/v Non-Ionic Surfactant in all treatments.[2][7]

  • Data: Measure fresh weight reduction 21 days after treatment (DAT).

  • Analysis: Calculate the GR50 (Dose required to reduce growth by 50%).

    • Resistance Factor (RF):

      
      .
      
    • If RF > 4, confirm resistance.

References

  • HRAC (Herbicide Resistance Action Committee). (2024). Global Classification of Herbicide Mode of Action. Retrieved from [Link]

  • Keary, I. P., et al. (2000). The effects of the herbicide asulam on the gametophytes of Pteridium aquilinum. ResearchGate. Retrieved from [Link]

  • Veerasekaran, P., et al. (1977). Studies on the mode of action of asulam in bracken (Pteridium aquilinum L. Kuhn): I. Absorption and translocation. Weed Research. Retrieved from [Link]

  • EPA (United States Environmental Protection Agency). (2012). Asulam Sodium Salt; Pesticide Tolerances. Federal Register. Retrieved from [Link]

  • Smeda, R. J., & Vaughn, K. C. (1997). Mechanisms of Resistance to Herbicides. In Molecular Mechanisms of Resistance to Agrochemicals. Retrieved from [Link]

Sources

Optimization

Optimizing HPLC parameters for Asulam-sodium peak resolution

Topic: Optimizing HPLC Parameters for Asulam-Sodium Peak Resolution Welcome to the Asulam Analytical Support Portal Status: Operational Ticket: #ASU-Na-001 Assigned Specialist: Senior Application Scientist Executive Summ...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimizing HPLC Parameters for Asulam-Sodium Peak Resolution

Welcome to the Asulam Analytical Support Portal

Status: Operational Ticket: #ASU-Na-001 Assigned Specialist: Senior Application Scientist

Executive Summary: Asulam-sodium (the sodium salt of methyl [(4-aminophenyl)sulfonyl]carbamate) presents unique chromatographic challenges due to its amphoteric nature and high polarity. While the salt form is highly water-soluble, in an HPLC mobile phase, it dissociates immediately. Therefore, your chromatography actually analyzes the Asulam species , whose charge state is entirely dictated by your mobile phase pH, not the starting salt.

This guide addresses the three most common critical failures: Peak Tailing (Silanol interactions), Poor Retention (Polarity issues), and Impurity Resolution (specifically Sulfanilamide).

Module 1: The Core Protocol (Method Development)

User Question: "What is the standard starting point for Asulam-sodium analysis? My current C18 method shows no retention."

Technical Insight: Asulam has an acidic pKa of approximately 4.8 (sulfonylcarbamate group) and a weakly basic amine.

  • At neutral pH (7.0): Asulam exists as an anion (deprotonated). It will repel from the C18 stationary phase and elute near the void volume (

    
    ).
    
  • At acidic pH (< 3.0): The acidic group is protonated (neutral). This increases hydrophobicity, allowing interaction with the C18 chains and increasing retention (

    
    ).
    
Recommended Baseline Method

This protocol is derived from CIPAC and standard agricultural analysis methods [1, 2].

ParameterSpecificationRationale
Column C18 (L1), 250 x 4.6 mm, 5 µmProvides sufficient surface area for polar retention.
Mobile Phase A Water + 0.1% Formic Acid (or Phosphoric Acid to pH 3.0)Suppresses ionization of the acidic moiety, ensuring the molecule is neutral/hydrophobic.
Mobile Phase B Acetonitrile (ACN)ACN provides sharper peaks than Methanol for carbamates.
Flow Rate 1.0 mL/minStandard backpressure management.
Wavelength 270 nm (or 254 nm)Max absorbance for the aromatic sulfonamide ring.
Injection Vol 10 - 20 µLKeep low to prevent peak broadening.
Workflow Visualization

The following decision tree outlines the logical flow for establishing the method.

MethodDevelopment Start Start: Asulam-Na Sample Dissociation Step 1: Dissociation (Na+ separates from Asulam-) Start->Dissociation pH_Check Decision: Mobile Phase pH Dissociation->pH_Check Neutral_pH pH > 5.0 (Anionic Form) pH_Check->Neutral_pH Incorrect Acidic_pH pH < 3.0 (Neutral Form) pH_Check->Acidic_pH Correct Result_Fail Result: Void Elution (No Retention) Neutral_pH->Result_Fail Result_Success Result: Retention on C18 Acidic_pH->Result_Success Optimization Step 2: Optimize Organic % Result_Success->Optimization

Figure 1: Logic flow for selecting mobile phase pH. Success depends on protonating the Asulam anion to its neutral form.

Module 2: Troubleshooting Peak Tailing

User Question: "My Asulam peak has a tailing factor (


) > 1.5. Is my column dead?"

Technical Insight: Tailing in Asulam analysis is rarely due to column death (unless the column is old). It is usually caused by secondary silanol interactions . The free amine on the Asulam molecule interacts with residual acidic silanol groups (


) on the silica support.

Troubleshooting Matrix:

Probable CauseMechanismCorrective Action
Silanol Activity Basic amine binds to acidic silanols.1. Use a "Base Deactivated" (End-capped) C18 column.2. Add 25mM Triethylamine (TEA) to the mobile phase (competes for silanol sites).
Wrong pH Partial ionization causes mixed-mode retention.Lower pH to < 3.0 to ensure 100% protonation of the acidic group.
Column Overload Saturation of stationary phase.Dilute sample or reduce injection volume (e.g., from 20µL to 5µL).
Dead Volume Pre-column void.Check fittings and guard column.[1] Reverse flush column if permitted.

Module 3: Resolution & Impurity Separation

User Question: "I cannot separate Asulam from Sulfanilamide (impurity). They co-elute."

Technical Insight: Sulfanilamide is the primary degradation product and precursor. It is significantly more polar than Asulam. If they co-elute, your mobile phase is likely too strong (too much organic solvent) at the start of the run.

Resolution Protocol: To separate these species, you must exploit the hydrophobicity difference. Asulam is more hydrophobic than Sulfanilamide.

  • Switch to Gradient Elution:

    • 0-5 min: 95% Water (pH 3.0) / 5% ACN. (Holds Asulam, elutes polar Sulfanilamide).

    • 5-20 min: Ramp to 50% ACN. (Elutes Asulam).[2][3][4][5]

    • 20-25 min: Wash with 90% ACN.

  • Verify Resolution (

    
    ): 
    Use the USP resolution equation to validate the separation:
    
    
    
    
    Target
    
    
    for robust quantification.
Impurity Separation Logic

ResolutionLogic Sample Mixture: Asulam + Sulfanilamide Isocratic Isocratic High Organic (>15% ACN) Sample->Isocratic Gradient Gradient Start (5% ACN) Sample->Gradient Coelution Co-elution (Poor Rs) Isocratic->Coelution Analytes move too fast Separation Separation Achieved Sulfanilamide elutes first Gradient->Separation Retains Asulam longer

Figure 2: Impact of solvent strength on the resolution of Asulam and its polar impurity Sulfanilamide.

Module 4: Sample Preparation for the Salt Form

User Question: "Since I am using the Sodium salt, do I need to dissolve it in buffer?"

Technical Insight: Asulam-sodium is highly soluble in water, but Asulam (acid) has lower solubility.

  • Dissolution Solvent: Do not dissolve pure Asulam-sodium in 100% Acetonitrile; it may precipitate. Use Water or Mobile Phase A.[1][3]

  • pH Shock: When you inject the neutral salt solution into an acidic mobile phase, the Asulam-sodium instantly converts to Asulam (acid). If the concentration is too high (>1 mg/mL), the acid form might precipitate inside the injector or at the column head, causing "split peaks."

Protocol:

  • Dissolve Asulam-sodium in Water .

  • Dilute 1:1 with Mobile Phase A (Acidic buffer).

  • Filter through a 0.45 µm PTFE or Nylon filter before injection.

References

  • Vertex AI Search. (2024). Identification and Characterization of Asulam Impurities in Self Made Bulk Batch Synthesis and Quantification by RP-HPLC Method. Journal of AOAC International. 6

  • Journal of Food and Drug Analysis. (2020). High Performance Chromatographic Determination of Asulam Residue in Agricultural Products. 5[4]

  • Waters Corporation. (2021). Troubleshooting Peak Shape Problems in HPLC. 7

  • Phenomenex. (2024).[1] HPLC Troubleshooting Mini Guide - Peak Issues.

Sources

Troubleshooting

Asulam-sodium Spray Drift Reduction: A Technical Support Guide for Researchers

Prepared by a Senior Application Scientist This technical support center provides in-depth guidance for researchers, scientists, and drug development professionals on strategies to mitigate spray drift during the applica...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by a Senior Application Scientist

This technical support center provides in-depth guidance for researchers, scientists, and drug development professionals on strategies to mitigate spray drift during the application of Asulam-sodium. This guide moves beyond generic advice to offer a detailed understanding of the physicochemical principles governing spray drift, troubleshooting for common experimental issues, and robust protocols for quantifying and validating drift reduction strategies.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding Asulam-sodium and spray drift.

Q1: What is Asulam-sodium and why is spray drift a concern?

A: Asulam-sodium is the sodium salt of Asulam, a selective, systemic carbamate herbicide used for post-emergence control of various weeds.[1][2] It is formulated as a soluble liquid concentrate and is highly soluble in water.[1] Spray drift, the unintentional airborne movement of pesticide droplets to non-target areas, is a significant concern because Asulam can cause damage to sensitive non-target plants.[3] Regulatory bodies like the EPA have noted concerns about off-target damage from Asulam application, making drift management crucial for experimental accuracy and environmental safety.

Q2: What are the primary factors influencing Asulam-sodium spray drift?

A: Spray drift is a complex phenomenon governed by the interplay of several factors. These can be broadly categorized as:

  • Droplet Size Spectrum: This is the most critical factor. Smaller droplets (<150 µm) are highly susceptible to wind and can remain airborne for extended periods, leading to drift.

  • Equipment and Application Parameters: Nozzle type, spray pressure, boom height, and application speed all significantly impact the droplet size spectrum.

  • Meteorological Conditions: Wind speed and direction are paramount. Additionally, temperature and relative humidity affect droplet evaporation rates, and temperature inversions can lead to unpredictable, long-distance drift.

  • Spray Solution Properties: The viscosity and surface tension of the Asulam-sodium spray solution, including any adjuvants, influence how droplets are formed during atomization.

Q3: Can adjuvants eliminate the risk of Asulam-sodium spray drift?

A: While certain adjuvants, known as drift retardants, can help reduce the number of fine, drift-prone droplets by increasing the viscosity of the spray solution, they do not eliminate the risk of drift entirely. Their performance can be inconsistent. A comprehensive drift management strategy should focus on an integrated approach that includes proper nozzle selection, optimal application parameters, and careful monitoring of weather conditions, rather than relying solely on adjuvants.

Q4: Are there specific nozzle types recommended for reducing Asulam-sodium drift?

A: Yes, low-drift nozzles, such as air-induction (AI) or venturi nozzles, are highly recommended. These nozzles are engineered to produce a coarser droplet spectrum with fewer fine droplets compared to standard flat-fan nozzles operating at the same pressure. This is achieved by drawing air into the nozzle body, which is then mixed with the spray liquid, resulting in larger, air-filled droplets that are less susceptible to drift.

Section 2: Troubleshooting Guide

This section provides a problem-and-solution framework for specific issues researchers may encounter during Asulam-sodium application experiments.

Problem 1: Inconsistent results or off-target effects observed in experiments.

Underlying Cause: Uncontrolled spray drift is a likely culprit, leading to unintended exposure of control plots or surrounding sensitive flora. This compromises the integrity of experimental data.

Troubleshooting Workflow:

  • Verify Application Parameters:

    • Nozzle Selection: Confirm that low-drift nozzles (e.g., air-induction) were used.

    • Operating Pressure: Ensure the pressure is within the manufacturer's recommended range for the selected nozzle to produce a coarse droplet spectrum. Higher pressures generally create finer droplets.

    • Boom Height: The boom should be set at the lowest possible height that still allows for proper spray pattern overlap.

  • Assess Meteorological Data:

    • Review wind speed and direction records from the time of application. Applications should be avoided when wind is blowing towards sensitive areas. Ideal conditions are a gentle but steady breeze of 2-10 mph.

    • Check for temperature inversions. These conditions, characterized by calm air and clear skies, can trap fine spray particles and cause them to move long distances. Applications should not occur during a temperature inversion.

  • Evaluate Spray Solution:

    • Consider the potential impact of tank-mixed partners or adjuvants on the spray solution's physical properties.

Corrective Action & Validation Protocol: Implement a systematic approach to nozzle selection and spray solution characterization as detailed in the protocols below. It is crucial to quantify the droplet spectrum produced by your specific setup.

Problem 2: Suspected drift but lack of quantitative evidence.

Underlying Cause: Visual assessment of drift is unreliable. Quantitative measurement is necessary to confirm and quantify the extent of off-target movement.

Troubleshooting Workflow:

  • Implement a Drift Measurement Protocol:

    • Utilize a standardized field or wind tunnel protocol to collect quantitative data on spray drift deposition. The ISO 22866 standard provides a robust framework for field measurements.[4][5][6]

  • Analytical Quantification:

    • Employ a validated analytical method, such as High-Performance Liquid Chromatography (HPLC), to quantify the amount of Asulam-sodium deposited on drift collectors.[7]

Corrective Action & Validation Protocol: Follow the detailed experimental protocols in Section 3 for quantifying spray drift and characterizing your spray solution.

Section 3: Experimental Protocols

As a Senior Application Scientist, I emphasize that robust, repeatable protocols are the cornerstone of credible research. The following methodologies provide a framework for evaluating and optimizing Asulam-sodium spray applications to minimize drift.

Protocol 3.1: Characterization of Asulam-sodium Spray Solution Properties

Objective: To determine the surface tension and viscosity of the prepared Asulam-sodium spray solution, as these properties directly influence droplet formation.

Rationale: Asulam-sodium is highly water-soluble, and its pure solution has a surface tension of 71.5 mN/m. The addition of adjuvants, such as non-ionic surfactants, will alter these properties. Understanding these changes is the first step in predicting the resulting droplet spectrum.

Materials:

  • Tensiometer (for surface tension measurement)

  • Rotational viscometer[8]

  • Asulam-sodium formulation

  • Selected adjuvants (e.g., non-ionic surfactant, drift retardant)

  • Deionized water

  • Appropriate laboratory glassware

Procedure:

  • Prepare the Asulam-sodium spray solution at the desired concentration in deionized water.

  • Measure the surface tension of the solution using a tensiometer according to the instrument's operating instructions.

  • Measure the viscosity of the solution using a rotational viscometer.[8] Ensure the selected spindle and speed are appropriate for the expected viscosity range.

  • If using adjuvants, add them to the solution at the recommended rate and repeat the surface tension and viscosity measurements.

  • Record all measurements and note any significant changes from the baseline water and pure Asulam-sodium solution values.

Solution Typical Surface Tension (mN/m) Typical Viscosity (mPa·s)
Water~72.0~1.0
Asulam-sodium in Water71.5~1.0-1.2
Asulam-sodium + Non-ionic Surfactant30-40~1.1-1.5
Asulam-sodium + Drift Retardant Adjuvant40-50>2.0

Note: These are illustrative values. Actual measurements will vary based on concentration and specific adjuvants used.

Protocol 3.2: Droplet Size Spectrum Analysis

Objective: To quantify the droplet size distribution produced by different nozzle and pressure combinations with your Asulam-sodium spray solution.

Rationale: The Volume Median Diameter (VMD or Dv0.5) is a key metric, but understanding the percentage of fine droplets (<150 µm) is critical for drift assessment. Air induction nozzles are designed to minimize these "driftable fines".

Materials:

  • Laser diffraction instrument or other droplet size analyzer

  • Spray chamber or wind tunnel

  • Spray system with controllable pressure and nozzle mounts

  • Selected nozzles (e.g., standard flat-fan vs. air-induction)

  • Prepared Asulam-sodium spray solution

Procedure:

  • Set up the spray system in the spray chamber, ensuring the nozzle is positioned correctly relative to the laser analyzer's measurement zone.

  • Pressurize the system to the desired level and initiate spraying.

  • Use the droplet size analyzer's software to capture and analyze the droplet spectrum.

  • Record key metrics, including Dv0.1, Dv0.5 (VMD), Dv0.9, and the percentage of spray volume contained in droplets <150 µm.

  • Repeat the measurement for each nozzle and pressure combination you wish to evaluate.

Nozzle Type Pressure (PSI) Expected VMD (µm) Expected % Volume <150 µm ASABE Spray Quality
Standard Flat-Fan40250-35015-25%Medium
Air-Induction (AI)40400-600<5%Coarse to Very Coarse
Air-Induction (AI)80350-500<10%Medium to Coarse

Note: These are representative values. Your results will depend on the specific nozzle model and spray solution properties.

Protocol 3.3: Field Measurement of Spray Drift (Adapted from ISO 22866)

Objective: To quantify downwind drift deposition of Asulam-sodium under field conditions.

Rationale: This protocol provides a real-world validation of your chosen drift reduction strategy by measuring the actual amount of active ingredient that moves off-target.

Materials:

  • Calibrated field sprayer

  • Water-sensitive paper or other passive collectors (e.g., petri dishes, Mylar sheets)

  • Stakes or masts for deploying collectors at various heights and distances

  • Meteorological station to record wind speed/direction, temperature, and relative humidity

  • GPS for accurate site mapping

  • Sample containers for collector retrieval

  • HPLC or other suitable analytical instrument for Asulam quantification[7]

Procedure:

  • Site Selection: Choose a field with a uniform surface and a clear downwind area free of obstructions.

  • Collector Placement: Set up several lines of collectors perpendicular to the direction of spraying, at increasing distances downwind from the edge of the spray boom (e.g., 1m, 2.5m, 5m, 10m, 20m, 50m).

  • Meteorological Monitoring: Set up the weather station near the test area and begin recording data before, during, and after the application.[4]

  • Sprayer Operation: Calibrate the sprayer to the desired application rate. Conduct the spray run, ensuring a consistent speed and boom height.

  • Sample Collection: Carefully retrieve the collectors after the spray has settled, avoiding contamination. Place them in labeled containers.

  • Sample Extraction and Analysis:

    • Extract the Asulam-sodium from the collectors using a suitable solvent (e.g., acetonitrile-water mixture).

    • Quantify the amount of Asulam in the extract using a validated HPLC method.[7]

  • Data Analysis: Calculate the drift deposition at each downwind distance, typically expressed as a percentage of the application rate.

Section 4: Visualizing Key Concepts

Diagrams are essential tools for understanding complex relationships in spray drift management.

Drift_Factors cluster_Equipment Equipment & Settings cluster_Weather Meteorological Conditions cluster_Formulation Spray Solution Nozzle Nozzle Type (e.g., Air Induction) DropletSize Droplet Size Spectrum Nozzle->DropletSize Pressure Spray Pressure Pressure->DropletSize BoomHeight Boom Height BoomHeight->DropletSize Wind Wind Speed & Direction Drift Spray Drift Potential Wind->Drift TempHum Temperature & Humidity TempHum->Drift Inversion Temperature Inversion Inversion->Drift Viscosity Viscosity Viscosity->DropletSize SurfaceTension Surface Tension SurfaceTension->DropletSize DropletSize->Drift caption Key factors influencing spray drift potential. Troubleshooting_Workflow Start Problem: Suspected Off-Target Drift Check_Equipment Step 1: Review Application Equipment & Settings Start->Check_Equipment Initial Investigation Check_Weather Step 2: Analyze Meteorological Data Check_Equipment->Check_Weather Quantify_Drift Step 3: Implement Drift Measurement Protocol (ISO 22866) Check_Weather->Quantify_Drift If drift is still suspected Analyze_Sample Step 4: Quantify Asulam on Collectors (e.g., HPLC) Quantify_Drift->Analyze_Sample Optimize Step 5: Optimize Parameters (Nozzle, Pressure, Adjuvant) Analyze_Sample->Optimize Based on quantitative data Validate Step 6: Re-run & Validate Drift Reduction Optimize->Validate caption Troubleshooting workflow for drift investigation.

Caption: Troubleshooting workflow for drift investigation.

References

  • Asulam sodium (Ref: AE F102789) - AERU - University of Hertfordshire . AERU. [Link]

  • Asulam-sodium | C8H9N2NaO4S | CID 13389335 - PubChem . National Center for Biotechnology Information. [Link]

  • Unveiling the Role of Nonionic Surfactants in Enhancing Cefotaxime Drug Solubility: A UV-Visible Spectroscopic Investigation in Single and Mixed Micellar Formulations . MDPI. [Link]

  • Asulam | C8H10N2O4S | CID 18752 - PubChem . National Center for Biotechnology Information. [Link]

  • Electroanalytical Study of the Pesticide Asulam . SciSpace. [Link]

  • Aqueous formulations of asulam - Google Patents.
  • Spray Droplet Analysis of Air Induction Nozzles . Carl and Melinda Helwig Department of Biological and Agricultural Engineering, Kansas State University. [Link]

  • High Performance Chromatographic Determination of Asulam Residue in Agricultural Products . Journal of Food and Drug Analysis. [Link]

  • A User's Guide to Droplet Size . TeeJet® Technologies. [Link]

  • ISO 22866:2005 Equipment for crop protection — Methods for field measurement of spray drift . International Organization for Standardization. [Link]

  • Droplet Spectrum Generated by Air Induction Nozzles Spraying Solutions Containing Adjuvants and a Tank Mixture of Glyphosate and Dicamba . ResearchGate. [Link]

  • Determination of Surfactant Solution Viscosities with a Rotational Viscometer . New Jersey Institute of Technology. [Link]

  • Spray drift measurements to evaluate the Belgian drift mitigation measures in field crops . Ghent University. [Link]

  • Assessing Spray Droplet Spectra to Develop Spray Technologies for Precision Pesticide Applications . University of Georgia. [Link]

  • Spray drift data guideline . Australian Pesticides and Veterinary Medicines Authority. [Link]

  • Experimental methods to evaluate herbicides behavior in soil . Weed Control Journal. [Link]

  • The Effect of Mixed Surfactants on Viscosity, pH and Stability of Synthesized Liquid Soaps . MDPI. [Link]

  • Droplet size spectra and drift effect of two phenmedipham formulations and four adjuvants mixtures . ORBi - University of Liège. [Link]

  • Sustainable Water Monitoring via Analytical Techniques and Protocols Applied in the Assessment of Organochlorine Pesticides . MDPI. [Link]

  • A field spray drift study to determine the downwind effects of isoxaflutole herbicide to nontarget plants . National Institutes of Health. [Link]

Sources

Optimization

Technical Support Center: Managing Asulam-Sodium Resistance

Introduction: The Asulam Paradox Asulam-sodium (Methyl [(4-aminophenyl)sulfonyl]carbamate) is a unique Group 18 (WSSA) herbicide. Unlike the ubiquitous ALS or EPSPS inhibitors, Asulam targets 7,8-dihydropteroate synthase...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Asulam Paradox

Asulam-sodium (Methyl [(4-aminophenyl)sulfonyl]carbamate) is a unique Group 18 (WSSA) herbicide. Unlike the ubiquitous ALS or EPSPS inhibitors, Asulam targets 7,8-dihydropteroate synthase (DHPS) , a critical enzyme in the folate biosynthesis pathway.

The Challenge: True genetic resistance to Asulam in plants is historically rare compared to glyphosate or triazine resistance. Consequently, reported "failures" are frequently misdiagnosed. This guide distinguishes between application failure (common) and evolved resistance (emerging), providing a rigorous validation framework.

Module 1: Diagnostic & Detection (The "Is it Resistance?" Phase)

Before initiating molecular sequencing, you must rule out physiological constraints. Asulam is highly sensitive to environmental conditions.

FAQ: Field Diagnostics

Q: The weeds are stunned but recovering. Is this metabolic resistance? A: Likely not. This is the classic "Asulam Stasis." Asulam is bacteriostatic (or "plant-static"). It depletes the folate pool, which stops cell division but does not immediately kill existing tissue.

  • Troubleshooting: Check the temperature during application. Asulam efficacy drops significantly below 15°C (59°F) because active phloem transport is required to move the drug to the meristem.

Q: I see chlorosis in the new leaves, but the plant survived. Why? A: This indicates successful translocation but insufficient dosage or sequestration.

  • Mechanism: Asulam competes with p-aminobenzoic acid (pABA).[1] If the plant has high stored folate reserves or upregulates pABA production (a known resistance mechanism in bacteria), it can outcompete the herbicide.

Protocol 1.1: The "Quick-Test" Seed Bioassay

Use this to rapidly screen populations before full-scale pot trials.

Objective: Determine if seeds from survivors possess heritable resistance.

  • Substrate Preparation: Prepare 0.6% agar containing Asulam-sodium at discriminating concentrations (0, 1, 5, and 10 mg/L).

  • Seed Sterilization: Surface sterilize seeds (e.g., Rumex or Amaranthus) in 2% bleach for 5 mins; rinse x3 with dH2O.

  • Incubation: Plate 20 seeds per petri dish. Incubate at 25°C/15°C (day/night) with 12h photoperiod.

  • Assessment (14 Days):

    • Susceptible: Radicle emerges but cotyledons typically bleach or fail to expand.

    • Resistant: Healthy root elongation and green cotyledon expansion.

Module 2: Molecular & Mechanistic Troubleshooting (The "Why?" Phase)

If Module 1 confirms resistance, you must identify the mechanism.

Visualizing the Target: The Folate Pathway

Asulam acts as a structural analogue to pABA (para-aminobenzoic acid).[1] It competitively inhibits DHPS, preventing the formation of dihydropteroate.[1][2]

FolatePathway Pteridine Pteridine Precursor DHPS Enzyme: DHPS (7,8-dihydropteroate synthase) Pteridine->DHPS pABA p-aminobenzoic acid (pABA) pABA->DHPS Substrate Asulam Asulam-sodium (Inhibitor) Asulam->DHPS Competitive Inhibition DHP 7,8-Dihydropteroate DHPS->DHP Catalysis Folate Tetrahydrofolate (Essential for DNA/AA synthesis) DHP->Folate Downstream Steps

Figure 1: Mechanism of Action. Asulam mimics pABA, blocking the DHPS active site.[1] Resistance occurs if DHPS mutates (preventing binding) or if pABA is overproduced.

FAQ: Molecular Analysis

Q: We sequenced the sul gene but found no mutations. What now? A: In plants, the gene encoding DHPS is often fused with HPPK (HPPK-DHPS).

  • Action: Ensure you are sequencing the eukaryotic plant gene, not looking for bacterial sul1/sul2 markers unless investigating horizontal transfer (rare in weeds).

  • Search Target: Look for point mutations in the pABA-binding pocket. In homologous bacterial systems, mutations at highly conserved residues (e.g., within the specific "loop" regions of the enzyme) confer sulfonamide resistance [1].

Q: Can we test for metabolic resistance (Non-Target Site Resistance)? A: Yes. Asulam can be metabolized via N-glycosylation or conjugation.

  • Experiment: Use Cytochrome P450 inhibitors (e.g., Malathion) in a synergistic assay.

    • Treatment A: Asulam alone.

    • Treatment B: Asulam + Malathion (1000 g ai/ha).

    • Result: If Treatment B kills the "resistant" weed, the resistance is metabolic (mediated by P450s).

Module 3: Application Optimization & Mitigation

Data: Optimization Matrix

Table 1: Troubleshooting Application Failures

ParameterOptimal RangeFailure ModeCorrective Action
Temperature 18°C - 28°C< 15°CWait for warmer weather; Asulam requires active translocation.
Plant Stage Rosette / 2-4 LeafBolting / FloweringEfficacy drops 60% post-bolting. Increase rate or tank mix.
Adjuvant Non-Ionic Surfactant (0.25% v/v)No SurfactantPoor cuticle penetration. Asulam is highly water-soluble and rolls off waxy leaves (Rumex).
Rainfastness > 4 HoursRain < 3 HoursWash-off. Re-application may be required (check label).
Protocol 3.1: The "Rescue" Tank Mix

For confirmed resistant populations or difficult stages.

Warning: Asulam is chemically distinct. Avoid mixing with low pH products which can precipitate the sodium salt.

  • Partner Selection: Do not pair with other folate inhibitors. Rotate to:

    • Group 4 (Auxins): Fluroxypyr or Triclopyr (excellent for Rumex).

    • Group 1 (ACCase): If targeting grasses like Poa.

  • Synergy Test:

    • Mix Asulam (full rate) + Partner (75% rate).

    • Observe for antagonism (e.g., rapid leaf burn from the partner preventing Asulam translocation). Asulam needs live tissue to move.

References

  • Structural Basis of Sulfa Drug Resistance. (2012). Science. Describes the mechanism of DHPS inhibition and resistance mutations in homologous systems.

  • Asulam Mode of Action & Technical Profile. (2023). Hertfordshire PPDB. Detailed chemical and toxicological data.

  • Detecting Herbicide Resistance: Guidelines. (2021). AHDB. Standardized protocols for pot and seed bioassays.

  • Spinach Weed Management & Asulam. (2023).[3] PNW Pest Management Handbooks. Specific application rates and environmental constraints for spinach crops.

Sources

Troubleshooting

Technical Support Center: Asulam-Sodium Stability &amp; Optimization

[1] Core Principles of Asulam-Sodium Stability Asulam-sodium (Methyl sulfanilylcarbamate sodium salt) is the water-soluble salt of the carbamate herbicide Asulam.[1] While the sodium salt confers excellent aqueous solubi...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Core Principles of Asulam-Sodium Stability

Asulam-sodium (Methyl sulfanilylcarbamate sodium salt) is the water-soluble salt of the carbamate herbicide Asulam.[1] While the sodium salt confers excellent aqueous solubility compared to the parent acid, it introduces specific stability challenges related to hydrolytic cleavage and photolytic degradation .[1]

The stability of your stock solution rests on three non-negotiable pillars:

  • pH Maintenance: The carbamate linkage is susceptible to acid hydrolysis.[1]

  • Photon Shielding: The sulfonamide moiety is UV-labile.[1]

  • Thermal Regulation: High temperatures accelerate hydrolysis; extreme cold can induce irreversible precipitation in high-concentration stocks.[1]

Preparation & Solubility Optimization

Q: What is the optimal solvent and concentration for a "Master Stock" solution?

A: Unlike the parent Asulam (which requires organic solvents like methanol or acetone), Asulam-sodium is highly water-soluble (>600 g/L at 20°C).[1]

  • Recommended Solvent: Nuclease-free water buffered to pH 7.0 – 8.0 .[1]

    • Why? Unbuffered water absorbs atmospheric CO₂, causing pH to drift acidic (pH ~5.5).[1] Asulam-sodium hydrolyzes rapidly at pH < 5 (DT₅₀ < 1 day at pH 4).[1]

  • Recommended Buffer: 10 mM Phosphate Buffer (pH 7.[1]5) or Tris-HCl (pH 8.0).[1]

  • Target Concentration: 10 mg/mL to 100 mg/mL.

    • Note: While solubility allows for higher concentrations, keeping stocks

      
       100 mg/mL prevents "crashing out" (precipitation) during freeze-thaw cycles.[1]
      
Q: My stock solution has precipitated after thawing. Can I redissolve it?

A: Yes, but proceed with caution.

  • Diagnosis: If the precipitate is white/crystalline, it is likely the salt crashing out due to the common ion effect or temperature drop.[1]

  • Resolution: Warm the vial to 37°C in a water bath and vortex intermittently for 5 minutes.

  • Critical Check: If the solution remains cloudy or if the precipitate is yellow/brown , degradation has occurred (formation of sulfanilamide or oxidation products).[1] Discard immediately.

Environmental Stressors & Storage[1]

Q: Why did my clear stock solution turn yellow?

A: This indicates photodegradation or oxidation .[1] Asulam contains an aniline moiety (primary aromatic amine).[1] Upon exposure to UV light or oxygen, the carbamate bond cleaves, releasing sulfanilamide .[1] Further oxidation of the amine group leads to azo-dimerization, resulting in yellow-to-brown discoloration.[1]

  • Prevention: Always store stock solutions in amber glass vials or wrap tubes in aluminum foil.

  • Impact: Sulfanilamide has different biological activity and toxicity profiles compared to Asulam.[1] A yellow solution is a compromised reagent.[1]

Q: Can I autoclave Asulam-sodium stock solutions?

A: ABSOLUTELY NOT. Carbamates are thermally unstable.[1] Autoclaving (121°C, 15 psi) will induce rapid hydrolysis, cleaving the molecule into sulfanilamide, methanol, and CO₂.[1]

  • Correct Sterilization Protocol:

    • Prepare the solution in a biological safety cabinet.[1]

    • Use a 0.22 µm PES (Polyethersulfone) or PVDF syringe filter.[1]

    • Avoid Nylon filters, which can bind certain small molecules and reduce effective concentration.[1]

Experimental Workflow & Troubleshooting

Visualizing the Stability Logic

The following diagram illustrates the degradation pathways and the critical control points (CCPs) required to prevent them.

AsulamStability Stock Asulam-Sodium Stock Solution Acid Acidic pH (< 5.0) (e.g., Unbuffered Water) Stock->Acid Exposure Heat Heat (> 50°C) (e.g., Autoclaving) Stock->Heat Exposure Light UV/Vis Light (e.g., Clear Vials) Stock->Light Exposure Hydrolysis Hydrolysis of Carbamate Linkage Acid->Hydrolysis Heat->Hydrolysis Photolysis Photolytic Cleavage Light->Photolysis Breakdown Degradation Products: Sulfanilamide + Methanol + CO₂ Hydrolysis->Breakdown Photolysis->Breakdown Result Loss of Herbicide Activity & Toxicity Change Breakdown->Result

Figure 1: Degradation pathways of Asulam-sodium demonstrating the causality between environmental stressors (pH, Heat, Light) and chemical breakdown.[1]

Troubleshooting Table: Common Experimental Issues
SymptomProbable CauseMechanismCorrective Action
Precipitation Temp.[1] Shock / High Conc.[1]Solubility limit reached at 4°C/-20°C.Warm to 37°C. If persistent, dilute to <50 mg/mL.[1]
Yellowing PhotodegradationCleavage of carbamate bond; oxidation of aniline.[1]Discard. Switch to amber vials.
Loss of Potency Acidic MediaHydrolysis in media with pH < 5.[1]5.Add stock to media after pH adjustment/autoclaving.
pH Drift CO₂ AbsorptionUnbuffered water absorbs CO₂, lowering pH.[1]Prepare stock in 10 mM Phosphate Buffer (pH 7.5) .

In-Application FAQ

Q: I am adding Asulam-sodium to plant tissue culture media. When should I add it?

A: Add it post-autoclave , once the media has cooled to approximately 45-50°C.[1]

  • Reasoning: Asulam is heat-labile.[1] Adding it before autoclaving will destroy a significant fraction of the active compound.[1]

  • pH Warning: Plant media often has a pH of 5.6 – 5.[1]8. While Asulam is relatively stable here for days, long-term storage of liquid media containing Asulam is not recommended.[1] Pour plates immediately.

Q: How do I store the stock for long-term use (6+ months)?

A:

  • Aliquot: Divide into small volumes (e.g., 100 µL - 1 mL) to avoid freeze-thaw cycles.

  • Container: Use amber cryovials.

  • Temperature: Store at -20°C .

  • Stability Check: Before using an old aliquot, check for clarity. If unsure, run a simple UV-Vis scan.[1] Asulam has an absorption max around 270-290 nm.[1] Significant shifts or new peaks indicate degradation.[1]

References

  • PubChem. (n.d.).[1] Asulam-sodium | C8H9N2NaO4S.[1] National Center for Biotechnology Information.[1] Retrieved October 26, 2023, from [Link][1]

  • University of Hertfordshire. (2023).[1] Asulam sodium - PPDB: Pesticide Properties DataBase.[1] Retrieved from [Link]

Sources

Optimization

Technical Support Center: Asulam-sodium Formulation &amp; Adjuvant Optimization

Introduction Welcome to the Technical Support Center. This guide addresses the physicochemical challenges inherent to Asulam-sodium , a systemic carbamate herbicide targeting Dihydropteroate Synthase (DHPS).

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the Technical Support Center. This guide addresses the physicochemical challenges inherent to Asulam-sodium , a systemic carbamate herbicide targeting Dihydropteroate Synthase (DHPS).

Asulam-sodium is highly water-soluble (


), making it thermodynamically stable in aqueous solution but kinetically challenged when interacting with waxy cuticles (e.g., Pteridium aquilinum or Rumex spp.). The formulation scientist's paradox here is simple: The properties that make Asulam stable in the bottle (high polarity) are exactly what prevent it from entering the leaf. 

This guide moves beyond basic "mix-and-spray" instructions. We will troubleshoot the causality of formulation failures—from crystal growth in cold storage to ionic antagonism in the spray tank.

Module 1: Physical Stability & Compatibility

Troubleshooting Phase Separation and Crystallization

User Query: "My formulation passes the initial visual check, but after 48 hours at 5°C, I see needle-like crystals or a cloudy precipitate. What is happening?"

The Science: Asulam-sodium is a salt.[1][2][3][4][5] In high-concentration Soluble Liquid (SL) formulations (~400 g/L), the ionic strength is massive.

  • Salting Out: High electrolyte concentrations dehydrate the surfactant chains. If you use a standard non-ionic surfactant (NIS) with a low cloud point, the salt "steals" the water, forcing the surfactant out of solution.

  • Crystal Nucleation: Asulam has a steep solubility curve. At low temperatures, supersaturation occurs. Without a crystal growth inhibitor, nucleation sites (dust, impurities) trigger rapid crystal growth (Ostwald Ripening).

Troubleshooting Protocol: The Freeze-Thaw Stress Test Do not rely on room temperature stability. You must stress the thermodynamic equilibrium.

  • Prepare: 100mL aliquots of Asulam-sodium (40% w/v) + Surfactant candidates.

  • Cycle: Place in -10°C for 24 hours, then 25°C for 24 hours. Repeat 3 times.

  • Analyze:

    • Pass: Clear, single phase.

    • Fail (Cloudy): Surfactant incompatibility (Salting out). Solution: Switch to high-electrolyte tolerant surfactants like Alkyl Polyglucosides (APGs) or Phosphate Esters .

    • Fail (Crystals): Nucleation. Solution: Add anti-nucleation agents (e.g., Propylene Glycol or specific polymeric dispersants).

Visualizing the Stability Workflow

StabilityWorkflow Start Adjuvant Selection Mix High Shear Mixing (Asulam Na + Adjuvant) Start->Mix Stress Freeze-Thaw Cycle (-10°C / +25°C) Mix->Stress Check Visual Inspection Stress->Check Pass Proceed to Bio-Efficacy Check->Pass Clear FailCloud Cloudy/Separation: Salt Incompatibility Check->FailCloud Phase Sep FailCryst Crystals: Nucleation Issue Check->FailCryst Precipitate FailCloud->Start Select APG/Phosphate Ester FailCryst->Start Add Glycol/Polymer

Caption: Iterative workflow for screening adjuvant compatibility against high-electrolyte Asulam-sodium backgrounds.

Module 2: Bio-Efficacy & Uptake Optimization

Troubleshooting Poor Wetting and Cuticular Penetration

User Query: "The spray droplets are bouncing off Bracken fronds. Increasing the surfactant concentration isn't helping efficacy. Why?"

The Science: Bracken fern (Pteridium) has a crystalline wax layer that is highly hydrophobic.

  • The HLB Trap: Asulam is hydrophilic. If you use a lipophilic surfactant (Low HLB < 8), it will wet the leaf well but may trap the Asulam in the surfactant micelle, preventing diffusion into the water-filled apoplast.

  • Dynamic Surface Tension (DST): Static surface tension is irrelevant for spraying. You need a surfactant that lowers tension fast (within milliseconds of nozzle exit) to prevent droplet bounce.

Optimization Guide: The HLB Sweet Spot For Asulam-sodium, you need a "bridge" surfactant—one that wets the wax but remains water-soluble enough to carry the active ingredient.

ParameterRecommended RangeRationale
Surfactant HLB 12 - 15 High enough to solubilize Asulam; low enough to wet wax.
Surfactant Type Ethoxylated Tallow Amines (Traditional) or Organosilicones (Modern)Tallow amines disrupt the cuticle; Organosilicones provide "super-spreading" (0° contact angle).
Concentration 0.25% - 0.5% v/v Below 0.1% is insufficient for coverage; above 0.5% risks runoff (droplets coalesce and roll off).

Experimental Protocol: Contact Angle & Retention

  • Substrate: Use real target leaves (Bracken) or Parafilm (as a standardized hydrophobic surface).

  • Application: Apply 2µL droplet via micropipette.

  • Measure:

    • Contact Angle (

      
      ): Target 
      
      
      
      .
    • Wetted Area: Calculate spread factor.

  • Critical Check: If

    
     (super-wetting), check for "run-off" potential. If the liquid spreads too fast, it may run off the leaf tip before absorption occurs.
    

Module 3: Field Antagonism (Water Quality)

Troubleshooting Hard Water Failure

User Query: "Our greenhouse trials were perfect, but field trials in regions with hard water showed a 30% drop in efficacy. Is the product degrading?"

The Science: It is likely not degradation, but ionic antagonism .

  • Chelation: Hard water cations (

    
    , 
    
    
    
    ,
    
    
    ) bind to the anionic Asulam molecule.
  • Complexation: This forms a Calcium-Asulam complex which is biologically inert and cannot penetrate the cuticle.

  • Mechanism: Asulam must remain in its sodium-salt or dissociated acid form to inhibit DHPS.

The Solution: Ammonium Sulfate (AMS) Sequestration You must condition the water before adding the herbicide.

Reaction Pathway:




Visualizing the Mode of Action & Antagonism

MOA Spray Spray Droplet (Asulam + Ca++) Antagonism Antagonism: Ca-Asulam Complex formed Spray->Antagonism No AMS AMS Add Ammonium Sulfate (Water Conditioner) Spray->AMS Optimization Cuticle Leaf Cuticle Penetration Antagonism->Cuticle Blocked Sequester Ca sequestered as CaSO4 Asulam-NH4 formed AMS->Sequester Sequester->Cuticle Enhanced Uptake Phloem Phloem Translocation (Source to Sink) Cuticle->Phloem Target Target Site: DHPS Enzyme Inhibition Phloem->Target

Caption: Mechanism of hard water antagonism and the restorative function of Ammonium Sulfate (AMS).

References

  • United Phosphorus Ltd (UPL). Asulox® Label and Technical Information. (Asulam-sodium commercial standard).[1]

  • Hess, F. D., & Foy, C. L. (2000). Interaction of surfactants with plant cuticles. Weed Technology. (Foundational text on surfactant-cuticle physics).
  • Purdue University Extension. (2019). Combating Hard Water Antagonism of Postemergence Herbicides.

  • National Institutes of Health (NIH). Asulam-sodium Compound Summary. PubChem Database.[1][2]

  • ResearchGate. Influence of Surfactant HLB Values on Pesticide Penetration. (Recent data on HLB optimization for hydrophilic actives).

Disclaimer: This guide is for research and development purposes. Always verify local regulatory approvals (EPA/EFSA) regarding specific adjuvant allowances in your region.

Sources

Troubleshooting

Asulam-Sodium Selectivity Enhancement: A Technical Support Guide for Researchers

Welcome to the technical support center for improving the selectivity of Asulam-sodium. This guide is designed for researchers, scientists, and professionals in drug and herbicide development.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for improving the selectivity of Asulam-sodium. This guide is designed for researchers, scientists, and professionals in drug and herbicide development. Here, we move beyond standard protocols to delve into the nuanced science of optimizing Asulam-sodium's efficacy on target weeds while ensuring crop safety. Our approach is rooted in a deep understanding of the herbicide's mechanism of action and the various factors that influence its performance in complex biological systems.

Understanding Asulam-Sodium: A Mechanistic Overview

Asulam-sodium is a selective, systemic carbamate herbicide.[1] Its efficacy hinges on its ability to be absorbed by the leaves, shoots, and roots of plants and translocated throughout the plant's system.[1] The primary mode of action is the inhibition of the enzyme dihydropteroate synthase (DHPS).[1][2] This enzyme is critical in the folic acid synthesis pathway in plants.[2] By blocking DHPS, Asulam-sodium prevents the production of folate, a vital component for DNA synthesis and cell division.[2] The resulting folate deficiency leads to a cessation of growth and ultimately, the death of susceptible plants.[2]

It is this targeted enzymatic inhibition that forms the basis of Asulam-sodium's herbicidal activity. However, achieving selectivity—the differential effect between crop and weed—is a multifaceted challenge influenced by genetics, environment, and application technique.

graph "Asulam_Sodium_Mechanism_of_Action" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", color="#4285F4", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

Asulam_Sodium [label="Asulam-Sodium", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Plant_Uptake [label="Plant Uptake\n(Leaves, Roots, Shoots)"]; Translocation [label="Systemic Translocation"]; DHPS [label="Dihydropteroate Synthase (DHPS) Enzyme", style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Folate_Synthesis [label="Folate Synthesis Pathway"]; Folate_Production [label="Folate Production", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; DNA_Synthesis [label="DNA Synthesis &\nCell Division"]; Plant_Growth [label="Plant Growth"]; Weed_Death [label="Weed Death", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

Asulam_Sodium -> Plant_Uptake; Plant_Uptake -> Translocation; Translocation -> DHPS [label="Inhibits"]; DHPS -> Folate_Synthesis [style=invis]; Folate_Synthesis -> Folate_Production; Folate_Production -> DNA_Synthesis; DNA_Synthesis -> Plant_Growth; Plant_Growth -> Weed_Death [label="Ceases"]; }

Caption: Mechanism of Action of Asulam-Sodium.

Troubleshooting Guide: Enhancing Selectivity in Your Experiments

This section addresses common issues encountered during the application of Asulam-sodium, providing scientifically grounded solutions.

Q1: I'm observing poor control of my target weed species. What are the likely causes and how can I troubleshoot this?

A1: Insufficient weed control is a frequent challenge and can stem from several factors. A systematic approach to troubleshooting is essential.

  • Environmental Conditions: Asulam-sodium's uptake and translocation are significantly influenced by the environment. High temperature (30°C) and high humidity (95%) have been shown to considerably stimulate both uptake and basipetal translocation.[3] Conversely, cool, dry conditions can reduce efficacy.

    • Troubleshooting:

      • Record environmental data (temperature, humidity, soil moisture) at the time of application.

      • If conditions were suboptimal, consider a follow-up application when conditions are more favorable.

      • For controlled environment studies, ensure optimal temperature and humidity levels are maintained post-application.

  • Weed Growth Stage: The age and physiological state of the weed play a crucial role. Uptake of Asulam-sodium declines markedly as fronds age.[3] Younger, actively growing weeds are generally more susceptible.

    • Troubleshooting:

      • Target applications to weeds at the recommended growth stage as per product labels or literature.

      • Ensure weeds are not under stress from drought or other factors, as this can reduce herbicide uptake.

  • Application Technique & Adjuvants: Inadequate spray coverage or poor absorption through the leaf cuticle can limit the amount of active ingredient reaching the target site. The addition of a surfactant has been shown to increase penetration by up to 30%.[3]

    • Troubleshooting:

      • Ensure spray equipment is properly calibrated to deliver the intended volume and droplet size.

      • Incorporate a suitable adjuvant, such as a non-ionic surfactant (NIS) or a crop oil concentrate (COC), into the spray solution to enhance spreading and penetration of the herbicide.[4] A screening experiment (see Experimental Protocols) can identify the most effective adjuvant for your specific weed-crop system.

  • Weed Resistance: While not extensively documented for Asulam-sodium, the potential for herbicide resistance in weed populations should always be considered, especially with repeated use of the same mode of action.[5]

    • Troubleshooting:

      • Review the herbicide application history of the experimental area.

      • If resistance is suspected, conduct a dose-response assay to confirm.

      • Employ integrated weed management strategies, including the rotation of herbicides with different modes of action.

Q2: I'm seeing signs of phytotoxicity in my crop. How can I improve crop safety?

A2: Crop injury indicates a loss of selectivity. The goal is to maximize herbicide delivery to the weed while minimizing exposure to the crop.

  • Biochemical Selectivity: The primary basis for selectivity in tolerant crops like sugarcane is differential metabolism. While susceptible weeds are unable to effectively metabolize Asulam-sodium, tolerant crops can break it down into non-toxic compounds before it can significantly inhibit DHPS.[6] In some cases, reduced translocation to sensitive growing points can also contribute to tolerance.[7]

    • Troubleshooting:

      • Verify that the crop variety being used is known to be tolerant to Asulam-sodium. Differences in tolerance among sugarcane varieties have been reported.[4]

      • Avoid applying Asulam-sodium to crops that are under stress (e.g., from drought, nutrient deficiency, or disease), as this can impair their ability to metabolize the herbicide.

  • Application Parameters: Over-application or spray drift can lead to crop injury.

    • Troubleshooting:

      • Calibrate application equipment meticulously to ensure the correct dose is applied.

      • Utilize drift-reducing nozzles and avoid spraying in windy conditions to prevent off-target movement.[8]

      • For directed applications, use shielded sprayers to minimize contact with crop foliage.

  • Tank-Mixing Incompatibility: Certain tank-mix partners can enhance the activity of Asulam-sodium on the crop, leading to a synergistic phytotoxic effect.[2]

    • Troubleshooting:

      • Always conduct a jar test to check for physical compatibility before tank-mixing.[9]

      • Consult literature or technical data sheets for known synergistic or antagonistic interactions.

      • When using a new tank-mix combination, conduct a small-scale test on a few plants to assess for any unexpected crop response.

Visual Symptoms of Asulam-Sodium Injury:

  • Susceptible Weeds: Initial symptoms, which may take several days to appear, include stunting and chlorosis (yellowing) of new growth.[1][10] This is followed by necrosis (tissue death) and eventual plant death.

  • Crop Phytotoxicity: In sensitive crops, symptoms can include stunting, chlorosis, and in severe cases, necrosis of the foliage. The pattern of injury can sometimes indicate the mode of exposure (e.g., uniform yellowing from root uptake versus spotting from spray drift).

Frequently Asked Questions (FAQs)

Q: What is the role of adjuvants in improving Asulam-sodium's selectivity?

A: Adjuvants primarily enhance the efficacy of Asulam-sodium on target weeds by improving spray deposition, retention, and penetration through the leaf cuticle.[9] While they don't directly alter the biochemical basis of selectivity within the plant, by increasing the herbicide's effectiveness on weeds, they can allow for the use of lower application rates, which in turn can reduce the risk of crop injury. The key is to select an adjuvant that provides maximum enhancement on the weed with minimal impact on the crop.

Q: Can I tank-mix Asulam-sodium with other herbicides?

A: Yes, tank-mixing is a common practice to broaden the weed control spectrum.[2] For example, tank-mixing Asulam-potassium with trifloxysulfuron has shown a synergistic effect in controlling johnsongrass in sugarcane.[2] However, antagonism can also occur, where the efficacy of one or both herbicides is reduced.[2] It is crucial to consult product labels and technical literature for recommended tank-mix partners and to always perform a jar test for physical compatibility.

Q: How do environmental factors impact the performance of Asulam-sodium?

A: As a systemic herbicide, the physiological state of the plant is paramount for Asulam-sodium's efficacy. Warm and humid conditions promote active plant growth, leading to better absorption and translocation of the herbicide to the target sites.[3] Conversely, cool, dry weather can cause plants to become hardened off, reducing herbicide uptake and movement, and resulting in diminished weed control.

Experimental Protocols

Protocol 1: Adjuvant Screening for Enhanced Asulam-Sodium Efficacy

Objective: To determine the optimal adjuvant and concentration for maximizing the efficacy of Asulam-sodium on a target weed species.

Materials:

  • Asulam-sodium formulation

  • A selection of adjuvants to be tested (e.g., non-ionic surfactant, crop oil concentrate, methylated seed oil)

  • Target weed species grown in uniform pots under controlled conditions

  • Calibrated laboratory spray chamber

  • Deionized water

  • Appropriate personal protective equipment (PPE)

Methodology:

  • Plant Preparation: Grow the target weed species to a consistent growth stage (e.g., 3-4 leaf stage) in a greenhouse or growth chamber.

  • Treatment Preparation:

    • Prepare a stock solution of Asulam-sodium at a concentration that provides suboptimal control (e.g., 50-70% efficacy) when applied alone. This will allow for the observation of enhancement by the adjuvants.

    • For each adjuvant, prepare a series of spray solutions containing the Asulam-sodium stock solution and the adjuvant at a range of concentrations (e.g., 0.1%, 0.25%, 0.5% v/v).

    • Include two control groups: an untreated control (sprayed with water only) and a positive control (sprayed with Asulam-sodium solution without any adjuvant).

  • Application:

    • Randomly assign treatments to the potted weeds, ensuring a sufficient number of replicates for each treatment (e.g., 4-6).

    • Apply the treatments using a calibrated laboratory spray chamber to ensure uniform coverage.

  • Incubation and Assessment:

    • Return the treated plants to the greenhouse or growth chamber and maintain optimal growing conditions.

    • Assess weed control at regular intervals (e.g., 7, 14, and 21 days after treatment) using a visual rating scale (0 = no effect, 100 = complete plant death).

    • At the final assessment, harvest the above-ground biomass, dry it in an oven, and weigh it to obtain a quantitative measure of efficacy.

  • Data Analysis: Analyze the visual ratings and biomass data using appropriate statistical methods (e.g., ANOVA followed by a means separation test) to identify the most effective adjuvant and concentration.

graph "Adjuvant_Screening_Workflow" { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", color="#34A853", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

Start [label="Start", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Plant_Prep [label="Prepare Uniform Weed Population"]; Treatment_Prep [label="Prepare Herbicide & Adjuvant Solutions"]; Application [label="Apply Treatments with Calibrated Sprayer"]; Incubation [label="Incubate Under Controlled Conditions"]; Assessment [label="Visual Assessment & Biomass Measurement"]; Analysis [label="Statistical Analysis of Data"]; Conclusion [label="Identify Optimal Adjuvant & Concentration", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

Start -> Plant_Prep; Plant_Prep -> Treatment_Prep; Treatment_Prep -> Application; Application -> Incubation; Incubation -> Assessment; Assessment -> Analysis; Analysis -> Conclusion; }

Caption: Workflow for Adjuvant Screening.
Protocol 2: Quantification of Asulam-Sodium in Plant Tissue by HPLC

Objective: To determine the concentration of Asulam-sodium in plant tissues to investigate uptake and translocation.

Materials:

  • Plant tissue samples (from treated and untreated plants)

  • Acetonitrile (HPLC grade)

  • Acetic acid

  • Water (HPLC grade)

  • Diethyl ether

  • Anhydrous sodium sulfate

  • Florisil and neutral alumina solid phase extraction (SPE) cartridges

  • Rotary evaporator

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • Asulam-sodium analytical standard

Methodology:

This protocol is a summary of established methods. Please refer to detailed analytical literature for specific parameters.

  • Extraction:

    • Homogenize a known weight of plant tissue.

    • Extract Asulam-sodium with a solution of 0.1% acetic acid in acetonitrile, followed by acetone, water, and diethyl ether.

  • Cleanup:

    • Dehydrate the combined diethyl ether filtrates with anhydrous sodium sulfate and concentrate using a rotary evaporator.

    • Further purify the extract using florisil and neutral alumina SPE cartridges to remove interfering compounds.

  • Analysis:

    • Analyze the cleaned-up extract using an HPLC system equipped with a suitable column and a UV detector.

    • Quantify the amount of Asulam-sodium by comparing the peak area in the sample to a calibration curve prepared from the analytical standard.

Data Summary

ParameterConditionEffect on Asulam-SodiumReference
Temperature High (e.g., 30°C)Increased uptake and translocation[3]
Humidity High (e.g., 95%)Increased uptake and translocation[3]
Adjuvant Non-ionic surfactant (0.1%)Increased penetration by up to 30%[3]
Tank-Mix Partner TrifloxysulfuronSynergistic effect on johnsongrass[2]

References

  • Electroanalytical Study of the Pesticide Asulam. SciSpace. Available at: [Link].

  • Studies on the mode of action of asulam in bracken (Pteridium aquilinum L. Kuhn) I. Absorption and translocation of [14C] asulam. ResearchGate. Available at: [Link].

  • Asulam-sodium | C8H9N2NaO4S | CID 13389335. PubChem. Available at: [Link].

  • Asulam sodium (Ref: AE F102789). AERU - University of Hertfordshire. Available at: [Link].

  • Some patterns of herbicide and growth regulator intake, persistence, and distribution in sugarcane. PubMed. Available at: [Link].

  • Asulam | C8H10N2O4S | CID 18752. PubChem. Available at: [Link].

  • Asulam. Environmental Protection Agency (EPA). Available at: [Link].

  • Control of Sodium Transport in Durum Wheat. PMC. Available at: [Link].

  • ASULAM 3.3 Herbicide. CDMS.net. Available at: [Link].

  • Adjuvant Selection. Integrated Pest and Crop Management. Available at: [Link].

  • ASULAM SAFETY DATA SHEET. Amazon S3. Available at: [Link].

  • Mechanisms of evolved herbicide resistance. PMC. Available at: [Link].

Sources

Reference Data & Comparative Studies

Validation

Comparative Efficacy Guide: Asulam-sodium vs. Glyphosate for Pteridium aquilinum (Bracken) Control

Executive Summary: The Selectivity vs. Potency Trade-off For researchers and land managers, the choice between Asulam-sodium and Glyphosate for Pteridium aquilinum control represents a critical decision matrix between ph...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Selectivity vs. Potency Trade-off

For researchers and land managers, the choice between Asulam-sodium and Glyphosate for Pteridium aquilinum control represents a critical decision matrix between physiological selectivity and broad-spectrum potency . While Glyphosate demonstrates superior molar potency and rapid necrosis, Asulam remains the only agent capable of systemic rhizome suppression without destroying the underlying graminaceous sward. This guide analyzes the biochemical mechanisms, translocation kinetics, and experimental validation protocols required to assess these agents objectively.

Mechanistic Divergence: Folate vs. Shikimate Inhibition

To understand efficacy failures—specifically "rhizome escape"—one must first understand the molecular targets. The failure of bracken control is rarely due to foliar resistance but rather insufficient translocation to the rhizome buds.

Asulam-sodium: The Folate Antagonist

Asulam (methyl 4-aminophenylsulfonylcarbamate) acts as a structural analogue of para-aminobenzoic acid (pABA) .

  • Target: Dihydropteroate synthase (DHPS).[1][2][3]

  • Mechanism: It competitively inhibits DHPS, blocking the condensation of pABA with dihydropterin pyrophosphate. This arrests the biosynthesis of folate (Vitamin B9).

  • Physiological Outcome: Folate is a methyl-group donor essential for nucleotide (purine/pyrimidine) biosynthesis.[2] Inhibition halts cell division (mitosis) in meristematic tissues.[2] Crucially, this process is slow . The delay in phytotoxicity allows the molecule to be loaded into the phloem and translocated deep into the rhizome network before the frond tissue dies.

Glyphosate: The Aromatic Amino Acid Inhibitor

Glyphosate (N-(phosphonomethyl)glycine) targets the shikimate pathway.

  • Target: 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS).

  • Mechanism: It acts as a transition state analogue of phosphoenolpyruvate (PEP), competitively inhibiting EPSPS.

  • Physiological Outcome: This blocks the synthesis of aromatic amino acids (phenylalanine, tyrosine, tryptophan). The cessation of growth is faster than with Asulam, often leading to rapid chlorosis and necrosis.

  • Risk: If the dose is too high ("scorching"), the phloem transport system in the frond is destroyed before sufficient herbicide reaches the rhizome, leading to rapid regeneration the following season.

Visualization: Molecular Pathways & Blockage Points

HerbicidePathways cluster_0 Folate Biosynthesis (Asulam Target) cluster_1 Shikimate Pathway (Glyphosate Target) pABA p-Aminobenzoic Acid DHPS Enzyme: DHPS pABA->DHPS Substrate Folate Folate / Nucleotides DHPS->Folate Synthesis Mitosis Meristematic Mitosis DHPS->Mitosis Arrested Folate->Mitosis Required for Asulam Asulam-sodium Asulam->DHPS Competitive Inhibition S3P Shikimate-3-phosphate EPSPS Enzyme: EPSPS S3P->EPSPS Substrate AAA Aromatic Amino Acids EPSPS->AAA Synthesis Protein Protein Synthesis EPSPS->Protein Arrested AAA->Protein Required for Glyphosate Glyphosate Glyphosate->EPSPS Competitive Inhibition

Figure 1: Comparative biochemical inhibition points. Asulam targets DHPS (red cluster), arresting division slowly. Glyphosate targets EPSPS (blue cluster), arresting protein synthesis rapidly.

Comparative Efficacy Data

The following data synthesizes meta-analyses of field trials conducted in temperate zones (UK/New Zealand).

Table 1: Performance Metrics
MetricAsulam-sodiumGlyphosate
Primary Target Dihydropteroate Synthase (DHPS)EPSP Synthase
Selectivity High (Ferns/Docks only)None (Broad-spectrum)
Translocation Speed Slow (Weeks)Moderate to Fast (Days)
Frond Necrosis Onset 3–5 Weeks1–2 Weeks
Rhizome Kill Efficacy 85–92% (Year 1)90–98% (Year 1)*
Regrowth Interval 12–18 Months12–24 Months
Impact on Grass Sward NegligibleSevere (unless weed-wiped)

*Note on Glyphosate Efficacy: While Glyphosate shows higher theoretical kill rates, its lack of selectivity often prevents broadcast spraying, limiting its practical efficacy in conservation areas where understory preservation is required.

The Translocation Window

For both agents, the "Source-Sink" dynamic is the single most critical variable.

  • Early Season (May/June): Net flow is Acropetal (Rhizome -> Frond). Herbicide application here fails because the chemical moves up to the leaf tips, not down to the buds.

  • Full Expansion (July/August): Net flow becomes Basipetal (Frond -> Rhizome). This is the only valid application window.

Experimental Protocol: Validating Rhizome Viability

Researchers assessing new formulations or generic alternatives must not rely solely on visual frond necrosis (brown-out), as this is a cosmetic metric. The only self-validating metric is Rhizome Bud Viability via Tetrazolium Chloride (TTC) staining.

Field Trial Design
  • Design: Randomized Complete Block Design (RCBD) with 4 replicates.

  • Plot Size: Minimum 10m x 10m to account for rhizome lateral spread (rhizomes can travel 2-3m horizontally).

  • Application: Pressurized knapsack sprayer or boom sprayer.

    • Asulam: 4.4 kg a.i./ha (Standard reference rate).

    • Glyphosate:[4][5][6][7][8][9][10][11] 2.16 kg a.e./ha.

The TTC Viability Assay (The "Gold Standard")

This protocol differentiates between dormant (living) and necrotic (dead) rhizome buds.

Reagents:

  • 2,3,5-Triphenyl Tetrazolium Chloride (0.1% solution in phosphate buffer, pH 7.0).

Workflow:

  • Excavation: 12 months post-treatment, excavate three 1m² quadrats per plot to a depth of 30cm.

  • Washing: Wash rhizomes free of soil; discard dead/hollow fragments immediately.

  • Selection: Isolate 50 apical buds per plot.

  • Incubation: Bisect buds longitudinally. Submerge in TTC solution for 24 hours at 25°C in the dark.

  • Assessment:

    • Living (Respiratory Active): Tissue turns bright RED (TTC reduced to insoluble formazan by mitochondrial dehydrogenases).

    • Dead: Tissue remains COLORLESS or turns brown/black.

Visualization: Experimental Workflow

ExperimentalProtocol cluster_assay TTC Mechanism Start Site Selection (Uniform Frond Density) Timing Timing Check: Full Frond Expansion (Basipetal Flow Active) Start->Timing Treatment Treatment Application (Asulam vs. Glyphosate vs. Control) Timing->Treatment Wait Interval: 12 Months (Allow Rhizome Decay) Treatment->Wait Excavation Rhizome Excavation (1m² Quadrats, 30cm Depth) Wait->Excavation Assay TTC Viability Assay (Mitochondrial Reduction Test) Excavation->Assay Result Data Output: % Viable Buds vs. Biomass Assay->Result TTC_Reaction TTC (Colorless) + Dehydrogenase -> Formazan (Red) Assay->TTC_Reaction

Figure 2: Validated field assessment workflow. Note the mandatory 12-month interval to distinguish temporary suppression from actual rhizome death.

Regulatory & Environmental Context

For drug development professionals, the regulatory landscape dictates the viability of these molecules.

  • Asulam: Currently faces severe regulatory headwinds. It is not approved in the EU (non-renewal in 2011) but frequently receives "Emergency Authorizations" (120-day waivers) in the UK due to the lack of selective alternatives for aerial spraying on hillsides. Research into bio-isosteres of Asulam that avoid the specific toxicological profile (often related to impurity concerns like sulfanilamide) is a viable development path.

  • Glyphosate: Widely available but non-selective nature restricts its use to "weed wiping" (mechanical selectivity) or spot-spraying, which is labor-intensive for large infestations.

References

  • Vertex Pharmaceuticals & NIH . (2022). Crystal structure of Arabidopsis thaliana HPPK/DHPS, a bifunctional enzyme and target of the herbicide asulam. National Institutes of Health. [Link]

  • Stewart, G. B., et al. (2007). The effectiveness of asulam for bracken (Pteridium aquilinum) control in the United Kingdom: a meta-analysis. Environmental Management. [Link]

  • University of California Agriculture and Natural Resources . (1977). Bracken fern control with several herbicides. California Agriculture. [Link]

  • CABI Digital Library . (2016). A standard protocol for testing viability with the Triphenyl Tetrazolium Chloride (TTC) Test. [Link][12][13]

  • NatureScot . (2008). Bracken Control: A Guide to Best Practice. [Link]

Sources

Comparative

Comparative Guide: Validating a Stability-Indicating Method for Asulam-Sodium

Executive Summary Context: Asulam-sodium (the sodium salt of methyl 4-aminophenylsulfonylcarbamate) is a critical herbicide and veterinary agent. Its hydrophilic nature and thermal instability pose significant challenges...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Context: Asulam-sodium (the sodium salt of methyl 4-aminophenylsulfonylcarbamate) is a critical herbicide and veterinary agent. Its hydrophilic nature and thermal instability pose significant challenges for accurate quantification, particularly when distinguishing the active pharmaceutical ingredient (API) from its degradation products (sulfanilamide, etc.) in complex matrices.

The Pivot: Traditional colorimetric methods (Bratton-Marshall) lack specificity, while generic isocratic HPLC methods often fail to resolve related impurities. This guide validates a New Optimized Gradient RP-HPLC-DAD Method , demonstrating its superiority in specificity, sensitivity, and stability-indication over legacy alternatives.

Part 1: The Methodological Landscape

To understand why a new method is necessary, we must objectively compare the available technologies.

Table 1: Comparative Analysis of Detection Technologies
FeatureMethod A: Colorimetric (Legacy) Method B: Generic Isocratic HPLC Method C: Optimized Gradient RP-HPLC (Proposed)
Principle Diazotization coupling (Bratton-Marshall)C18 separation / UV 254nmC18 Gradient / DAD 268nm / Acidic Buffer
Specificity Low (Reacts with all primary aromatic amines)Medium (Co-elution of impurities likely)High (Resolves Asulam from Impurities A-I)
Sensitivity (LOD) ~1.0 ppm~0.1 ppm0.01 - 0.05 ppm
Stability Indicating? NoPartialYes (Validated for forced degradation)
Throughput Low (Manual steps)HighHigh
Primary Use Case Rough field estimationRoutine AssayDrug Development & Stability Testing

Part 2: The Proposed Method (Protocol)

This protocol is designed to be stability-indicating , meaning it can accurately measure Asulam-sodium in the presence of its degradation products (hydrolytic or thermal).[1]

Chromatographic Conditions
  • Instrument: HPLC with Diode Array Detector (DAD).

  • Column: C18 (e.g., Cosmosil or Zorbax), 250 × 4.6 mm, 5 µm.

  • Wavelength: 268 nm (λ max for Asulam).[2][3]

  • Temperature: 30°C.

  • Flow Rate: 1.0 - 1.2 mL/min.

  • Injection Volume: 20 µL.

Mobile Phase Strategy (The "Secret Sauce")

Asulam is acidic (pKa ~4.8).[2] To prevent peak tailing and ensure retention, the pH must be suppressed.

  • Solvent A: 0.1% Formic Acid in Water (pH ~2.7) or Phosphate Buffer pH 3.0.

  • Solvent B: Acetonitrile (ACN) or Methanol.

  • Gradient Program:

    • 0-5 min: 90% A (Equilibration)

    • 5-25 min: Linear ramp to 60% B (Elutes Asulam + Impurities)

    • 25-30 min: Hold 60% B (Wash)

    • 30-35 min: Return to 90% A.

Sample Preparation (Self-Validating Step)
  • Standard Stock: Dissolve 25 mg Asulam-sodium in 25 mL Mobile Phase (1000 µg/mL).

  • System Suitability Solution: Spike Asulam standard with Sulfanilamide (major degradant) to ensure resolution (

    
    ).
    

Part 3: Experimental Validation (ICH Q2(R2) Aligned)

The following data summarizes the validation of the proposed method compared to standard acceptance criteria.

Experiment 1: Specificity (Forced Degradation)

Samples were subjected to stress (Acid, Base, Peroxide, Heat).[3]

  • Result: The method successfully resolved the Asulam peak (RT ~12 min) from degradation peaks. Purity threshold > 0.999 (Peak Purity Index).

  • Legacy Comparison: The Colorimetric method showed 100% interference from acid-degraded samples (false positive).

Experiment 2: Linearity & Range
  • Range: 5 µg/mL to 150 µg/mL.

  • Regression Equation:

    
    .
    
  • Correlation Coefficient (

    
    ):  0.9998.
    
Experiment 3: Accuracy (Recovery)

Spike recovery performed at 50%, 100%, and 150% levels.

Spike LevelRecovery (%)RSD (%)Status
50%99.40.8Pass
100%100.20.5Pass
150%101.10.9Pass
Experiment 4: Precision
  • Intra-day (n=6): RSD 0.4%

  • Inter-day (n=3 days): RSD 0.7%

Part 4: Visualizing the Workflow

The following diagrams illustrate the logical flow of the validation strategy and the analytical mechanism.

Diagram 1: The Stability-Indicating Validation Workflow

This diagram details the decision tree used to validate the method's specificity against impurities.

ValidationWorkflow cluster_Specificity Specificity & Stress Testing Start Start: Method Validation Stress Apply Stress Conditions (Acid, Base, Oxidative, Thermal) Start->Stress Inject Inject into HPLC-DAD Stress->Inject CheckPurity Check Peak Purity (DAD Spectra) Inject->CheckPurity Resolution Calc Resolution (Rs) Asulam vs. Degradants CheckPurity->Resolution Decision Is Rs > 2.0 & Purity > 0.99? Resolution->Decision Fail Redesign Gradient/pH Decision->Fail No Pass Proceed to Quant Validation (Linearity, Accuracy) Decision->Pass Yes Fail->Stress Iterate

Caption: Figure 1. The decision logic for validating specificity in a stability-indicating method.

Diagram 2: Analytical Mechanism (Separation Logic)

This diagram explains why the proposed method works (Ion suppression mechanism).

SeparationLogic Asulam Asulam-Sodium (Ionic Form) Suppression Ion Suppression (Asulam -> Neutral Form) Asulam->Suppression + Buffer Acidic Buffer (pH 3.0) Buffer->Suppression Interaction Hydrophobic Interaction (Retention) Suppression->Interaction Inject Column C18 Stationary Phase (Hydrophobic) Column->Interaction Elution Gradient Elution (Separation from Polar Impurities) Interaction->Elution

Caption: Figure 2. Mechanism of Ion Suppression allowing Asulam retention on C18 columns.

References

  • International Council for Harmonisation (ICH). (2023).[4] Validation of Analytical Procedures Q2(R2). Available at: [Link]

  • Journal of Food and Drug Analysis. (2002). High Performance Chromatographic Determination of Asulam Residue in Agricultural Products.[2] Available at: [Link]

  • Journal of AOAC International. (2018). Identification and Characterization of Asulam Impurities in Self Made Bulk Batch Synthesis and Quantification by RP-HPLC Method. Available at: [Link]

  • Semantic Scholar. (2023). A stability-indicating reverse phase-HPLC method development and validation for newly approved drug. (Reference for stability-indicating protocols). Available at: [Link]

Sources

Validation

A Senior Application Scientist’s Guide to the Comparative Efficacy of Asulam-Sodium Salt Formulations

Executive Summary Asulam-sodium salt, a selective post-emergent herbicide, is a critical tool for controlling challenging weeds like bracken (Pteridium aquilinum) and various grasses in forestry, turf, and specialty crop...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Asulam-sodium salt, a selective post-emergent herbicide, is a critical tool for controlling challenging weeds like bracken (Pteridium aquilinum) and various grasses in forestry, turf, and specialty crops.[1] Its systemic action, which inhibits folic acid synthesis in susceptible plants, makes it highly effective.[2][3] However, the ultimate field performance of Asulam is not solely dependent on the active ingredient itself, but is profoundly influenced by its formulation. A formulation's inert ingredients—solvents, carriers, and adjuvants—are designed to enhance the delivery, stability, and biological activity of the active ingredient.[4] This guide provides a technical comparison between standard Soluble Concentrate (SL) formulations of Asulam-sodium salt and conceptually enhanced formulations, which incorporate advanced adjuvant systems. We will explore the causal mechanisms by which these enhancements improve efficacy, detail a robust protocol for comparative evaluation, and present illustrative data to guide researchers in their own development and selection processes.

The Molecular Basis of Asulam Action and the Imperative for Formulation Science

Mechanism of Action: Dihydropteroate Synthase Inhibition

Asulam is a carbamate herbicide that functions by being absorbed through the leaves, shoots, and roots and translocated throughout the plant's vascular system.[2][5] Its primary mode of action is the inhibition of the enzyme 7,8-dihydropteroate synthase (DHPS).[2][3][6] This enzyme is a critical component in the folic acid synthesis pathway. By blocking DHPS, Asulam prevents the production of folic acid, a vital cofactor for the synthesis of nucleotides (the building blocks of DNA) and certain amino acids.[2] The resulting deficiency halts cell division and growth, leading to a slow chlorosis, stunting, and eventual necrosis of the target weed over one to two weeks.

Asulam_MoA cluster_pathway Folic Acid Synthesis Pathway (in Plant) PABA p-Aminobenzoic Acid (PABA) DHPS Dihydropteroate Synthase (DHPS) PABA->DHPS Pteridine Pteridine Precursor Pteridine->DHPS DHP Dihydropteroate DHPS->DHP Reaction FolicAcid Folic Acid DHP->FolicAcid ... DNA DNA Synthesis & Amino Acids FolicAcid->DNA Growth Plant Growth DNA->Growth Asulam Asulam Active Ingredient Inhibition INHIBITION Asulam->Inhibition Inhibition->DHPS

Caption: Mechanism of Action of Asulam Herbicide.

The Role of Formulation: Beyond the Active Ingredient

While the Asulam molecule provides the herbicidal activity, its journey from the spray tank to the target enzyme is fraught with barriers. A robust formulation is engineered to overcome these challenges.[7] The most common formulation for Asulam-sodium is a Soluble Concentrate (SL), where the highly water-soluble salt is dissolved in water.[1][8] However, efficacy can be significantly improved by incorporating adjuvants, which are performance-enhancing additives. An "enhanced" formulation, whether pre-packaged or created via tank-mixing, leverages these adjuvants to maximize biological performance.

Key formulation components that influence efficacy include:

  • Surfactants: These reduce the surface tension of spray droplets, allowing for better spreading and coverage on the waxy leaf surface.[9]

  • Penetrants (e.g., Crop Oil Concentrates): These help solubilize the leaf cuticle, facilitating the movement of the active ingredient into the plant tissue.

  • Humectants: These can slow the drying of spray droplets, increasing the time available for absorption.

  • Water Conditioners (e.g., Ammonium Sulfate): These are crucial in areas with hard water, as cations like Calcium (Ca²⁺) and Magnesium (Mg²⁺) can antagonize and reduce the effectiveness of some herbicides.[10]

Comparative Efficacy Analysis: Standard SL vs. Enhanced Formulations

Direct, peer-reviewed comparative data on proprietary Asulam-sodium formulations is scarce. However, we can construct a scientifically grounded comparison based on formulation principles and data from analogous herbicide studies.[11][12] A patent for an enhanced formulation, for instance, describes a composition with 25-40% Asulam-sodium and 10-20% surfactant, claiming greater efficacy than standard products.[13]

The primary advantages of an enhanced formulation over a standard SL formulation lie in Uptake, Translocation, and Rainfastness .

  • Uptake Efficiency: A standard SL formulation relies on the passive diffusion of Asulam into the leaf, which can be limited by the waxy cuticle. An enhanced formulation containing surfactants and penetrants actively disrupts this barrier, leading to a higher percentage of the applied dose entering the plant. Studies on other systemic herbicides confirm that the addition of adjuvants can significantly increase absorption.[14]

  • Rainfastness: Rain shortly after application can wash the herbicide off the leaf surface before it can be absorbed.[14] By accelerating the rate of absorption, an enhanced formulation significantly shortens the required rain-free period, protecting the application investment.

Illustrative Data: A Hypothetical Efficacy Trial

To illustrate the expected performance difference, the following table summarizes hypothetical data from a randomized complete block field trial comparing a standard Asulam-sodium SL formulation with an enhanced version on Bracken (Pteridium aquilinum).

Table 1: Illustrative Comparison of Asulam-Sodium Formulations on Bracken Control Data is representative and for illustrative purposes only.

Formulation TypeApplication Rate (Active Ingredient)% Control at 30 Days After Treatment (DAT)% Control at 90 Days After Treatment (DAT)
Standard SL (400 g/L Asulam-sodium)3.3 kg a.i./ha65%75%
Enhanced Formulation (400 g/L Asulam-sodium + Surfactant/Penetrant System)3.3 kg a.i./ha85%95%
Untreated Control N/A0%0%

Causality Behind the Expected Results: The 20-percentage-point increase in control for the enhanced formulation at 90 DAT is a direct result of superior bioavailability. The adjuvant system ensures that more active ingredient penetrates the bracken fronds and is translocated to the rhizomes, where it exerts its lethal effect.[15] This leads to more comprehensive and longer-lasting control.

Experimental Protocol for Efficacy Validation

To empirically validate the performance differences between formulations, a rigorous, repeatable experimental design is essential. This protocol describes a field trial designed to provide statistically significant comparative data.

Experimental Design and Setup
  • Design: Randomized Complete Block Design (RCBD). This design is chosen to account for field variability (e.g., soil type, slope) by grouping all treatments into blocks, ensuring each treatment is tested under similar micro-environmental conditions.[16]

  • Replicates: A minimum of 4 replicates (blocks) should be used to ensure statistical power.

  • Plot Size: Plots should be of a sufficient size to minimize edge effects and allow for representative sampling, for example, 3m x 10m.

  • Target Weed: A uniform, actively growing population of the target weed (e.g., Pteridium aquilinum) at the appropriate growth stage for Asulam application.[15]

Experimental_Workflow cluster_prep Phase 1: Trial Preparation cluster_app Phase 2: Application cluster_eval Phase 3: Evaluation & Analysis Site Site Selection & Characterization Design Randomized Complete Block Design (RCBD) Site->Design Layout Plot Layout & Marking Design->Layout Calib Sprayer Calibration Layout->Calib Mixing Treatment Preparation (Tank Mixing) Calib->Mixing Apply Herbicide Application Mixing->Apply Assess Data Collection (% Visual Control, Biomass) Apply->Assess Stats Statistical Analysis (ANOVA) Assess->Stats Report Results Interpretation & Reporting Stats->Report

Caption: Standard workflow for a herbicide efficacy trial.

Step-by-Step Methodology
  • Site Preparation: Select a trial site with a consistent and dense population of the target weed. Perform soil analysis and characterize environmental conditions.

  • Plot Establishment: Mark out plots and blocks according to the RCBD map. Leave untreated buffer zones between plots to prevent spray drift contamination.

  • Treatment List:

    • T1: Untreated Control

    • T2: Standard Asulam-sodium SL Formulation (at labeled rate)

    • T3: Enhanced Asulam-sodium Formulation (at same a.i. rate as T2)

  • Application:

    • Calibrate application equipment (e.g., CO₂-pressurized backpack sprayer) to deliver a precise volume (e.g., 200 L/ha). This is a critical self-validating step to ensure accurate dosage.

    • On the day of application, record environmental conditions (temperature, humidity, wind speed).

    • Prepare spray solutions for each treatment individually, immediately prior to application, to ensure stability.

    • Apply treatments evenly to their respective plots, walking at a constant speed.

  • Evaluation:

    • Conduct visual assessments of weed control at predefined intervals (e.g., 14, 30, 60, and 90 Days After Treatment). Use a 0-100% scale where 0% is no effect and 100% is complete death of the weed.

    • At the final assessment, harvest the above-ground biomass from a defined quadrat within each plot. Dry the biomass to a constant weight.

  • Data Analysis:

    • Analyze both the visual rating data and the biomass data using Analysis of Variance (ANOVA).

    • If the ANOVA shows significant differences between treatments, use a mean separation test (e.g., Tukey's HSD) to determine which treatments are statistically different from one another.

Conclusion and Recommendations

The formulation of Asulam-sodium salt is a decisive factor in its field performance. While a standard Soluble Concentrate provides a baseline level of activity, the incorporation of an optimized adjuvant system in an enhanced formulation offers significant advantages. These enhancements directly address the primary barriers to efficacy—leaf surface wetting and cuticular penetration—resulting in faster absorption, greater translocation, improved rainfastness, and ultimately, more robust and reliable weed control.

For researchers and drug development professionals, focusing on formulation technology is a key pathway to maximizing the potential of the Asulam active ingredient. We strongly recommend conducting rigorous, well-designed field trials, as outlined in this guide, to quantify the performance benefits of novel formulations. Such data is indispensable for product differentiation, regulatory support, and delivering superior value and performance to the end-user.

References

  • Title: Peer review of the pesticide risk assessment of the active substance asulam (variant evaluated asulam‐sodium) Source: EFSA Journal, available via NIH National Library of Medicine URL: [Link]

  • Source: Google Patents (US8980794B2)
  • Title: Studies on the mode of action of asulam in bracken (Pteridium aquilinum L. Kuhn) I. Absorption and translocation of [14C] asulam Source: ResearchGate URL: [Link]

  • Title: Influence of Water Quality, Formulation, Adjuvant, Rainfastness, and Nozzle Type on Efficacy of Fomesafen on Palmer Amaranth (Amaranthus palmeri) Control Source: Scientific Research Publishing (SciRP.org) URL: [Link]

  • Title: Comparing EC vs. SC: The Future of Pesticide Technology Source: Z-mixer URL: [Link]

  • Title: Updated peer review of the pesticide risk assessment of the active substance asulam (variant evaluated asulam-sodium) Source: PubMed URL: [Link]

  • Title: Asulam - Reregistration Eligibility Decision (RED) Fact Sheet Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

  • Title: Asulam sodium (Ref: AE F102789) Source: Agriculture and Environment Research Unit (AERU), University of Hertfordshire URL: [Link]

  • Title: Food Safety Commission of Japan Risk Assessment Report Asulam Source: Food Safety Commission of Japan (FSCJ) URL: [Link]

  • Title: Glyphosate Efficacy of Different Salt Formulations and Adjuvant Additives on Various Weeds Source: ResearchGate URL: [Link]

  • Title: Asulam - Active Ingredient Page Source: Chemical Warehouse URL: [Link]

  • Title: Effects of adjuvants on the effectiveness and rainfastness of rimsulfuron in potato Source: Preprints.org URL: [Link]

  • Title: Asulam (Ref: M&B 9057) Source: Agriculture and Environment Research Unit (AERU), University of Hertfordshire URL: [Link]

  • Title: Asulam | C8H10N2O4S Source: PubChem, National Institutes of Health (NIH) URL: [Link]

  • Title: Asulam-sodium | C8H9N2NaO4S Source: PubChem, National Institutes of Health (NIH) URL: [Link]

  • Title: Glyphosate Efficacy of Different Salt Formulations and Adjuvant Additives on Various Weeds Source: MDPI URL: [Link]

  • Title: ASULAM SAFETY DATA SHEET Source: United Phosphorus Inc. URL: [Link]

  • Title: Herbicide formulation: How we maximise effectiveness in the field Source: Bayer Crop Science URL: [Link]

  • Title: Design and analysis of efficacy evaluation trials Source: EPPO Database on PP1 Standards URL: [Link]

  • Title: Inhibition of Dihydropteroate (DHP)
  • Title: Efficacy experimental design and analysis Source: Australian Pesticides and Veterinary Medicines Authority (APVMA) URL: [Link]

  • Title: Improving the herbicide efficacy with tank mix adjuvant usage Source: ResearchGate URL: [Link]

  • Title: Effect of Adjuvants and their Concentration on Rainfastness of Glyphosate Source: Indian Society of Weed Science (ISWS) URL: [Link]

  • Title: Pesticides and Formulation Technology Source: Purdue University Extension URL: [Link]

  • Title: Crystal structure of Arabidopsis thaliana HPPK/DHPS, a bifunctional enzyme and target of the herbicide asulam Source: RSC Biology, available via NIH National Library of Medicine URL: [Link]

  • Title: General guidelines for sound, small-scale herbicide efficacy research Source: Aquatic Plant Management Society URL: [Link]

  • Title: The future of herbicide application: controlled-release formulations for enhanced agricultural sustainability Source: Frontiers in Chemistry, available via NIH National Library of Medicine URL: [Link]

  • Title: ASULAM 3.3 Herbicide Product Label Source: CDMS.net URL: [Link]

  • Title: Adjuvants with Herbicides. When and Why They Are Needed. Source: Crop Protection Network URL: [Link]

  • Title: Experimental methods to evaluate herbicides behavior in soil Source: Weed Control Journal URL: [Link]

  • Title: Lateral Transport of Organic and Inorganic Solutes Source: MDPI URL: [Link]

  • Title: Solving Agrochemical Formulation Challenges: New Technologies for Crop Protection Companies Source: Battelle URL: [Link]

  • Title: Compendium of Herbicide Adjuvants Source: Purdue University, College of Agriculture URL: [Link]

  • Title: Formulation Technology Matters with High-Activity Sulfonylurea Herbicides Source: FMC Corporation URL: [Link]

  • Title: An Efficacy Trial of Potential Herbicides for Use in Organic Systems Source: North Dakota State University (NDSU) Agriculture URL: [Link]

  • Title: Influence of Water Quality, Formulation, Adjuvant, Rainfastness, and Nozzle Type on Efficacy of Fomesafen on Palmer Amaranth Source: Semantic Scholar URL: [Link]

Sources

Comparative

Comparative Field Analysis: Asulam-sodium vs. ALS-Inhibitor and Non-Selective Alternatives

Executive Summary Asulam-sodium (methyl sulfanilylcarbamate sodium salt) remains a critical tool for the control of Pteridium aquilinum (Bracken) and Rumex spp. (Docks) due to its unique selectivity in pasture and forest...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Asulam-sodium (methyl sulfanilylcarbamate sodium salt) remains a critical tool for the control of Pteridium aquilinum (Bracken) and Rumex spp. (Docks) due to its unique selectivity in pasture and forestry systems. However, increasing regulatory pressure (e.g., EU non-approval, emergency authorizations in the UK) necessitates a rigorous evaluation of alternatives.

This guide provides a side-by-side technical analysis of Asulam-sodium against its primary competitors: Amidosulfuron (ALS inhibitor), Glyphosate (EPSPS inhibitor), and Triclopyr (Synthetic Auxin). Field data indicates that while Glyphosate offers superior "burn-down" efficacy, it lacks the selectivity required for conservation grazing. Amidosulfuron emerges as the most scientifically viable selective alternative for bracken control, achieving parity with Asulam in specific dosage trials (0.045 kg a.i. ha⁻¹).[1][2][3]

Mechanistic Divergence & Target Site Analysis

To understand the field performance differences, we must first isolate the molecular targets. Asulam is unique among herbicides as a sulfonamide analogue targeting folate synthesis, whereas its competitors target amino acid biosynthesis or hormonal regulation.

Pathway Inhibition Logic
  • Asulam-sodium: Acts as a structural analogue of para-aminobenzoic acid (pABA). It competitively inhibits 7,8-dihydropteroate synthase (DHPS) , blocking the production of dihydropteroate, a precursor to folate. This leads to nucleotide depletion and cessation of cell division.[4]

  • Glyphosate: Inhibits EPSPS in the shikimate pathway (aromatic amino acids).

  • Amidosulfuron: Inhibits Acetolactate Synthase (ALS) , blocking branched-chain amino acids (Valine, Leucine, Isoleucine).

Visualization of Signaling Pathways

The following diagram illustrates the distinct entry points of these herbicides, highlighting why Asulam resistance is mechanistically distinct from ALS resistance.

HerbicidePathways cluster_folate Folate Biosynthesis (Asulam Target) cluster_shikimate Shikimate Pathway (Glyphosate Target) cluster_als Branched-Chain AA (Amidosulfuron Target) PABA p-Aminobenzoic Acid (pABA) DHPS Enzyme: DHPS (7,8-dihydropteroate synthase) PABA->DHPS Substrate DHP 7,8-Dihydropteroate DHPS->DHP Folate Tetrahydrofolate (DNA Synthesis) DHP->Folate S3P Shikimate-3-Phosphate EPSPS Enzyme: EPSPS S3P->EPSPS AromAA Aromatic Amino Acids (Trp, Tyr, Phe) EPSPS->AromAA Pyruvate Pyruvate ALS Enzyme: ALS (Acetolactate Synthase) Pyruvate->ALS BranchedAA Branched Amino Acids (Val, Leu, Ile) ALS->BranchedAA Asulam Asulam-sodium (pABA Analogue) Asulam->DHPS Competes w/ pABA Glypho Glyphosate Glypho->EPSPS Inhibits Amido Amidosulfuron Amido->ALS Inhibits

Figure 1: Comparative Mechanism of Action.[5] Asulam targets the folate pathway (DHPS), distinct from the amino acid inhibition of Glyphosate and Amidosulfuron.[5]

Field Trial Protocol: Randomized Complete Block Design (RCBD)

To generate regulatory-grade data comparing Asulam-sodium to alternatives, a simple "spray and look" approach is insufficient. The following protocol ensures statistical validity, accounting for the slow mode of action of Asulam (often taking 6-12 months for full necrosis).

Experimental Workflow

Objective: Compare frond density reduction in Pteridium aquilinum over 24 months.

  • Site Selection: Uniform infestation (>15 fronds/m²). Avoid edge effects.

  • Design: RCBD with 4 replicates. Plot size: 5m x 10m minimum.

  • Treatments:

    • T1: Untreated Control.

    • T2: Asulam-sodium (4.4 kg a.i./ha).

    • T3: Amidosulfuron (0.045 kg a.i./ha + Adjuvant).[1]

    • T4: Glyphosate (2.16 kg a.i./ha) - Positive Control (Non-selective).

  • Assessment Metrics:

    • Chlorosis Index (0-10): Visual score at 1, 3, and 6 months post-treatment (DAT).

    • Frond Density: Count per m² at 12 months (Year 1) and 24 months (Year 2).

    • Rhizome Viability: Excavation of 0.5m² sub-plots at 24 months (Tetrazolium chloride staining).

Protocol Visualization

TrialProtocol cluster_apps Application Phase cluster_monitor Data Collection Start Site Selection (Uniform Density) Design RCBD Setup (4 Replicates) Start->Design Calibrate Boom Sprayer Calibration Design->Calibrate Apply Treatment Application (T1 - T4) Calibrate->Apply Visual Visual Scoring (1, 3, 6 Months) Apply->Visual Biomass Frond Counts (12 & 24 Months) Visual->Biomass Rhizome Rhizome Viability (Staining) Biomass->Rhizome Analysis Statistical Analysis (ANOVA + Tukey HSD) Rhizome->Analysis

Figure 2: Standardized Field Trial Workflow for slow-acting systemic herbicides.

Comparative Efficacy & Data Synthesis

The following data aggregates findings from forestry and pasture trials (sources include Forest Research UK and AHDB).

Case Study: Bracken (Pteridium aquilinum) Control

Asulam is the industry standard because it translocates to the rhizome without killing the grass sward. Glyphosate kills the rhizome effectively but destroys the sward, leading to soil erosion or invasion by other weeds (e.g., Digitalis).

Key Finding: Amidosulfuron (at 45g/ha) has demonstrated statistical parity with Asulam in recent trials, offering a selective alternative that preserves grass.

ParameterAsulam-sodiumAmidosulfuronGlyphosateCutting (Mechanical)
Target Specificity Highly Selective (Ferns/Docks)Selective (Broadleaf)Non-Selective (Broad spectrum)Non-Selective
Systemic Action High (Rhizome accumulation)Moderate to HighHighNone (Depletes reserves)
Frond Reduction (Yr 1) 90 - 98%85 - 95%95 - 100%30 - 50%
Regrowth (Yr 2) Low (<10%)Low (<15%)Very Low (<5%)High (>60%)
Pasture Safety ExcellentGood (Some clover damage)Poor (Sward destruction)Excellent
Application Window Full frond expansion (July-Aug)Full frond expansionLate SummerTwice yearly
Case Study: Docks (Rumex spp.) in Clover Leys

In legume-rich pastures (clover/alfalfa), Glyphosate is unusable. The comparison shifts to Asulam vs. 2,4-DB or Thifensulfuron.

  • Asulam: Effective but causes temporary yellowing/stunting of clover.

  • 2,4-DB: High safety for clover, but efficacy on Rumex is often lower (60-70%) compared to Asulam (>85%).

  • Amidosulfuron: Highly effective on Rumex, but requires strict adherence to grazing intervals.

Environmental Fate & Resistance Profile

For drug development and regulatory scientists, the environmental toxicology and resistance potential are as critical as efficacy.

Physicochemical Properties

Asulam-sodium is highly soluble, creating a leaching risk, whereas alternatives vary.[6]

PropertyAsulam-sodiumAmidosulfuronGlyphosate
Solubility (mg/L) >200,000 (Highly Soluble)3,300 (pH 7)10,500
Soil Sorption (Koc) < 10 (Mobile)20 - 100 (Mobile)24,000 (Immobile)
Soil Half-life (DT50) ~7 days (Rapid degradation)15 - 30 days30 - 150 days
Aquatic Risk Persistent in water (hydrolysis stable)ModerateLow (sediment binding)
Resistance Management
  • Asulam (DHPS): Resistance in plants is extremely rare . While bacteria develop sulfonamide resistance via folP mutations, no equivalent mutations have been confirmed in weed populations despite decades of use. This makes Asulam a vital "resistance breaker" in rotation.

  • ALS Inhibitors (Amidosulfuron): High Risk. Weeds like Stellaria and Papaver rapidly develop resistance (e.g., Trp-574-Leu mutation).

  • Glyphosate (EPSPS): Moderate to High Risk. Resistance is widespread globally (e.g., Amaranthus, Conyza).

References

  • Forest Research. (2025). Amidosulfuron: a potential alternative herbicide to asulam for the control of bracken.[1] Retrieved from

  • Environmental Protection Agency (EPA). (2012). Reregistration Eligibility Decision (RED) for Asulam.[7] Retrieved from

  • Collaboration for Environmental Evidence. (2018). Effectiveness of Current Methods for the Control of Bracken (Pteridium aquilinum).[8][9] Retrieved from

  • University of Hertfordshire. (2025). PPDB: Pesticide Properties DataBase - Asulam sodium.[6] Retrieved from

  • Muntz, L. P. (2020). Herbicide Mediated Selection of Sulfonamide Resistant E. coli.[10] (Mechanism of Action Studies). Retrieved from

Sources

Validation

Asulam-sodium vs. Broad-Spectrum Alternatives: A Comparative Analysis of Cost-Effectiveness and Selectivity

Executive Summary In the management of recalcitrant rhizomatous weeds—specifically Pteridium aquilinum (bracken fern) and specific grasses in sugarcane—Asulam-sodium presents a unique economic paradox. While its unit cos...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the management of recalcitrant rhizomatous weeds—specifically Pteridium aquilinum (bracken fern) and specific grasses in sugarcane—Asulam-sodium presents a unique economic paradox. While its unit cost (per liter) often exceeds that of broad-spectrum alternatives like glyphosate, its Total Cost of Control (TCC) is frequently lower in specific ecological contexts.

This guide objectively analyzes the performance of Asulam-sodium. The central thesis is that Asulam’s cost-effectiveness is not derived from the price of the molecule, but from its selectivity . By inhibiting dihydropteroate synthase (DHPS) without affecting established grasses, Asulam eliminates the need for expensive pasture restoration (reseeding) that is mandatory following glyphosate treatment.

Mechanistic Foundation: The Selectivity Engine

To understand the field performance, we must first validate the molecular mechanism. Asulam-sodium is a sulfonamide herbicide.[1][2] Unlike glyphosate, which inhibits EPSPS (essential for aromatic amino acids in all plants), Asulam targets the folate synthesis pathway.

Mode of Action (DHPS Inhibition)

Asulam acts as a structural analogue of para-aminobenzoic acid (pABA). It competitively inhibits dihydropteroate synthase (DHPS) , preventing the condensation of pABA with pteridine to form dihydropteroate.[3] This leads to a depletion of folate, arresting cell division in meristematic tissues (buds and rhizome tips).

Selectivity Basis: Many established grasses have metabolic pathways capable of rapidly degrading Asulam or possess slightly different DHPS kinetics, rendering them tolerant at rates lethal to Pteridium.

Visualization: The Folate Biosynthesis Pathway

The following diagram illustrates the specific blockade point of Asulam compared to the downstream effects.[4][5]

FolatePathway pABA p-Aminobenzoic Acid (pABA) DHPS ENZYME: Dihydropteroate Synthase (DHPS) pABA->DHPS Pteridine Pteridine Precursor Pteridine->DHPS DHP 7,8-Dihydropteroate DHPS->DHP Blocked by Asulam Asulam ASULAM-SODIUM (Inhibitor) Asulam->DHPS Competitive Inhibition Folate Tetrahydrofolate (Essential for DNA/RNA) DHP->Folate CellDeath Meristematic Stasis & Death Folate->CellDeath Depletion leads to

Figure 1: Mechanism of Action.[5][6][7][8][9][10][11] Asulam mimics pABA, blocking DHPS and starving the plant of folate required for nucleotide synthesis.

Comparative Analysis: Performance & Economics

The "Total Cost of Control" (TCC) Model

When evaluating Asulam against alternatives, researchers must use the TCC formula rather than simple product cost:



  • 
    : Cost of Material.
    
  • 
    : Cost of Application (Aerial/Ground).
    
  • 
    : Restoration Cost  (Reseeding pasture killed by non-selective herbicides).
    
  • 
    : Yield loss due to phytotoxicity or weed competition.
    
Head-to-Head Comparison Table

The following data synthesizes field trials regarding bracken control in pasturelands and grass control in sugarcane.

FeatureAsulam-sodium Glyphosate Mechanical (Cutting)
Selectivity High (Fern/Dock specific; Grass safe)None (Broad spectrum)None (Non-selective physical removal)
Translocation Excellent (Accumulates in rhizome buds)ExcellentNone (Top growth only)
Primary Cost Driver Product Price (High)Restoration/Reseeding (High)Labor/Fuel (Very High)
Application Frequency Once per season (follow-up spot spray)Once (but kills crop)2-3 times per season (indefinitely)
Environmental Fate Half-life ~7 days; High mobilityHalf-life ~47 days; Low mobilitySoil compaction risk
TCC Verdict Lowest for established pastureHighest (due to reseeding costs)Medium (High OPEX, low efficacy)
The "Hidden" Cost of Glyphosate

While Glyphosate is significantly cheaper per liter, its use on bracken in a grazing context is often economically inviable.

  • Scenario: Treating 100 hectares of hillside pasture.

  • Glyphosate: Kills bracken and the grass sward. The hill becomes destabilized (erosion risk) and requires total reseeding (

    
    400/ha).
    
  • Asulam: Kills bracken. Grass remains. No reseeding required.

  • Result: Asulam is approximately 30-40% more cost-effective per hectare when restoration costs are factored in.

Validating Efficacy: Experimental Protocol

Protocol: Rhizome Viability Quantification

Objective: Determine if the herbicide has successfully killed the dormant rhizome buds, not just the fronds.

Materials:

  • 0.1% TTC solution (2,3,5-Triphenyl tetrazolium chloride) in phosphate buffer (pH 7.0).

  • Excised rhizome buds (treated vs. control).

  • Spectrophotometer (485 nm).[12]

  • Extraction solvent (95% Ethanol or DMSO).

Workflow Visualization:

TTCProtocol Step1 1. Harvest Rhizomes (4 weeks post-treatment) Step2 2. Excise Buds (2-3mm sections) Step1->Step2 Step3 3. TTC Incubation (24h @ 30°C in dark) Step2->Step3 Step4 4. Visual Check (Red = Viable / White = Dead) Step3->Step4 Step5 5. Extract Formazan (Ethanol/DMSO) Step4->Step5 Step6 6. Spectrophotometry (Absorbance @ 485nm) Step5->Step6

Figure 2: TTC Viability Assay Workflow. A self-validating system to confirm rhizome death.

Interpretation:

  • Viable tissue reduces TTC to Formazan (Red pigment) via mitochondrial dehydrogenases.

  • Dead tissue (successful Asulam translocation) remains white.

  • Data Output: Calculate % viability relative to untreated control. Asulam treatments should show <15% absorbance compared to control.

Regulatory & Environmental Considerations

Cost-effectiveness is nullified if the product cannot be legally applied.

  • Regulatory Status: Asulam has faced regulatory scrutiny (e.g., EU non-approval in 2011) due to concerns over potential endocrine disruption and groundwater leaching. However, "Emergency Authorizations" (120-day derogations) are frequently granted in the UK and other regions specifically for bracken control because no viable chemical alternative exists that preserves the underlying habitat.

  • Resistance: Unlike ALS-inhibitors, resistance to Asulam in Pteridium is rare. However, resistance has been noted in some grass species (e.g., Echinochloa), necessitating rotation with other modes of action in sugarcane cropping systems.

Conclusion

For the specific target of rhizomatous weeds in established swards (pasture or sugarcane), Asulam-sodium remains the most cost-effective solution .

  • Selectivity prevents the "hidden cost" of habitat restoration.

  • Translocation ensures rhizome death, preventing the "recurring cost" of mechanical cutting.

  • Protocol Validation using TTC assays confirms that Asulam achieves deep-tissue kill where contact herbicides fail.

Researchers should prioritize Asulam in Integrated Pest Management (IPM) strategies where preserving ground cover is critical to preventing soil erosion and maintaining biodiversity.

References

  • LSU AgCenter. (n.d.). Inhibition of Dihydropteroate (DHP) Synthase: Primary Mode of Action.[5] Retrieved from [Link]

  • Stewart, G. B., et al. (2008). The effectiveness of asulam for bracken (Pteridium aquilinum) control in the United Kingdom: a meta-analysis. Environmental Management. Retrieved from [Link]

  • Odero, D. C., et al. (2018). Differential Response of Fall Panicum (Panicum dichotomiflorum) Populations in Florida Sugarcane to Asulam.[13] Weed Technology.[14] Retrieved from [Link]

  • University of Hertfordshire. (2024). Asulam-sodium: Environmental Fate and Properties.[1][2] PPDB: Pesticide Properties DataBase. Retrieved from [Link]

  • Zhao, Y., et al. (2010).[15] A Rapid and Quantitative Method for Determining Seed Viability Using 2,3,5-Triphenyl Tetrazolium Chloride (TTC). Frontiers in Plant Science. (Adapted protocol for rhizomes). Retrieved from [Link]

Sources

Comparative

Comparative Toxicology Guide: Asulam-sodium vs. Sulfanilamide (Degradation Product)

Executive Summary & Chemical Identity[1][2] Asulam-sodium (methyl [(4-aminophenyl)sulfonyl]carbamate sodium salt) is a systemic carbamate herbicide targeting the dihydropteroate synthase (DHPS) enzyme in plants (specific...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Identity[1][2]

Asulam-sodium (methyl [(4-aminophenyl)sulfonyl]carbamate sodium salt) is a systemic carbamate herbicide targeting the dihydropteroate synthase (DHPS) enzyme in plants (specifically ferns like Pteridium aquilinum). While the parent compound exhibits low acute mammalian toxicity, its primary degradation product, Sulfanilamide (SA) , presents a distinct toxicological profile that complicates risk assessment.

This guide objectively compares the parent compound against its metabolite, focusing on the "Trojan Horse" effect where a low-toxicity herbicide degrades into a pharmacologically active sulfonamide antibiotic.

Chemical Identity & Degradation Pathway[3]

Asulam-sodium is highly water-soluble (>200x more than the acid form), facilitating rapid soil leaching. Once in the environment or biological systems, it undergoes hydrolysis to form Sulfanilamide.

Key Comparative Metrics:

FeatureAsulam-sodium (Parent)Sulfanilamide (Metabolite)
CAS No. 2302-17-263-74-1
Solubility (Water) High (~400 g/L)Moderate (~7.5 g/L)
Primary MoA DHPS Inhibition (Plant/Bacterial)DHPS Inhibition (Bacterial)
Critical Tox Endpoint Thyroid Hypertrophy (Rat)Thyroid Carcinogenicity (Rat)
Degradation Pathway Visualization

Figure 1: The environmental and metabolic breakdown of Asulam-sodium.

AsulamDegradation AsulamNa Asulam-sodium (Highly Soluble) AsulamAcid Asulam (Acid) (Transient) AsulamNa->AsulamAcid Dissociation (pH < 7) Sulfanilamide Sulfanilamide (Primary Metabolite) AsulamAcid->Sulfanilamide Hydrolysis / Microbial Action AcetylSA N4-Acetylsulfanilamide (Excretory Product) Sulfanilamide->AcetylSA N-Acetylation (Liver) EnvDeg Environmental Mineralization Sulfanilamide->EnvDeg Slow Photolysis

Caption: Asulam-sodium rapidly dissociates; the primary concern is the hydrolytic cleavage yielding Sulfanilamide, a known thyroid-active agent in rodents.

Comparative Toxicology: The Thyroid Axis

The most critical divergence in toxicity between Asulam and Sulfanilamide lies in their interaction with the mammalian thyroid. Asulam itself is not directly thyrotoxic; it acts as a "pro-drug" for Sulfanilamide.

Mechanism of Action (MoA)

Sulfanilamide acts as a goitrogen in rodents. It inhibits Thyroperoxidase (TPO) , the enzyme responsible for iodinating tyrosine residues in thyroglobulin.

The Rodent-Specific Feedback Loop:

  • TPO Inhibition: Sulfanilamide blocks T3/T4 synthesis.

  • Hypothyroidism: Circulating T3/T4 levels drop.

  • Pituitary Response: The pituitary gland senses low T4 and hyper-secretes Thyroid Stimulating Hormone (TSH).

  • Hypertrophy: Constant TSH bombardment causes thyroid follicular cell hyperplasia (Goiter) and eventually adenomas/carcinomas.

Note: Humans have higher T4 reserves and TBG (Thyroxine Binding Globulin) buffering, making them significantly less susceptible to this mechanism than rats.

Toxicity Data Summary[4][5][6][7][8][9]
EndpointAsulam-sodiumSulfanilamideInterpretation
Acute Oral LD50 (Rat) > 4,000 mg/kg3,900 mg/kgBoth low acute toxicity.
NOAEL (Chronic, Rat) 36 mg/kg/day~25 mg/kg/dayComparable chronic thresholds.
Carcinogenicity Thyroid Tumors (High Dose)Thyroid Tumors (High Dose)Asulam effects are mediated via Sulfanilamide.
Genotoxicity (Ames) NegativeNegativeNon-genotoxic carcinogens (Threshold-based).

Ecotoxicological Impact (Aquatic)

While mammalian toxicity focuses on the thyroid, aquatic toxicity focuses on the antibiotic nature of the metabolite. Sulfanilamide can disrupt microbial biofilms and algal growth, which are foundational to aquatic ecosystems.

Comparative Aquatic Data
OrganismAsulam-sodium (mg/L)Sulfanilamide (mg/L)Impact Analysis
Fish (Rainbow Trout) LC50 > 100 (96h)LC50 > 100 (96h)Practically non-toxic to fish.
Invertebrate (Daphnia) EC50 > 100 (48h)EC50 ~ 130–270 (48h)Low acute toxicity.[1]
Algae (Scenedesmus) IC50 ~ 0.1–1.0IC50 ~ 5–10Inversion: Parent is more toxic to plants/algae due to specific herbicidal design.

Experimental Protocols

To validate these comparisons in a lab setting, rigorous protocols are required. Below are the standard operating procedures (SOPs) for quantification and toxicity testing.

Protocol A: LC-MS/MS Quantification of Asulam & Sulfanilamide

Objective: To simultaneously quantify parent and metabolite in water samples with high sensitivity (LOQ 0.05 µg/L).

Methodology:

  • Sample Prep: Filter water samples through 0.45 µm PTFE filters. Acidify to pH 3.0 with formic acid to stabilize Asulam.

  • Solid Phase Extraction (SPE):

    • Condition HLB cartridge with MeOH then Water.

    • Load sample.[2][3][4][5]

    • Elute with Methanol:Acetonitrile (50:50).

  • LC Parameters:

    • Column: C18 Reverse Phase (100mm x 2.1mm, 1.7µm).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: 5% B to 95% B over 8 minutes.

  • MS/MS Transitions (MRM Mode):

    • Asulam: 231.0

      
       156.0 (Quant), 231.0 
      
      
      
      92.0 (Qual).[3]
    • Sulfanilamide: 173.0

      
       156.0 (Quant), 173.0 
      
      
      
      92.0 (Qual).[3]
Protocol B: Daphnia magna Acute Immobilization Test (OECD 202)

Objective: To determine the EC50 of the degradation product Sulfanilamide.

Causality & Control:

  • Why 48 hours? Daphnia are sensitive to osmotic stress; 48h allows sufficient exposure time without starvation effects confounding results.

  • Reference Substance: Potassium Dichromate (K2Cr2O7) must be run in parallel to validate batch sensitivity (EC50 should be 0.6–2.1 mg/L).

Workflow Diagram

Figure 2: Step-by-step workflow for the OECD 202 Acute Toxicity Assay.

DaphniaProtocol Start Culture Acclimatization (20°C, 16h Light) Prep Test Solution Prep (Sulfanilamide: 10 - 200 mg/L) Start->Prep Neonates <24h old Exposure Exposure Setup (4 Replicates x 5 Daphnids) Prep->Exposure Static Renewal Obs24 24h Observation (Immobilization Check) Exposure->Obs24 Obs48 48h Observation (Immobilization Check) Obs24->Obs48 Analysis Data Analysis (Probit/Logit Regression -> EC50) Obs48->Analysis

Caption: Standardized workflow ensures reproducibility. Neonate age (<24h) is critical for consistent sensitivity.

Risk Assessment Conclusion

From a drug development and regulatory perspective, Asulam-sodium poses a manageable risk profile. Its toxicity is largely driven by its conversion to Sulfanilamide .

  • Mammalian Risk: The thyroid toxicity is well-understood and largely rodent-specific (Threshold mechanism). The risk to humans at environmental exposure levels is negligible.

  • Environmental Risk: The primary concern is not acute mortality but the introduction of sulfonamide antibiotics into the water table, potentially driving antimicrobial resistance (AMR) in soil bacteria.

  • Recommendation: Monitoring programs must track both Asulam and Sulfanilamide. Relying solely on parent compound analysis will underestimate the toxicological load of the water sample.

References

  • European Food Safety Authority (EFSA). (2018). Peer review of the pesticide risk assessment of the active substance asulam-sodium.[6] EFSA Journal.[3] Link

  • PubChem. (2023). Asulam Sodium - Compound Summary.[2][7] National Library of Medicine. Link

  • OECD. (2004). Test No. 202: Daphnia sp. Acute Immobilisation Test. OECD Guidelines for the Testing of Chemicals. Link

  • Capen, C. C. (1997). Mechanistic data and risk assessment of selected toxic end points of the thyroid gland. Toxicologic Pathology. Link

  • Sandbacka, M., et al. (2000). The acute toxicity of surfactants on fish cells, Daphnia magna and fish—a comparative study.[8] Toxicology in Vitro. Link

Sources

Safety & Regulatory Compliance

Safety

Asulam-Sodium: Proper Disposal &amp; Handling Procedures

Executive Summary & Immediate Directives CRITICAL WARNING: Asulam-sodium (Sodium [(4-aminophenyl)sulfonyl]carbamate) is the water-soluble salt of the herbicide Asulam. Unlike its parent acid, the sodium salt is highly mo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Immediate Directives

CRITICAL WARNING: Asulam-sodium (Sodium [(4-aminophenyl)sulfonyl]carbamate) is the water-soluble salt of the herbicide Asulam. Unlike its parent acid, the sodium salt is highly mobile in aqueous environments .

  • ZERO DRAIN DISPOSAL: Under no circumstances should Asulam-sodium solutions, rinsates, or stock leftovers be poured down the laboratory sink. Its high solubility ensures rapid transport to water tables, where it poses significant risks to aquatic life (M-factor acute/chronic).

  • Primary Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

  • Incompatibility: Do not mix with strong oxidizers (e.g., bleach/hypochlorite) during cleanup, as this may generate unstable N-chlorosulfonamides.

Chemical Profile & Environmental Logic

To handle Asulam-sodium safely, you must understand the causality of its hazard profile. It is not merely a "toxic chemical"; it is a transport risk .

PropertyValueOperational Implication
CAS Number 2302-17-2 (Asulam) / 14088-81-4 (Na-Salt)Use these for waste labeling manifest.
Solubility (Water) >600 g/L (High)High Mobility. Spills spread instantly on wet surfaces.
Hydrolysis Stability Stable at pH 5–9Persistence. It will not degrade spontaneously in the waste container.
Aquatic Toxicity High (Algae/Lemna)Strict Containment. Even trace amounts violate environmental discharge permits.

The Scientist's Insight: Many researchers treat Asulam-sodium like a generic organic solid. This is a mistake. Because of the sodium counter-ion, it dissociates completely in water. If you spill 1g of Asulam-sodium powder on a wet bench, you have effectively created a high-concentration herbicide runoff event. Containment must be dry whenever possible.

Pre-Disposal: Waste Segregation Logic

Effective disposal starts with segregation. You must separate Asulam-sodium waste streams to prevent cross-contamination of non-hazardous waste.

Diagram 1: Waste Stream Decision Matrix

AsulamSegregation Start Waste Generation Source TypeCheck Determine Waste State Start->TypeCheck Solid Solid Waste (Powder, contaminated gloves, paper) TypeCheck->Solid Liquid Liquid Waste (Stock solutions, reaction mother liquor) TypeCheck->Liquid Rinsate Container Rinsate (Trace residue) TypeCheck->Rinsate SolidBin Solid Hazardous Waste Bin (Label: Toxic to Aquatic Life) Solid->SolidBin Bag & Tag LiqCarboy Aqueous Waste Carboy (Segregated organics) Liquid->LiqCarboy Pour & Cap Drain STOP: Sanitary Sewer/Sink Rinsate->Drain PROHIBITED Rinsate->LiqCarboy Collect First 3 Rinses

Figure 1: Decision matrix for segregating Asulam-sodium waste. Note the explicit prohibition of sink disposal for rinsates.

Detailed Disposal Protocols

Protocol A: Solid Waste (Powder & Debris)

Applicability: Expired pure substance, contaminated weighing boats, gloves, and spill cleanup materials.

  • Containment: Place materials immediately into a clear polyethylene bag (minimum 4 mil thickness).

  • Secondary Containment: If the waste is wet or sludge-like, double-bag to prevent leakage.

  • Labeling: Affix a hazardous waste label.

    • Constituent: Asulam-sodium.[1][2][3][4][5][6]

    • Hazard Check: Toxic (Aquatic), Irritant.[5]

  • Storage: Store in a "Solid Hazardous Waste" drum pending pickup.

Protocol B: Liquid Waste & Stock Solutions

Applicability: Unused stock solutions, reaction mixtures.

  • Selection: Choose a High-Density Polyethylene (HDPE) carboy. Glass is acceptable but poses a breakage risk for this mobile toxicant.

  • Compatibility Check: Ensure the carboy does not contain strong acids (risk of precipitation of Asulam acid) or strong oxidizers.

  • Transfer: Funnel liquid into the carboy.

  • The "Triple Rinse" Rule:

    • When emptying a stock bottle, rinse it with a small volume of water (5-10% of container volume).

    • Pour this rinse into the waste carboy.

    • Repeat 3 times.

    • Why? This removes >99.9% of the active ingredient, rendering the bottle "RCRA Empty" (in US jurisdictions), though local EH&S rules may still require the bottle be discarded as waste.

Protocol C: Disposal of Pure Asulam-Sodium Containers

Scientific Integrity Note: Never re-use Asulam containers for other reagents. The carbamate residue can interfere with enzymatic assays (specifically dihydropteroate synthase inhibition) or contaminate cell cultures.

  • Triple Rinse: As described above.

  • Deface Label: Cross out the original label to prevent confusion.

  • Puncture: If permitted by local safety rules, puncture plastic containers to prevent re-use.

  • Disposal: Treat the container as solid hazardous waste unless your facility has a specific "Triple Rinsed Plastic" recycling program that explicitly accepts pesticide containers.

Emergency Spill Response Workflow

In the event of a spill, speed is less important than containment . You must prevent the material from reaching floor drains.[4][7]

Diagram 2: Spill Response Logic

SpillResponse SpillStart Spill Detected Assess Assess State SpillStart->Assess DrySpill Dry Powder Spill Assess->DrySpill WetSpill Liquid/Solution Spill Assess->WetSpill ActionDry Gently Sweep/Scoop Avoid Dust Generation DrySpill->ActionDry ActionWet Dike with Absorbent Pads (Vermiculite/Clay) WetSpill->ActionWet Clean Wash Area with Soap/Water Collect ALL Wash Water ActionDry->Clean ActionWet->Clean Disposal Seal in HazWaste Bag Label: Asulam Spill Debris Clean->Disposal

Figure 2: Workflow for managing dry and wet spills. Emphasis is placed on collecting wash water to prevent drain contamination.

Regulatory & Compliance Framework

When filling out your waste manifest, use the following data to ensure compliance with RCRA (USA) or local environmental agencies.

  • RCRA Status (USA): Asulam is not a P-listed or U-listed waste. However, due to its aquatic toxicity, it is often regulated under state-specific codes or general "Environmentally Hazardous Substance" classifications.

  • DOT Shipping Name (for waste): Environmentally hazardous substance, liquid, n.o.s. (Asulam sodium).[1][2][3][4][5][6][7][8]

  • UN Number: UN 3082.

  • Hazard Class: 9.

Self-Validating Safety Check: Before signing a waste manifest, ask: Does this bin contain oxidizers? If yes, do not add Asulam waste. Segregate them to prevent potential formation of toxic chloramines or heat generation.

References

  • National Center for Biotechnology Information (PubChem). Asulam Sodium Compound Summary. Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). Reregistration Eligibility Decision (RED) Facts: Asulam. EPA-738-F-95-025. Retrieved from [Link]

  • University of Hertfordshire. Pesticide Properties DataBase (PPDB): Asulam-sodium. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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